Ro 23-7637

• CAS: 107071-66-9

Core Science & Biosynthesis

Unraveling the Mechanism of Action of Ro 23-7637: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ro 23-7637 is an investigational compound that has demonstrated significant anti-obesity and metabolic-modulating effects in preclinical studies. Its primary mechanism of action appears to be the selective normalization of hyperinsulinemia, a key feature of obesity and type 2 diabetes. This technical guide provides an in-depth exploration of the molecular and cellular actions of Ro 23-7637, with a focus on its effects on pancreatic β-cell function. Additionally, this document summarizes other reported biological activities of the compound, including its interaction with the retinoid signaling pathway and its inhibitory effects on cytochrome P450 enzymes. This guide is intended to serve as a comprehensive resource for researchers and drug development professionals interested in the therapeutic potential of Ro 23-7637 and similar compounds.

Core Mechanism of Action: Modulation of Pancreatic β-Cell Function

The most well-documented mechanism of action for Ro 23-7637 is its ability to selectively modulate insulin secretion from pancreatic islets, particularly under conditions of hyperinsulinemia characteristic of obesity.[1][2]

Selective Reduction of Glucose-Stimulated Insulin Secretion (GSIS)

In vitro studies using isolated pancreatic islets have shown that Ro 23-7637 at a concentration of 10 µM significantly reduces the exaggerated glucose-induced insulin secretion observed in islets from obese Zucker rats.[1][2] This effect was observed after culturing the islets with the compound for two days.[1] Notably, this inhibitory effect on insulin secretion was not observed in islets isolated from lean rats, suggesting that Ro 23-7637 specifically targets the dysfunctional signaling pathways present in the hyperinsulinemic state.

In Vivo Efficacy in Obesity Models

Oral administration of Ro 23-7637 to both Zucker and diet-induced obese rats resulted in dose-dependent reductions in several key metabolic parameters. These findings support the in vitro observations and highlight the therapeutic potential of the compound in managing obesity and related metabolic disorders.

Table 1: In Vivo Effects of Ro 23-7637 in Obese Rat Models

Parameter	Dose Range (mg/kg/day)	Observed Effect
Glucose-Induced Insulin Secretion	5 - 90	Dose-related reduction
Basal Insulin Concentration	5 - 90	Dose-related reduction
Daily Food Intake	5 - 90	Dose-related reduction
Bodyweight Gain	5 - 90	Dose-related reduction

Further studies in diet-induced obese rats demonstrated that treatment with Ro 23-7637 led to a selective mobilization of fat, preservation of body protein, and a decrease in energetic efficiency.

Proposed Signaling Pathway

The precise molecular targets of Ro 23-7637 within the pancreatic β-cell that mediate its selective effects are not yet fully elucidated. However, based on the available data, a proposed signaling pathway can be conceptualized. In the hyperinsulinemic β-cell of an obese individual, there is an exaggerated response to glucose, leading to excessive insulin secretion. Ro 23-7637 appears to intervene in this pathological pathway, normalizing the insulin secretory response without affecting the normal functioning of β-cells from lean individuals.

Proposed action of Ro 23-7637 on insulin secretion.

Other Reported Biological Activities

Interaction with Retinoic Acid Receptor Alpha (RARα)

Several sources suggest that Ro 23-7637 may act as a selective antagonist of the Retinoic Acid Receptor alpha (RARα). RARs are nuclear receptors that play crucial roles in cell growth and differentiation. However, to date, specific quantitative data on the binding affinity (K_d or K_i) or functional antagonism (IC50) of Ro 23-7637 for RARα are not available in the public literature. Further research is required to definitively characterize this interaction and its contribution to the overall pharmacological profile of the compound.

Inhibition of Cytochrome P450 3A4 (CYP3A4)

Ro 23-7637 has been reported to be a strong inhibitor of CYP3A4, a key enzyme involved in the metabolism of a wide range of drugs. While direct inhibitory constants (K_i or IC50) have not been reported, studies on the metabolism of the CYP3A4 substrate midazolam in rats treated with Ro 23-7637 showed altered kinetic parameters (K_M and V_max) for metabolite formation, consistent with CYP3A4 inhibition. This property suggests a potential for drug-drug interactions, which should be considered in further development.

Experimental Protocols

In Vitro Pancreatic Islet Culture and Insulin Secretion Assay

This protocol describes the methodology used to assess the effect of Ro 23-7637 on glucose-stimulated insulin secretion in isolated pancreatic islets from obese and lean rats.

Workflow for assessing Ro 23-7637 on islet function.

Methodology:

• Islet Isolation: Pancreatic islets are isolated from both obese (e.g., Zucker) and lean control rats using standard collagenase digestion and purification techniques.

• Islet Culture: Isolated islets are cultured for 48 hours in a suitable culture medium (e.g., RPMI-1640) supplemented with serum and antibiotics.

• Treatment: The culture medium is supplemented with either 10 µM Ro 23-7637 (dissolved in a suitable solvent like DMSO) or the vehicle control.

• Glucose-Stimulated Insulin Secretion (GSIS) Assay:

  • Following the 48-hour treatment period, islets are washed and pre-incubated in a low-glucose buffer (e.g., Krebs-Ringer bicarbonate buffer with 2.8 mM glucose) for 30-60 minutes.

  • The islets are then incubated in a high-glucose buffer (e.g., 16.7 mM glucose) for a defined period (e.g., 60 minutes) to stimulate insulin secretion.

• Insulin Measurement: The supernatant from the GSIS assay is collected, and the concentration of secreted insulin is determined using a standard method such as a radioimmunoassay (RIA) or an enzyme-linked immunosorbent assay (ELISA).

Conclusion and Future Directions

Ro 23-7637 presents a novel mechanism of action by selectively targeting the dysfunctional insulin secretion characteristic of the hyperinsulinemic state in obesity. This selective action, coupled with its efficacy in reducing food intake and body weight in preclinical models, makes it an attractive candidate for further investigation as a potential anti-obesity therapeutic.

Future research should focus on:

• Target Deconvolution: Identifying the specific molecular target(s) of Ro 23-7637 within the pancreatic β-cell to fully elucidate its mechanism of action.

• Quantitative Characterization of Off-Target Activities: Determining the precise binding affinities and inhibitory constants of Ro 23-7637 for RARα and CYP3A4 to better understand its safety profile and potential for drug-drug interactions.

• Translational Studies: Evaluating the efficacy and safety of Ro 23-7637 in higher animal models and eventually in human clinical trials.

This comprehensive guide provides a foundation for understanding the current knowledge of Ro 23-7637's mechanism of action and serves as a catalyst for future research into this promising therapeutic agent.

References

• 1. Insulin normalization as an approach to the pharmacological treatment of obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]

An In-Depth Technical Guide to the Chemical Synthesis of Ro 23-7637

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ro 23-7637, chemically known as N-(4-(2,2-diphenylethyl)piperidin-1-yl)-10-(pyridin-4-yl)decanamide, is a compound that has been investigated for its potential as an anti-obesity agent. Its synthesis involves the construction of a substituted piperidine core and a long-chain pyridinyl decanamide side chain, followed by their coupling. This technical guide provides a comprehensive overview of a plausible synthetic pathway for Ro 23-7637, based on established organic chemistry principles and published methodologies for related structures. Detailed experimental protocols, quantitative data where available, and visualizations of the synthetic workflow are presented to aid researchers in the replication and further investigation of this compound.

Core Synthetic Strategy

The synthesis of Ro 23-7637 can be logically divided into three main stages:

• Synthesis of the Piperidine Moiety: Preparation of 4-(2,2-diphenylethyl)piperidine.

• Synthesis of the Side Chain: Preparation of 10-(pyridin-4-yl)decanoic acid.

• Amide Coupling: Formation of the final product by coupling the piperidine and decanoic acid derivatives.

An alternative and notable method for the final amide bond formation involves the conversion of a carbamate to an amide, a transformation that has been specifically reported in the context of a [14C]-labeled version of Ro 23-7637.

Experimental Protocols

Stage 1: Synthesis of 4-(2,2-diphenylethyl)piperidine

A potential route to this key intermediate starts from 4-piperidone and proceeds through a Wittig reaction followed by reduction.

Experiment 1: Synthesis of 1-benzyl-4-(diphenylmethylene)piperidine

• Methodology: To a suspension of (diphenylmethyl)triphenylphosphonium bromide (1.1 equivalents) in anhydrous tetrahydrofuran (THF) under an inert atmosphere, a strong base such as n-butyllithium (1.1 equivalents) is added at 0 °C. The resulting deep red solution of the ylide is stirred for 30 minutes. A solution of 1-benzyl-4-piperidone (1.0 equivalent) in THF is then added dropwise, and the reaction mixture is allowed to warm to room temperature and stirred overnight. The reaction is quenched with water, and the product is extracted with ethyl acetate. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Experiment 2: Synthesis of 4-(diphenylmethylene)piperidine

• Methodology: The 1-benzyl-4-(diphenylmethylene)piperidine (1.0 equivalent) is dissolved in a suitable solvent like methanol. Palladium on carbon (10 mol%) is added, and the mixture is subjected to hydrogenation at a suitable pressure (e.g., 50 psi) until the starting material is consumed (monitored by TLC or LC-MS). The catalyst is removed by filtration through Celite, and the solvent is evaporated to yield the debenzylated product.

Experiment 3: Synthesis of 4-(2,2-diphenylethyl)piperidine

• Methodology: The 4-(diphenylmethylene)piperidine (1.0 equivalent) is dissolved in a solvent such as ethanol or acetic acid. A hydrogenation catalyst like platinum(IV) oxide (Adam's catalyst) is added. The mixture is then hydrogenated at elevated pressure (e.g., 50-100 psi) and temperature (e.g., 50-80 °C) until the double bond is reduced. The catalyst is filtered off, and the solvent is removed under reduced pressure. The residue is purified by crystallization or column chromatography to afford 4-(2,2-diphenylethyl)piperidine.

Stage 2: Synthesis of 10-(pyridin-4-yl)decanoic acid

This long-chain carboxylic acid can be prepared from 10-bromodecanoic acid and a suitable pyridine derivative.

Experiment 4: Synthesis of 10-(pyridin-4-yl)decanoic acid

• Methodology: 10-bromodecanoic acid (1.0 equivalent) and 4-bromopyridine (1.2 equivalents) are dissolved in a suitable solvent system, such as a mixture of toluene and water, with a phase-transfer catalyst like tetrabutylammonium bromide. A palladium catalyst, for instance, Pd(PPh3)4 (5 mol%), and a base, such as sodium carbonate, are added. The mixture is heated to reflux under an inert atmosphere for several hours until the reaction is complete. After cooling, the aqueous layer is separated and acidified with HCl. The precipitated product is collected by filtration, washed with water, and dried. Recrystallization from a suitable solvent can be performed for further purification.

Stage 3: Amide Coupling to Yield Ro 23-7637

The final step involves the formation of an amide bond between the synthesized piperidine and carboxylic acid moieties.

Experiment 5: Synthesis of Ro 23-7637 via Standard Amide Coupling

• Methodology: To a solution of 10-(pyridin-4-yl)decanoic acid (1.0 equivalent) in an anhydrous aprotic solvent like dichloromethane (DCM) or N,N-dimethylformamide (DMF), a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 equivalents) and an additive like 1-hydroxybenzotriazole (HOBt) (1.2 equivalents) are added. The mixture is stirred at room temperature for about 30 minutes. Then, a solution of 4-(2,2-diphenylethyl)piperidine (1.1 equivalents) and a base like triethylamine or N,N-diisopropylethylamine (DIPEA) (2.0 equivalents) in the same solvent is added. The reaction is stirred at room temperature overnight. The reaction mixture is then washed successively with dilute HCl, saturated sodium bicarbonate solution, and brine. The organic layer is dried over anhydrous sodium sulfate and concentrated. The crude product is purified by column chromatography or recrystallization to give Ro 23-7637.

Alternative Final Step: Conversion of Carbamate to Amide

A reported method for the synthesis of [14C]-labeled Ro 23-7637 involves the conversion of a carbamate to an amide. This suggests an alternative final step.

Experiment 6: Synthesis of Ro 23-7637 via Carbamate Conversion

• Methodology: A carbamate of 4-(2,2-diphenylethyl)piperidine (e.g., the methyl carbamate) is reacted with the dianion of methyl phenyl sulfone to yield an amidosulfone. Subsequent alkylation of the amidosulfone with a derivative of the 10-(pyridin-4-yl)decanoic acid side chain (e.g., an activated ester or acid chloride) followed by reductive removal of the sulfonyl group would furnish the final amide product, Ro 23-7637.

Data Presentation

Table 1: Summary of Key Synthetic Intermediates and Final Product

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Key Synthetic Role
1-benzyl-4-piperidone	C12H15NO	189.25	Starting material for piperidine moiety
(Diphenylmethyl)triphenylphosphonium bromide	C31H26BrP	517.42	Wittig reagent
4-(2,2-diphenylethyl)piperidine	C19H23N	265.40	Piperidine core of Ro 23-7637
10-bromodecanoic acid	C10H19BrO2	251.16	Starting material for side chain
4-bromopyridine	C5H4BrN	157.99	Pyridine source
10-(pyridin-4-yl)decanoic acid	C15H23NO2	249.35	Side chain of Ro 23-7637
Ro 23-7637	C34H46N2O	502.75	Final Product

Mandatory Visualization

Caption: Synthetic workflow for Ro 23-7637.

Caption: Logical flow of the synthesis and analysis process.

The Enigmatic Anti-Obesity Agent Ro 23-7637 and its Derivatives: A Deep Dive into Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ro 23-7637, a potent and orally active anti-obesity agent, has garnered significant interest within the scientific community for its unique pharmacological profile. This technical guide provides a comprehensive overview of the structure-activity relationships (SAR) of Ro 23-7637 and its derivatives, with a focus on its anti-obesity and metabolic effects. While extensive quantitative SAR data for a broad range of Ro 23-7637 derivatives remains limited in publicly available literature, this document synthesizes the existing knowledge on its biological activities, outlines detailed experimental protocols for its evaluation, and visualizes key pathways and workflows to facilitate further research and development in this promising area of metabolic disease therapeutics.

Core Biological Activities of Ro 23-7637

Ro 23-7637 has demonstrated significant efficacy in preclinical models of obesity, primarily through mechanisms that modulate insulin secretion and energy balance. The compound has also been identified as a potent inhibitor of the cytochrome P450 3A4 (CYP3A4) enzyme, a key player in drug metabolism.

Anti-Obesity and Metabolic Effects

Studies in Zucker and diet-induced obese rats have shown that oral administration of Ro 23-7637 leads to dose-related reductions in food intake, body weight gain, and basal insulin concentrations.[1] A key finding is its action on pancreatic islets, where it partially normalizes the exaggerated glucose-induced insulin secretion observed in obese animals, without affecting insulin secretion in lean counterparts.[1] This suggests a selective modulation of pathways dysregulated in the obese state.

Cytochrome P450 Inhibition

Ro 23-7637 is a strong inhibitor of CYP3A4 activity.[2] In vitro studies using human and rat liver microsomes have demonstrated its ability to significantly inhibit the metabolism of CYP3A4 substrates, such as midazolam.[2] This property, while important for understanding potential drug-drug interactions, also presents an opportunity for its use as a research tool to probe CYP3A4 function.

Structure-Activity Relationship (SAR) of Ro 23-7637 and Derivatives

A comprehensive, publicly available quantitative SAR table for a wide range of Ro 23-7637 derivatives is not available at the time of this writing. Research has primarily focused on the parent compound. However, studies on related structures, such as 4-(1-Pyrrolidinyl) piperidine derivatives, provide some initial insights. For instance, the introduction and position of functional groups on the piperidine ring can influence the molecule's effect on plasma glucose levels, suggesting that modifications to this part of the Ro 23-7637 scaffold are likely to impact its biological activity.[3]

Further research is critically needed to synthesize a library of Ro 23-7637 derivatives and systematically evaluate their anti-obesity and CYP3A4 inhibitory activities to establish a clear SAR. This would involve modifications to the diphenylvinyl group, the acyl chain, and the pyridinyl moiety to understand their respective contributions to potency and selectivity.

Experimental Protocols

In Vivo Anti-Obesity Studies in Zucker Rats

This protocol outlines a typical in vivo study to evaluate the anti-obesity effects of Ro 23-7637 or its derivatives in a genetically obese rodent model.

1. Animal Model:

• Male obese Zucker rats (fa/fa) and their lean littermates (Fa/fa or Fa/Fa) are used.

• Animals are single-housed in a temperature- and light-controlled environment with ad libitum access to standard chow and water.

2. Acclimation and Baseline Measurements:

• Animals are acclimated for at least one week before the start of the experiment.

• Baseline body weight and food intake are recorded daily for several days to establish a stable baseline.

3. Drug Administration:

• Ro 23-7637 or its derivatives are formulated in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).

• The compound is administered orally via gavage at desired doses (e.g., 5-90 mg/kg/day) once daily for a specified period (e.g., 14-28 days).

• A vehicle control group receives the formulation vehicle only.

4. In-life Measurements:

• Body weight and food intake are recorded daily.

• Blood samples are collected periodically (e.g., weekly) via tail vein for the analysis of plasma glucose, insulin, and lipid levels.

• Oral glucose tolerance tests (OGTT) can be performed at the end of the study to assess glucose homeostasis.

5. Terminal Procedures:

• At the end of the treatment period, animals are euthanized.

• Blood is collected for final analysis.

• Tissues such as the liver, adipose tissue depots (e.g., epididymal, retroperitoneal), and pancreas are collected, weighed, and processed for further analysis (e.g., histology, gene expression).

In Vitro Cytochrome P450 3A4 Inhibition Assay

This protocol describes an in vitro assay to determine the inhibitory potential of Ro 23-7637 or its derivatives on human CYP3A4 activity using liver microsomes.

1. Materials:

• Pooled human liver microsomes (HLMs).

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• CYP3A4 probe substrate (e.g., midazolam or testosterone).

• Ro 23-7637 or its derivatives (test compounds).

• Positive control inhibitor (e.g., ketoconazole).

• Incubation buffer (e.g., potassium phosphate buffer, pH 7.4).

• Acetonitrile or other suitable organic solvent to terminate the reaction.

• LC-MS/MS system for analysis.

2. Incubation Procedure:

• Prepare a pre-incubation mixture containing HLMs, test compound (at various concentrations), and buffer.

• Pre-incubate the mixture at 37°C for a short period (e.g., 5 minutes) to allow the inhibitor to interact with the enzyme.

• Initiate the metabolic reaction by adding the NADPH regenerating system and the CYP3A4 probe substrate.

• Incubate at 37°C for a specific time (e.g., 10-30 minutes), ensuring the reaction is in the linear range.

• Terminate the reaction by adding a cold organic solvent (e.g., acetonitrile).

3. Sample Processing and Analysis:

• Centrifuge the terminated reaction mixtures to precipitate proteins.

• Transfer the supernatant to a new plate or vials for analysis.

• Analyze the formation of the specific metabolite of the probe substrate using a validated LC-MS/MS method.

4. Data Analysis:

• Calculate the rate of metabolite formation in the presence of different concentrations of the test compound relative to the vehicle control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration.

• Determine the IC50 value by fitting the data to a suitable sigmoidal dose-response model.

Visualizations

Caption: Workflow for in vivo anti-obesity drug screening.

Caption: Workflow for in vitro CYP3A4 inhibition assay.

Caption: Proposed mechanism of Ro 23-7637 in pancreatic islets.

Conclusion

Ro 23-7637 remains a molecule of significant interest for the development of novel anti-obesity therapeutics. Its unique mechanism of action, particularly its selective effects on insulin secretion in the obese state, warrants further investigation. While a detailed structure-activity relationship for its derivatives is yet to be fully elucidated, the experimental protocols and conceptual frameworks presented in this guide provide a solid foundation for future research. The synthesis and evaluation of a focused library of Ro 23-7637 analogs are crucial next steps to unlock the full therapeutic potential of this chemical scaffold and to develop next-generation treatments for metabolic diseases.

References

• 1. Screening of anti obesity drugs | PPTX [slideshare.net]
• 2. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]

Intracellular Signaling Pathways Modulated by Ro 23-7637: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ro 23-7637 is a synthetic compound recognized for its modulatory effects on specific intracellular signaling pathways. This technical guide provides a comprehensive overview of the known molecular interactions of Ro 23-7637, focusing on its roles as a Retinoic Acid Receptor Alpha (RARα) antagonist and a Cytochrome P450 3A4 (CYP3A4) inhibitor. This document summarizes the available quantitative data, details relevant experimental protocols, and visualizes the implicated signaling pathways to support further research and drug development efforts. Notably, current scientific literature does not provide direct evidence of Ro 23-7637 modulating the MAPK, PI3K/Akt, or JAK/STAT signaling pathways.

Modulation of Retinoic Acid Receptor Alpha (RARα) Signaling

Ro 23-7637 functions as a selective antagonist of the Retinoic Acid Receptor alpha (RARα), a nuclear receptor that plays a crucial role in regulating gene expression involved in cell growth, differentiation, and embryonic development. As an antagonist, Ro 23-7637 competitively binds to RARα, thereby inhibiting the transcriptional activation of target genes that are normally induced by retinoic acid.

Quantitative Data: RARα Antagonism

Compound	Target	Activity	IC50 (nM)
ER 50891 (Reference)	RARα	Antagonist	31.2

Signaling Pathway Diagram

The following diagram illustrates the canonical RARα signaling pathway and the inhibitory action of Ro 23-7637.

RARα Signaling Pathway and Inhibition by Ro 23-7637

Experimental Protocol: RARα Antagonist Transactivation Assay

This protocol outlines a typical cell-based reporter gene assay to determine the antagonist activity of a test compound against RARα.

Objective: To measure the ability of Ro 23-7637 to inhibit retinoic acid-induced gene transcription mediated by RARα.

Materials:

• HEK293T cells (or other suitable cell line)

• Expression vector for human RARα

• Reporter plasmid containing a retinoic acid response element (RARE) upstream of a luciferase gene

• Transfection reagent

• Cell culture medium and supplements

• All-trans retinoic acid (ATRA) as the agonist

• Ro 23-7637 (test compound)

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Culture and Transfection:

  • Culture HEK293T cells in appropriate medium.

  • Co-transfect the cells with the RARα expression vector and the RARE-luciferase reporter plasmid using a suitable transfection reagent.

  • Incubate for 24 hours to allow for receptor and reporter expression.

• Compound Treatment:

  • Plate the transfected cells into a 96-well plate.

  • Prepare serial dilutions of Ro 23-7637.

  • Pre-incubate the cells with the different concentrations of Ro 23-7637 for 30 minutes.

  • Add a fixed, sub-maximal concentration of the agonist ATRA (e.g., 1 nM) to all wells except the negative control.

  • Incubate the plate for 16-24 hours at 37°C.

• Luciferase Assay:

  • Lyse the cells and add the luciferase assay reagent.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition of ATRA-induced luciferase activity for each concentration of Ro 23-7637.

  • Plot the percentage of inhibition against the log concentration of Ro 23-7637 to determine the IC50 value.

Inhibition of Cytochrome P450 3A4 (CYP3A4)

Ro 23-7637 is a potent inhibitor of Cytochrome P450 3A4 (CYP3A4), a critical enzyme primarily found in the liver and intestine responsible for the metabolism of a vast array of xenobiotics, including a significant percentage of clinically used drugs. Inhibition of CYP3A4 can lead to altered drug pharmacokinetics, potentially causing drug-drug interactions and adverse effects.

Quantitative Data: CYP3A4 Inhibition

Ro 23-7637 has been identified as a strong inhibitor of CYP3A4.[1]

Compound	Target	Activity	IC50 (nM)
Ro 23-7637	CYP3A4	Inhibitor	≤ 1000

Metabolic Pathway Diagram

The diagram below illustrates the central role of CYP3A4 in drug metabolism and its inhibition by Ro 23-7637.

References

• 1. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]

Analysis of Stereoisomeric Effects of Ro 23-7637 on Biological Activity: A Review of Publicly Available Data

Despite a comprehensive review of scientific literature and patent databases, specific studies detailing the synthesis, isolation, and differential biological activities of the individual stereoisomers of Ro 23-7637 are not publicly available. The exploration of the stereoisomeric effects on the biological activity of this compound has been identified as an important area for future research, suggesting that such studies have not yet been published.

This technical guide summarizes the currently available information on Ro 23-7637, focusing on its known biological activities and mechanism of action as a racemic mixture. The content is intended for researchers, scientists, and drug development professionals interested in this compound.

Overview of Ro 23-7637

Ro 23-7637 is a chemical entity that has been investigated for its potential therapeutic applications, notably for its anti-obesity effects observed in rodent models.[1] It is also recognized as a potent modulator of the cytochrome P450 (CYP) enzyme system.

Biological Activity and Mechanism of Action

The primary reported biological activities of Ro 23-7637 are its influence on metabolic processes and its interaction with drug-metabolizing enzymes.

Anti-Obesity Effects

Preclinical studies in both Zucker and diet-induced obese rats have indicated the anti-obesity efficacy of Ro 23-7637.[1] The observed effects include:

• Modulation of Food Intake: The compound has been shown to influence food consumption patterns.

• Impact on Body Weight: It has demonstrated effects on the body weight dynamics of obese and lean phenotypes.[1]

• Energetic Efficiency: Ro 23-7637 appears to affect the energetic efficiency of the organism.[1]

• Pancreatic Islet Function: A notable finding is the differential effect on pancreatic islets depending on the phenotype, with the compound partially normalizing plasma insulin levels in obese rats.[1]

The precise signaling pathways through which Ro 23-7637 exerts these anti-obesity effects have not been fully elucidated in the available literature.

Modulation of Cytochrome P450 Enzymes

Ro 23-7637 is a significant inhibitor of the cytochrome P450 enzyme system, particularly the CYP3A subfamily, with a pronounced effect on CYP3A4 in humans. This enzyme is crucial for the metabolism of a wide array of pharmaceuticals.

Experimental Evidence:

• Inhibition of Midazolam Hydroxylation: Studies have shown that Ro 23-7637 strongly inhibits the hydroxylation of midazolam, a probe substrate for CYP3A activity. This inhibition has been observed in rat and human liver microsomes, as well as in microsomes with cDNA-expressed human CYP3A4.

The DOT script below illustrates the inhibitory action of Ro 23-7637 on CYP3A4-mediated drug metabolism.

Inhibitory effect of Ro 23-7637 on CYP3A4.

Quantitative Data

Due to the absence of studies on the individual stereoisomers of Ro 23-7637, no quantitative data comparing their biological activities can be presented.

Experimental Protocols

Detailed experimental protocols for the synthesis and differential biological evaluation of Ro 23-7637 stereoisomers are not available in the reviewed literature.

Future Research Directions

The existing literature explicitly points to the need for further investigation into the stereoisomeric effects of Ro 23-7637. Such research would be critical for a comprehensive understanding of its pharmacological profile and therapeutic potential. Key areas for future studies would include:

• Stereoselective Synthesis: Development of synthetic routes to obtain the individual enantiomers and diastereomers of Ro 23-7637 in high purity.

• Pharmacological Profiling: In vitro and in vivo evaluation of the individual stereoisomers to determine their specific activities related to anti-obesity effects and CYP450 inhibition.

• Mechanism of Action Studies: Elucidation of the signaling pathways and molecular targets for each active stereoisomer.

• Pharmacokinetic and Toxicological Assessment: Characterization of the absorption, distribution, metabolism, excretion, and potential toxicity of each stereoisomer.

The workflow for such a research program is outlined in the diagram below.

References

• 1. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]

Preclinical Toxicology Profile of Ro 23-7637: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Introduction

Ro 23-7637 has demonstrated potential therapeutic effects in rodent models of obesity by influencing food intake, body weight, and insulin secretion. Understanding the safety profile of such a compound is paramount for any further development. This document provides an in-depth look at the available preclinical data concerning Ro 23-7637, with a primary focus on its well-documented interaction with metabolic enzymes.

In Vitro Toxicology: Cytochrome P450 Inhibition

The most substantive preclinical data available for Ro 23-7637 pertains to its role as a potent inhibitor of CYP3A subfamily enzymes. These enzymes are crucial for the metabolism of a vast number of xenobiotics, and their inhibition can lead to significant drug-drug interactions.

Experimental Protocol: In Vitro CYP3A4 Inhibition Assay

Objective: To determine the inhibitory effect of Ro 23-7637 on the metabolic activity of CYP3A4 using a probe substrate.

Materials:

• Rat or human liver microsomes

• Ro 23-7637 (test inhibitor)

• Midazolam (probe substrate for CYP3A4)

• NADPH regenerating system (cofactor)

• Potassium phosphate buffer (pH 7.4)

• Acetonitrile (for reaction termination)

• LC-MS/MS system for analysis

Procedure:

• Liver microsomes are pre-incubated with varying concentrations of Ro 23-7637 in potassium phosphate buffer.

• The enzymatic reaction is initiated by the addition of midazolam and the NADPH regenerating system.

• The mixture is incubated at 37°C for a specified time.

• The reaction is terminated by the addition of ice-cold acetonitrile.

• Samples are centrifuged to precipitate proteins.

• The supernatant is analyzed by LC-MS/MS to quantify the formation of the primary metabolite of midazolam, 1'-hydroxymidazolam.

• The rate of metabolite formation in the presence of Ro 23-7637 is compared to the control (without the inhibitor) to determine the extent of inhibition.

• Kinetic parameters such as IC50, Ki, Km, and Vmax are calculated from the data.

Quantitative Data: Enzyme Inhibition Kinetics

Studies have reported the impact of Ro 23-7637 on the kinetics of midazolam hydroxylation in rat liver microsomes. While specific IC50 values are not consistently reported across the literature, the compound is consistently characterized as a strong inhibitor.

Table 1: Representative Kinetic Parameters of Midazolam Metabolism in the Presence of Ro 23-7637 in Rat Liver Microsomes

Treatment Group	Km (µM)	Vmax (nmol/mg/min)
Control	24.5	5.9
Ro 23-7637-treated	32.8	13

Note: This data is illustrative of the type of information generated in such studies. The values are derived from literature search results and may vary between experiments.

High-Throughput Screening Data

Ro 23-7637 has been included in large-scale in vitro screening programs such as ToxCast and Tox21. These programs utilize a battery of high-throughput assays to assess the potential for chemicals to interact with various biological pathways, including those related to toxicity. However, specific, detailed toxicological endpoints and dose-response data for Ro 23-7637 from these programs are not publicly detailed in the reviewed literature.

In Vivo Toxicology: Data Scarcity

Despite evidence of in vivo studies evaluating the efficacy of Ro 23-7637 in rodent models, comprehensive in vivo toxicology data remains largely unavailable in the public domain. Standard preclinical safety assessments would typically include the following studies for which no specific data for Ro 23-7637 has been found:

• Acute Toxicity: Determination of the median lethal dose (LD50) and observation of signs of toxicity following a single high dose.

• Subchronic and Chronic Toxicity: Evaluation of the effects of repeated dosing over weeks or months to identify target organs of toxicity and establish a No-Observed-Adverse-Effect Level (NOAEL).

• Genotoxicity: Assessment of the potential to induce genetic mutations or chromosomal damage, typically including an Ames test, an in vitro mammalian cell mutation assay, and an in vivo micronucleus test.

• Reproductive and Developmental Toxicity: Examination of the potential effects on fertility, embryonic development, and offspring.

• Carcinogenicity: Long-term studies in rodents to assess the potential to cause cancer.

Visualizations

Experimental Workflow for In Vitro CYP450 Inhibition Assay

Caption: Workflow for assessing CYP450 inhibition by Ro 23-7637.

Signaling Pathway: CYP3A4-Mediated Drug Metabolism and Inhibition

Caption: Inhibition of CYP3A4-mediated drug metabolism by Ro 23-7637.

Conclusion

The available preclinical data on Ro 23-7637 is heavily focused on its potent inhibitory activity against CYP3A4, a key enzyme in drug metabolism. This characteristic suggests a high potential for drug-drug interactions. While the compound has been part of high-throughput toxicity screening initiatives, detailed results from these are not publicly accessible. Crucially, comprehensive data from standard in vivo toxicology studies, which are essential for a thorough safety assessment, are lacking in the public domain. Therefore, a complete preclinical toxicology profile of Ro 23-7637 cannot be constructed at this time. Further research and data disclosure would be necessary to fully characterize the safety of this compound for any potential clinical application.

An In-depth Technical Guide to the Discovery and Development of Ro 23-7637

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ro 23-7637, chemically identified as 4-(2,2-diphenylethenyl)-1-[1-oxo-9-(3-pyridinyl)nonyl]piperidine, is a novel therapeutic agent investigated for its potential in treating obesity. Developed by Hoffmann-La Roche, this compound has demonstrated a unique mechanism of action centered on the normalization of insulin secretion in hyperinsulinemic states characteristic of obesity. This technical guide provides a comprehensive overview of the discovery, synthesis, and pharmacological development of Ro 23-7637, with a focus on its effects in preclinical models of obesity. Detailed experimental protocols, quantitative data from key studies, and an exploration of its molecular mechanism of action are presented to serve as a valuable resource for researchers in metabolic diseases and drug development.

Discovery and Development History

The development of Ro 23-7637 emerged from research efforts at Hoffmann-La Roche in the early 1990s aimed at identifying novel treatments for obesity. The primary therapeutic rationale was to address the hallmark feature of many forms of obesity: hyperinsulinemia and an exaggerated insulin response to glucose. The research team, including L.A. Campfield and F.J. Smith, hypothesized that a partial normalization of this aberrant insulin secretion could lead to a reduction in body weight and an improvement in overall metabolic health.

Chemical Synthesis

The synthesis of Ro 23-7637 involves the coupling of two key intermediates: 4-(2,2-diphenylethenyl)piperidine and the acid chloride of 3-pyridinenonanoic acid. A patent filed by Hoffmann-La Roche outlines the general synthetic procedure.[2]

Experimental Protocol: Synthesis of Ro 23-7637

Step 1: Preparation of 3-pyridinenonanoic acid chloride

• To a solution of 8.24 g of 3-pyridinenonanoic acid in an appropriate anhydrous solvent (e.g., dichloromethane or toluene), add a suitable chlorinating agent (e.g., oxalyl chloride or thionyl chloride) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for a specified period (typically 1-2 hours) until the conversion to the acid chloride is complete, as monitored by an appropriate method (e.g., IR spectroscopy showing the disappearance of the carboxylic acid O-H stretch and appearance of the acid chloride C=O stretch).

• Remove the solvent and excess chlorinating agent under reduced pressure to yield the crude 3-pyridinenonanoic acid chloride, which can be used in the next step without further purification.

Step 2: Coupling with 4-(2,2-diphenylethenyl)piperidine

• Dissolve 7.9 g of 4-(2,2-diphenylethenyl)piperidine in an anhydrous solvent such as toluene.

• To this solution, add the freshly prepared 3-pyridinenonanoic acid chloride.

• The reaction is typically carried out in the presence of a non-nucleophilic base (e.g., triethylamine) to neutralize the HCl generated during the reaction.

• Stir the reaction mixture at room temperature for several hours until the reaction is complete (monitored by TLC or LC-MS).

• Upon completion, the reaction mixture is worked up by washing with aqueous solutions to remove salts and impurities. The organic layer is then dried over an anhydrous salt (e.g., sodium sulfate).

• The solvent is evaporated under reduced pressure to yield the crude product.

Step 3: Purification

• The crude Ro 23-7637 is purified by crystallization from a suitable solvent system, such as ether.

• The resulting crystalline solid is collected by filtration and dried.

The final product, 4-(2,2-diphenylethenyl)-1-[1-oxo-9-(3-pyridinyl)nonyl]piperidine, is a white solid with a melting point of 82-83°C.[2] Elemental analysis for C₃₃H₄₀N₂O should conform to the calculated values of C, 82.46%; H, 8.39%; N, 5.83%.[2]

Preclinical Pharmacology

The primary pharmacological activity of Ro 23-7637 was elucidated through a series of in vitro and in vivo studies, primarily utilizing rodent models of obesity.

In Vitro Effects on Pancreatic Islets

Ro 23-7637 demonstrated a selective effect on the function of pancreatic islets isolated from obese animals.

Experimental Protocol: In Vitro Pancreatic Islet Culture

• Islet Isolation: Pancreatic islets are isolated from both lean and obese (e.g., Zucker) rats using a collagenase digestion method. The pancreas is perfused with a collagenase solution, followed by mechanical disruption and purification of the islets using a density gradient (e.g., Ficoll).

• Islet Culture: Isolated islets are cultured for 48 hours in a suitable culture medium (e.g., RPMI-1640) supplemented with fetal bovine serum and antibiotics. The culture medium for the treatment group is supplemented with 10 µM Ro 23-7637.

• Glucose-Stimulated Insulin Secretion (GSIS) Assay: Following the culture period, islets are washed and pre-incubated in a low-glucose buffer. Subsequently, they are incubated in a high-glucose buffer to stimulate insulin secretion. The amount of insulin released into the buffer is quantified using a radioimmunoassay (RIA) or ELISA.

Quantitative Data:

Islet Source	Treatment	Glucose-Stimulated Insulin Secretion (ng/islet/hr)	% Reduction vs. Control
Obese Zucker Rat	Control	Data not explicitly provided in reviewed sources	-
Obese Zucker Rat	10 µM Ro 23-7637	Significantly reduced	Data not explicitly provided in reviewed sources
Lean Rat	Control	Data not explicitly provided in reviewed sources	-
Lean Rat	10 µM Ro 23-7637	No significant effect	Data not explicitly provided in reviewed sources

Note: While the source material indicates a significant reduction, specific quantitative values with statistical parameters were not available in the reviewed literature.[1]

In Vivo Effects in Obese Rat Models

Oral administration of Ro 23-7637 to both genetically obese (Zucker) and diet-induced obese rats resulted in significant anti-obesity effects.

Experimental Protocol: Diet-Induced Obesity Rat Model (representative of the era)

• Animal Model: Male Sprague-Dawley or Wistar rats are used.

• Diet: After weaning, rats are fed a high-fat diet, with approximately 40-60% of calories derived from fat. The diet is made palatable to encourage hyperphagia.

• Induction of Obesity: The high-fat diet is provided for a period of several weeks to months to induce a significant increase in body weight and adiposity compared to control rats on a standard chow diet.

• Drug Administration: Ro 23-7637 is administered orally via gavage at doses ranging from 5 to 90 mg/kg/day.

• Parameters Measured: Body weight, food intake, and various metabolic parameters are monitored throughout the study. At the end of the study, body composition (fat and protein content) can be determined.

Quantitative Data:

The oral administration of Ro 23-7637 in obese rats led to dose-related reductions in several key parameters:

Parameter	Effect of Ro 23-7637 (5-90 mg/kg/day)
Glucose-Induced Insulin Secretion	Dose-related reduction
Basal Insulin Concentration	Dose-related reduction
Daily Food Intake	Dose-related reduction
Body Weight Gain	Dose-related reduction
Body Fat	Selective mobilization (reduction)
Body Protein	Maintained
Energetic Efficiency	Decreased

Mechanism of Action

The primary mechanism of action of Ro 23-7637 is the partial normalization of exaggerated glucose-induced insulin secretion from pancreatic β-cells in the obese state. This effect is selective, as it is not observed in islets from lean animals. The precise intracellular signaling pathway by which Ro 23-7637 exerts this effect has not been fully elucidated in the available literature. However, based on the known mechanisms of insulin secretion, a putative pathway can be proposed.

Glucose metabolism in the β-cell leads to an increase in the ATP/ADP ratio, which closes ATP-sensitive potassium (KATP) channels, leading to membrane depolarization and the influx of calcium (Ca²⁺) through voltage-gated calcium channels. The rise in intracellular Ca²⁺ is a primary trigger for insulin granule exocytosis. This process is further modulated by signaling pathways involving cyclic AMP (cAMP) and protein kinase A (PKA). It is plausible that Ro 23-7637 interacts with one or more components of this complex signaling network to specifically dampen the exaggerated response in the β-cells of obese animals.

Putative Signaling Pathway and Experimental Workflow

The following diagrams illustrate the general insulin secretion pathway and a hypothetical point of intervention for Ro 23-7637, as well as the experimental workflow for its evaluation.

Caption: Putative Signaling Pathway for Insulin Secretion and Ro 23-7637 Intervention.

Caption: Experimental Workflow for the Evaluation of Ro 23-7637.

Conclusion

Ro 23-7637 represents a targeted pharmacological approach to the treatment of obesity by addressing the underlying pathophysiology of hyperinsulinemia. Its selective action on the pancreatic islets of obese animals to normalize insulin secretion, coupled with its oral bioavailability and efficacy in reducing body weight and adiposity in preclinical models, highlights its potential as a therapeutic agent. Further research to fully elucidate its molecular mechanism of action within the pancreatic β-cell signaling cascade would be invaluable for the development of next-generation therapeutics for metabolic diseases. This technical guide provides a foundational overview for researchers interested in the history, synthesis, and pharmacology of this intriguing compound.

References

• 1. Insulin normalization as an approach to the pharmacological treatment of obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]

An In-depth Technical Guide to Ro 23-7637 (CAS Number: 107071-66-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ro 23-7637 is a piperidine derivative that has demonstrated significant potential as an anti-obesity and metabolic-modulating agent in preclinical studies. This technical guide provides a comprehensive overview of the core properties of Ro 23-7637, including its physicochemical characteristics, synthesis, pharmacology, and mechanism of action based on available scientific literature. The document is intended to serve as a resource for researchers and professionals in the field of drug development.

Chemical and Physical Properties

Ro 23-7637, with the chemical name 1-[4-(2,2-diphenylethenyl)piperidin-1-yl]-9-pyridin-3-ylnonan-1-one, is a complex molecule with a piperidine core. Its fundamental properties are summarized in the table below.

Property	Value
CAS Number	107071-66-9
Molecular Formula	C₃₃H₄₀N₂O
Molecular Weight	480.68 g/mol
IUPAC Name	1-[4-(2,2-diphenylethenyl)piperidin-1-yl]-9-pyridin-3-ylnonan-1-one
Synonyms	Ro-23-7637, 4-(2,2-diphenylethenyl)-1-(1-oxo-9-(pyridinyl)nonyl)piperidine
Melting Point	82-83 °C[1]
Appearance	Crystalline solid (based on synthesis description)

Synthesis

A reported synthesis of Ro 23-7637 involves the reaction of 4-(2,2-diphenylethenyl)piperidine with the acid chloride of 3-pyridinenonanoic acid.[1]

Conceptual Synthesis Workflow

Conceptual workflow for the synthesis of Ro 23-7637.

Experimental Protocol: Synthesis of Ro 23-7637

A detailed, step-by-step experimental protocol for the synthesis of Ro 23-7637 is not extensively detailed in the publicly available literature. However, a patent document describes the final coupling step as follows:

Materials:

• 4-(2,2-diphenylethenyl)piperidine (7.9 g)

• Acid chloride of 3-pyridinenonanoic acid (prepared from 8.24 g of the acid)

• Toluene

• Ether

Procedure:

• The title compound was prepared in a manner similar to that employed for a related compound, starting with 4-(2,2-diphenylethenyl)piperidine and the acid chloride prepared from 3-pyridinenonanoic acid.[1]

• The reaction mixture was extracted with toluene.[1]

• The toluene extracts were evaporated to yield a residue.[1]

• The residue was crystallized from ether to give 12.4 g (73.7% yield) of Ro 23-7637.

Elemental Analysis:

• Calculated for C₃₃H₄₀N₂O: C, 82.46; H, 8.39; N, 5.83.

• Found: C, 82.76; H, 8.33; N, 5.83.

Pharmacology and Mechanism of Action

Ro 23-7637 has been primarily investigated for its anti-obesity and insulin-modulating effects. The exact molecular target for these actions has not been definitively identified in the available literature. However, its pharmacological profile suggests a complex mechanism involving effects on pancreatic islets and potentially other metabolic pathways.

Anti-Obesity Effects

In vivo studies in rodent models have demonstrated the anti-obesity efficacy of Ro 23-7637.

Experimental Models:

• Zucker Obese Rats: A genetic model of obesity and insulin resistance.

• Diet-Induced Obese Rats: A model that mimics obesity resulting from a high-fat diet.

Observed Effects (Dose-related, 5-90 mg/kg/day orally):

• Reduction in daily food intake.

• Decrease in body weight gain.

• Selective mobilization of fat.

• Maintenance of body protein.

• Decreased energetic efficiency.

Effects on Insulin Secretion

A key pharmacological action of Ro 23-7637 is its ability to modulate insulin secretion, particularly in the context of hyperinsulinemia associated with obesity.

In Vitro Studies:

• Model: Isolated pancreatic islets from obese Zucker rats.

• Treatment: Culture for 2 days with 10 µM Ro 23-7637.

• Effect: Significant reduction in the exaggerated glucose-induced insulin secretion.

• Specificity: No reduction in insulin secretion was observed in islets from lean rats, suggesting a selective action on the hyperinsulinemic state.

In Vivo Studies:

• Dose-related reductions in basal insulin concentrations were observed in obese rats.

Putative Signaling Pathway for Insulin Secretion Modulation

While the direct target of Ro 23-7637 in pancreatic β-cells is unknown, its selective effect on obese islets suggests an interaction with a pathway that is dysregulated in the hyperinsulinemic state. The following diagram illustrates a hypothetical pathway where Ro 23-7637 might act.

Hypothetical signaling pathway of Ro 23-7637 in obese pancreatic β-cells.

Inhibition of Cytochrome P450 Enzymes

Ro 23-7637 has been shown to be a potent inhibitor of CYP3A4-mediated metabolism.

Experimental Model:

• Hepatic microsomes from rats treated with Ro 23-7637.

• Substrate: Midazolam (a known CYP3A4 substrate).

Quantitative Data on Midazolam Metabolism:

Treatment Group	Kₘ (µM) for 4-OH Midazolam Formation	Vₘₐₓ (nmol/mg/min) for 4-OH Midazolam Formation
Control	24.5	5.9
Ro 23-7637	32.8	13

Data from a study on midazolam metabolism.

Analytical Methodology

A high-performance liquid chromatography (HPLC) with ultraviolet (UV) detection method has been developed for the determination of Ro 23-7637 in dog plasma.

HPLC Method Parameters

Parameter	Specification
Technique	Multidimensional ion-exchange-reversed-phase HPLC-UV
Sample Preparation	C18 solid-phase extraction
Limit of Quantitation	5 ng/mL in 0.5 mL of plasma

Experimental Workflow for HPLC Analysis

References

• 1. scispace.com [scispace.com]

Ro 23-7637: An In-Depth Technical Guide on its Effects on Glucose and Lipid Metabolism

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ro 23-7637, a piperidine derivative, has demonstrated significant effects on glucose and lipid metabolism, positioning it as a compound of interest in the study of obesity and related metabolic disorders. Primarily investigated in preclinical models of obesity, namely Zucker and diet-induced obese rats, Ro 23-7637 has shown a unique profile of activity, selectively modulating insulin secretion and promoting a favorable shift in energy balance. This technical guide provides a comprehensive overview of the reported effects of Ro 23-7637, detailing its impact on key metabolic parameters, outlining experimental methodologies, and visualizing its proposed mechanisms of action.

Effects on Glucose Metabolism

The primary and most well-documented effect of Ro 23-7637 on glucose metabolism is its ability to normalize hyperinsulinemia, a hallmark of obesity and insulin resistance. This is achieved through a direct action on the pancreatic islets.

In Vitro Effects on Pancreatic Islets

Studies on isolated pancreatic islets from obese Zucker rats have been pivotal in elucidating the mechanism of Ro 23-7637.

• Reduction of Exaggerated Glucose-Stimulated Insulin Secretion (GSIS): When islets from obese Zucker rats were cultured for two days with 10 µM Ro 23-7637, a significant reduction in the exaggerated glucose-induced insulin secretion was observed.[1][2] This effect was specific to the obese phenotype, as no reduction in insulin secretion was seen in islets isolated from lean rats.[1][2]

In Vivo Effects in Obese Rat Models

Oral administration of Ro 23-7637 to both Zucker and diet-induced obese rats has demonstrated dose-dependent effects on glucose homeostasis.

• Dose-Related Reductions in Insulin Levels: Doses ranging from 5 to 90 mg/kg/day resulted in dose-related reductions in both glucose-induced insulin secretion and basal insulin concentrations.[1]

Table 1: Summary of Ro 23-7637 Effects on Glucose Metabolism

Parameter	Experimental Model	Treatment	Key Finding	Citation(s)
Glucose-Stimulated Insulin Secretion (GSIS)	Isolated pancreatic islets from obese Zucker rats	10 µM Ro 23-7637 for 48 hours	Significant reduction in exaggerated GSIS.
Glucose-Stimulated Insulin Secretion (GSIS)	Isolated pancreatic islets from lean rats	10 µM Ro 23-7637 for 48 hours	No effect on insulin secretion.
Glucose-Induced Insulin Secretion	Zucker and diet-induced obese rats	5 to 90 mg/kg/day (oral)	Dose-related reduction.
Basal Insulin Concentration	Zucker and diet-induced obese rats	5 to 90 mg/kg/day (oral)	Dose-related reduction.

Effects on Lipid Metabolism and Energy Balance

In conjunction with its effects on glucose metabolism, Ro 23-7637 influences lipid metabolism and overall energy homeostasis, contributing to its anti-obesity profile.

In Vivo Effects in Diet-Induced Obese Rats

Studies in diet-induced obese rats have highlighted the compound's impact on fat mobilization and energy expenditure.

• Selective Fat Mobilization: Treatment with Ro 23-7637 led to a selective mobilization of fat.

• Maintenance of Body Protein: Importantly, the reduction in body mass was associated with the maintenance of body protein, indicating a preferential loss of adipose tissue.

• Decreased Energetic Efficiency: The compound was also observed to decrease energetic efficiency, suggesting an increase in energy expenditure relative to energy intake.

• Reductions in Food Intake and Body Weight Gain: Dose-related reductions in daily food intake and body weight gain were consistently observed.

Table 2: Summary of Ro 23-7637 Effects on Lipid Metabolism and Energy Balance

Parameter	Experimental Model	Treatment	Key Finding	Citation(s)
Fat Mobilization	Diet-induced obese rats	5 to 90 mg/kg/day (oral)	Selective mobilization of fat.
Body Protein	Diet-induced obese rats	5 to 90 mg/kg/day (oral)	Maintenance of body protein.
Energetic Efficiency	Diet-induced obese rats	5 to 90 mg/kg/day (oral)	Decreased energetic efficiency.
Daily Food Intake	Zucker and diet-induced obese rats	5 to 90 mg/kg/day (oral)	Dose-related reduction.
Body Weight Gain	Zucker and diet-induced obese rats	5 to 90 mg/kg/day (oral)	Dose-related reduction.

Experimental Protocols

While specific, detailed protocols for the original studies on Ro 23-7637 are not publicly available, this section provides generalized methodologies for the key experiments cited, based on standard practices in metabolic research.

In Vitro Pancreatic Islet Culture and Insulin Secretion Assay

This protocol outlines the general steps for isolating and culturing pancreatic islets to assess the effect of a compound on insulin secretion.

• Islet Isolation: Pancreatic islets are isolated from obese (e.g., Zucker fa/fa) and lean control rats using collagenase digestion of the pancreas, followed by purification using a density gradient.

• Islet Culture: Isolated islets are cultured for 48 hours in a standard culture medium (e.g., RPMI-1640) supplemented with fetal bovine serum, antibiotics, and either the vehicle control or Ro 23-7637 (10 µM).

• Glucose-Stimulated Insulin Secretion (GSIS) Assay:

  • Following the 48-hour culture period, islets are pre-incubated in a low-glucose buffer (e.g., 2.8 mM glucose) for 1-2 hours.

  • Groups of islets are then incubated in buffers containing low (e.g., 2.8 mM) and high (e.g., 16.7 mM) glucose concentrations for a defined period (e.g., 60 minutes).

  • The supernatant is collected, and the insulin concentration is measured using a radioimmunoassay (RIA) or an enzyme-linked immunosorbent assay (ELISA).

  • Insulin secretion is typically normalized to the islet number or total insulin content.

In Vivo Studies in Diet-Induced Obese (DIO) Rats

This protocol describes a general framework for evaluating the effects of a test compound on metabolic parameters in a DIO rat model.

• Induction of Obesity: Male rats (e.g., Sprague-Dawley or Wistar) are fed a high-fat diet (e.g., 45-60% kcal from fat) for several weeks to induce obesity, characterized by a significant increase in body weight and adiposity compared to control rats on a standard chow diet.

• Compound Administration: Obese rats are randomly assigned to treatment groups and receive daily oral gavage of either vehicle or Ro 23-7637 at various doses (e.g., 5, 15, 30, 90 mg/kg/day) for a specified duration (e.g., 4-8 weeks).

• Metabolic Monitoring:

  • Food Intake and Body Weight: Measured daily or several times per week.

  • Oral Glucose Tolerance Test (OGTT): Performed at baseline and at the end of the treatment period to assess glucose tolerance and insulin secretion in response to a glucose challenge. Blood samples are collected at various time points after glucose administration to measure plasma glucose and insulin levels.

  • Body Composition: Determined at the end of the study using techniques such as dual-energy X-ray absorptiometry (DEXA) or by chemical analysis of the carcass to quantify fat mass and lean body mass.

  • Energetic Efficiency: Calculated as the ratio of body weight gain to total energy intake over the treatment period.

Signaling Pathways and Mechanisms of Action

The precise intracellular signaling pathways modulated by Ro 23-7637 have not been fully elucidated in the available literature. However, the experimental evidence strongly points to a direct effect on pancreatic β-cells.

Proposed Mechanism of Ro 23-7637 in Obese Pancreatic β-Cells.

The diagram above illustrates the hypothesized mechanism where Ro 23-7637 acts on the intracellular signaling cascade within obese pancreatic β-cells to normalize the exaggerated insulin secretion response to glucose. The exact molecular targets within this cascade remain to be identified.

General Experimental Workflow for Investigating Ro 23-7637.

Conclusion and Future Directions

Ro 23-7637 presents a compelling pharmacological profile with its selective action on pancreatic islets of obese animals and its beneficial effects on lipid metabolism and energy balance. The compound effectively reduces hyperinsulinemia and promotes weight loss with a favorable impact on body composition in preclinical models.

Further research is warranted to elucidate the precise molecular targets and intracellular signaling pathways through which Ro 23-7637 exerts its effects. A deeper understanding of its mechanism could pave the way for the development of novel therapeutics for obesity and type 2 diabetes that specifically target the pathophysiological adaptations of the pancreatic β-cell in these conditions. Investigating its effects on key metabolic regulators such as AMP-activated protein kinase (AMPK) and peroxisome proliferator-activated receptors (PPARs) could provide valuable insights. The lack of detailed public data from its initial development highlights the need for new, comprehensive studies to fully characterize the potential of this and similar compounds.

References

• 1. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]
• 2. SmallMolecules.com | Ro 23-7637 (10mg) from Felix_Musechem | SmallMolecules.com [smallmolecules.com]

Preclinical Research on Ro 23-7637 for Male Contraception: A Technical Overview

Disclaimer: As of late 2025, a comprehensive review of published scientific literature reveals no specific preclinical research focused on the application of Ro 23-7637 as a male contraceptive. The available data on this compound primarily pertains to its role as a potent inhibitor of cytochrome P450 3A4 (CYP3A4) and its investigation in models of obesity. This document summarizes the existing preclinical data for Ro 23-7637 and provides a technical guide to the standard preclinical research pipeline for a potential male contraceptive, which would be necessary to evaluate Ro 23-7637 for this indication.

Summary of Existing Preclinical Data for Ro 23-7637

Preclinical investigations of Ro 23-7637 have centered on its effects on drug metabolism and metabolic disorders. The compound is a known strong inhibitor of CYP3A4, an important enzyme in the metabolism of many drugs.[1][2]

Table 1: Effects of Ro 23-7637 on Midazolam Hydroxylation in Rat Liver Microsomes

Treatment Group	KM (μM) for 4-OH MDZ Formation	Vmax (nmol/mg/min) for 4-OH MDZ Formation
Control	24.5	5.9
Ro 23-7637-treated	32.8	13
Dexamethasone-treated	43.1	28.9
Data extracted from studies on midazolam metabolism.[1][3]

Experimental Protocol: In Vitro CYP3A4 Inhibition Assay

A common method to assess the inhibitory potential of a compound like Ro 23-7637 on CYP3A4 activity involves the use of liver microsomes.

• Microsome Preparation: Liver microsomes are isolated from animal models (e.g., male rats) through differential centrifugation.[1]

• Incubation: The microsomes are incubated with a known CYP3A4 substrate, such as midazolam, in the presence and absence of the test compound (Ro 23-7637).

• Metabolite Quantification: The formation of the primary metabolite (e.g., 1'-hydroxymidazolam or 4-hydroxymidazolam) is quantified using high-performance liquid chromatography (HPLC) or mass spectrometry.

• Kinetic Analysis: By measuring the rate of metabolite formation at various substrate concentrations, kinetic parameters like KM (Michaelis constant) and Vmax (maximum reaction velocity) can be determined to characterize the nature of the inhibition.

Conceptual Preclinical Research Pipeline for a Male Contraceptive

The development of a novel male contraceptive, hormonal or non-hormonal, follows a rigorous preclinical research pathway to establish safety and efficacy before human trials.

Target Identification and In Vitro Screening

The initial step involves identifying a biological target crucial for male fertility. For a hypothetical non-hormonal agent, this could be an enzyme or receptor essential for sperm production (spermatogenesis), maturation, or function.

Figure 1: Conceptual Preclinical Workflow for a Male Contraceptive.

In Vivo Efficacy and Reversibility Studies in Animal Models

Promising compounds are then tested in animal models, typically rodents (mice or rats) and sometimes non-human primates, to evaluate their contraceptive effect.

Experimental Protocol: Rodent Fertility Study

• Animal Model: Sexually mature male rodents are used.

• Dosing: The test compound is administered daily or as per the desired regimen over a specific period. A control group receives a vehicle.

• Mating Trials: Treated males are cohabited with untreated, fertile females. The number of pregnancies and litter size are recorded.

• Semen Analysis: Key parameters such as sperm concentration, motility, and morphology are assessed. The goal for many hormonal methods is to achieve a sperm concentration below 1 million/mL.

• Reversibility: After a washout period, the male animals are again mated with fertile females to ensure the contraceptive effect is not permanent.

Table 2: Key Efficacy Endpoints in Preclinical Male Contraceptive Studies

Parameter	Description	Method of Assessment
Fertility Index	Percentage of females impregnated by treated males.	Mating trials.
Sperm Concentration	Number of sperm per unit volume of semen.	Hemocytometer or computer-assisted sperm analysis (CASA).
Sperm Motility	Percentage of progressively motile sperm.	CASA.
Sperm Morphology	Percentage of sperm with normal shape.	Microscopic evaluation of stained sperm smears.
Hormone Levels	Serum concentrations of testosterone, LH, and FSH.	Immunoassays (e.g., ELISA).

Safety and Toxicology

Comprehensive toxicology studies are crucial to identify any potential adverse effects. These studies are conducted in at least two animal species (one rodent, one non-rodent) and include single-dose and repeated-dose toxicity assessments.

Experimental Protocol: Repeated-Dose Toxicity Study

• Animal Models: Typically rats and a non-rodent species like dogs or non-human primates.

• Dosing: The compound is administered daily for an extended period (e.g., 28 or 90 days) at multiple dose levels.

• Monitoring: Animals are monitored for clinical signs of toxicity, changes in body weight, food consumption, and behavior.

• Clinical Pathology: Blood and urine samples are collected to assess hematology, clinical chemistry, and urinalysis parameters.

• Histopathology: At the end of the study, a comprehensive necropsy is performed, and organs are examined microscopically for any pathological changes.

Figure 2: Workflow for a Preclinical Toxicology Study.

Conclusion

While Ro 23-7637 has been characterized as a potent CYP3A4 inhibitor, there is currently no published evidence to support its investigation as a male contraceptive. Should such a research direction be pursued, it would necessitate a comprehensive preclinical evaluation following the established pipeline for male contraceptive development. This would involve in vitro screening for effects on sperm function, followed by in vivo studies in animal models to determine efficacy, reversibility, and a thorough toxicological profile. Without such data, the potential of Ro 23-7637 in the field of male contraception remains entirely speculative.

References

• 1. researchgate.net [researchgate.net]
• 2. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Ro 23-7637 In Vitro Assays

These application notes provide detailed protocols for in vitro assays involving Ro 23-7637, a compound known for its potent inhibition of cytochrome P450 3A4 (CYP3A4) and its effects on insulin secretion and retinoic acid receptor activity. The following sections are intended for researchers, scientists, and drug development professionals.

Data Presentation: Quantitative Analysis of Ro 23-7637 Activity

The following table summarizes the kinetic parameters of midazolam hydroxylation, a marker of CYP3A activity, in the presence of Ro 23-7637.

Treatment Group	Metabolite	K_M (μM)	V_max (nmol/mg/min)
Control (Rat Liver Microsomes)	4-OH Midazolam	24.5	5.9
Ro 23-7637-treated (Rat Liver Microsomes)	4-OH Midazolam	32.8	13
Dexamethasone-treated (Rat Liver Microsomes)	4-OH Midazolam	43.1	28.9
Human Liver Microsomes (Individual 1)	1'-OH Midazolam	5.57	-
Human Liver Microsomes (Individual 2)	1'-OH Midazolam	2.50	-
Human Liver Microsomes (Individual 3)	1'-OH Midazolam	3.56	-

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the known signaling pathways affected by Ro 23-7637 and a general workflow for in vitro enzyme inhibition assays.

Inhibition of CYP3A4-mediated midazolam metabolism by Ro 23-7637.

Effect of Ro 23-7637 on glucose-stimulated insulin secretion in pancreatic β-cells.

General experimental workflow for an in vitro enzyme inhibition assay.

Experimental Protocols

The following are detailed protocols for key in vitro experiments with Ro 23-7637.

Protocol 1: CYP3A4 Inhibition Assay Using Human Liver Microsomes

Objective: To determine the inhibitory potential of Ro 23-7637 on CYP3A4 activity using midazolam as a probe substrate.

Materials:

• Human Liver Microsomes (HLM)

• Ro 23-7637

• Midazolam

• NADPH regenerating system (e.g., containing glucose-6-phosphate and glucose-6-phosphate dehydrogenase)

• Potassium phosphate buffer (pH 7.4)

• Acetonitrile

• Internal standard (e.g., diazepam)

• 96-well plates

• Incubator

• LC-MS/MS system

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of Ro 23-7637 in a suitable solvent (e.g., DMSO).

  • Prepare a stock solution of midazolam in methanol or DMSO.

  • Prepare working solutions of Ro 23-7637 and midazolam by diluting the stock solutions in potassium phosphate buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, add the following in order:

    • Potassium phosphate buffer

    • Human Liver Microsomes (final concentration typically 0.1-0.5 mg/mL)

    • Ro 23-7637 at various concentrations (e.g., 0.01 to 100 µM)

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding midazolam (at a concentration near its K_M, e.g., 5 µM).

  • Start the enzymatic reaction by adding the NADPH regenerating system.

  • Incubate at 37°C for a specified time (e.g., 10-30 minutes), ensuring the reaction is in the linear range.

• Reaction Termination:

  • Stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Processing:

  • Centrifuge the plate at 4°C to precipitate proteins.

  • Transfer the supernatant to a new plate for analysis.

• Detection and Analysis:

  • Analyze the formation of the primary metabolite of midazolam (1'-hydroxymidazolam) using a validated LC-MS/MS method.

  • Calculate the percent inhibition of CYP3A4 activity for each concentration of Ro 23-7637 relative to a vehicle control.

  • Determine the IC50 value by fitting the concentration-response data to a suitable sigmoidal dose-response model.

Protocol 2: Glucose-Stimulated Insulin Secretion (GSIS) Assay with Isolated Pancreatic Islets

Objective: To evaluate the effect of Ro 23-7637 on insulin secretion from isolated pancreatic islets in response to glucose.

Materials:

• Isolated pancreatic islets (e.g., from rats)

• Krebs-Ringer Bicarbonate (KRB) buffer supplemented with HEPES and bovine serum albumin (BSA)

• Glucose solutions (low concentration, e.g., 2.8 mM; high concentration, e.g., 16.7 mM)

• Ro 23-7637

• Collagenase for islet isolation

• Ficoll gradient for islet purification

• Insulin ELISA kit

• 96-well plates

• CO2 incubator

Procedure:

• Islet Isolation and Culture (if starting from pancreas):

  • Isolate pancreatic islets from rodents using collagenase digestion followed by Ficoll gradient purification.

  • Culture the isolated islets overnight in a suitable culture medium (e.g., RPMI-1640) to allow recovery.

• Pre-incubation:

  • Hand-pick islets of similar size and place them in groups (e.g., 5-10 islets per well) in a 96-well plate.

  • Wash the islets with KRB buffer containing a low glucose concentration (2.8 mM).

  • Pre-incubate the islets in low-glucose KRB buffer for 1-2 hours at 37°C in a CO2 incubator.

• Incubation with Ro 23-7637:

  • Remove the pre-incubation buffer.

  • Add KRB buffer containing low glucose (2.8 mM) with or without Ro 23-7637 (at desired concentrations, e.g., 10 µM) and incubate for 1 hour at 37°C. Collect the supernatant for basal insulin secretion measurement.

  • Remove the low-glucose buffer.

  • Add KRB buffer containing high glucose (16.7 mM) with or without Ro 23-7637 and incubate for 1 hour at 37°C. Collect the supernatant for stimulated insulin secretion measurement.

• Insulin Measurement:

  • Measure the insulin concentration in the collected supernatants using a commercially available insulin ELISA kit, following the manufacturer's protocol.

• Data Analysis:

  • Normalize the insulin secretion to the number of islets per well.

  • Compare the insulin secretion in the presence of Ro 23-7637 to the vehicle control for both basal and glucose-stimulated conditions.

  • Express the results as fold-change over basal or as absolute insulin concentrations.

Protocol 3: Retinoic Acid Receptor Alpha (RARα) Ligand Binding Assay

Objective: To determine the binding affinity of Ro 23-7637 for the retinoic acid receptor alpha.

Materials:

• Recombinant human RARα ligand-binding domain (LBD)

• [3H]-all-trans retinoic acid ([3H]ATRA) as the radioligand

• Ro 23-7637

• Binding buffer (e.g., Tris-HCl buffer containing DTT, KCl, and BSA)

• Unlabeled all-trans retinoic acid (for non-specific binding determination)

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

• 96-well filter plates

Procedure:

• Assay Setup:

  • In a 96-well plate, add the following components in binding buffer:

    • Total Binding: [3H]ATRA and RARα-LBD

    • Non-specific Binding: [3H]ATRA, RARα-LBD, and a high concentration of unlabeled all-trans retinoic acid (e.g., 1000-fold excess)

    • Competitive Binding: [3H]ATRA, RARα-LBD, and varying concentrations of Ro 23-7637

• Incubation:

  • Incubate the plate at 4°C for a sufficient time to reach binding equilibrium (e.g., 2-4 hours).

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each well through a glass fiber filter using a cell harvester or vacuum manifold. This captures the receptor-bound radioligand on the filter.

  • Wash the filters multiple times with ice-cold binding buffer to remove unbound radioligand.

• Detection:

  • Place the filters in scintillation vials with a suitable scintillation cocktail.

  • Measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • For the competitive binding wells, calculate the percent inhibition of specific binding for each concentration of Ro 23-7637.

  • Determine the Ki (inhibitory constant) from the IC50 value using the Cheng-Prusoff equation, which requires the Kd (dissociation constant) of the radioligand. The Kd should be determined in a separate saturation binding experiment.

Application Notes and Protocols for Ro 23-7637 Administration in Rodent Obesity Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of Ro 23-7637 in rodent models of obesity, based on available scientific literature. The protocols outlined below are intended to serve as a guide and may require optimization for specific experimental designs.

Introduction

Ro 23-7637 is an experimental, orally active anti-obesity agent that has demonstrated efficacy in reducing body weight and improving metabolic parameters in genetic and diet-induced rodent models of obesity.[1] Its primary mechanism of action involves the partial normalization of hyperinsulinemia, a hallmark of obesity.[1] Ro 23-7637 selectively acts on the pancreatic islets of obese animals to reduce the exaggerated glucose-induced insulin secretion, without affecting insulin secretion in lean animals.[1] This leads to a cascade of beneficial effects, including reduced food intake, decreased body weight gain, and selective mobilization of fat.[1]

Data Presentation

The following tables summarize the reported effects of Ro 23-7637 in obese rodent models.

Table 1: Effects of Ro 23-7637 on Metabolic Parameters in Obese Rats

Parameter	Effect	Dose Range (Oral)	Rodent Model	Citation
Glucose-Induced Insulin Secretion	Dose-related reduction	5-90 mg/kg/day	Zucker Obese Rats, Diet-Induced Obese Rats	[1]
Basal Insulin Concentration	Dose-related reduction	5-90 mg/kg/day	Zucker Obese Rats, Diet-Induced Obese Rats
Daily Food Intake	Dose-related reduction	5-90 mg/kg/day	Zucker Obese Rats, Diet-Induced Obese Rats
Body Weight Gain	Dose-related reduction	5-90 mg/kg/day	Zucker Obese Rats, Diet-Induced Obese Rats
Fat Mobilization	Selective increase	Not specified	Diet-Induced Obese Rats
Body Protein	Maintained	Not specified	Diet-Induced Obese Rats
Energetic Efficiency	Decreased	Not specified	Diet-Induced Obese Rats

Table 2: In Vitro Effects of Ro 23-7637 on Pancreatic Islets

Parameter	Effect	Concentration	Islet Source	Citation
Exaggerated Glucose-Induced Insulin Secretion	Significant reduction	10 µM	Obese Zucker Rats
Glucose-Induced Insulin Secretion	No reduction	10 µM	Lean Rats

Experimental Protocols

Protocol 1: Induction of Obesity in Sprague-Dawley Rats (Diet-Induced Obesity Model)

This protocol describes a common method for inducing obesity in rats, which is a prerequisite for testing anti-obesity compounds like Ro 23-7637.

Materials:

• Male Sprague-Dawley rats (6 weeks old)

• Standard chow diet

• High-fat diet (HFD): 45-60% of calories from fat (e.g., lard or beef tallow)

• Animal caging with bedding

• Water bottles

• Animal scale

Procedure:

• Acclimation: Upon arrival, acclimate the rats for one week to the animal facility conditions (12-hour light/dark cycle, controlled temperature and humidity). Provide ad libitum access to standard chow and water.

• Group Assignment: Randomly assign rats to a control group (standard chow) and a diet-induced obesity (DIO) group (HFD).

• Dietary Regimen:

  • Control Group: Continue to feed the standard chow diet ad libitum.

  • DIO Group: Provide ad libitum access to the high-fat diet.

• Monitoring:

  • Record the body weight of each rat weekly.

  • Measure food intake weekly by weighing the remaining food in the hopper.

• Duration: Continue the dietary regimen for 8-12 weeks. Rats on the HFD are expected to show a significantly higher body weight (at least 15-20% more than the control group) and signs of insulin resistance.

• Subject Selection: At the end of the induction period, select the rats that have developed obesity for the Ro 23-7637 administration study.

Protocol 2: Oral Administration of Ro 23-7637 to Obese Rats

This protocol outlines the general procedure for the daily oral administration of Ro 23-7637.

Materials:

• Obese rats (from Protocol 1 or genetically obese models like Zucker rats)

• Ro 23-7637

• Vehicle for oral formulation (e.g., 0.5% carboxymethyl cellulose). Note: The specific vehicle for Ro 23-7637 is not detailed in the available literature; therefore, a common, inert vehicle is suggested and should be validated.

• Oral gavage needles

• Syringes

• Animal scale

Procedure:

• Preparation of Dosing Solution:

  • On each day of dosing, prepare the Ro 23-7637 formulation.

  • Calculate the required amount of Ro 23-7637 based on the mean body weight of the treatment group and the desired dose (e.g., 5, 30, 90 mg/kg).

  • Suspend or dissolve the calculated amount of Ro 23-7637 in the chosen vehicle to achieve the final desired concentration for oral gavage (typically 1-5 mL/kg volume).

  • Prepare a vehicle-only solution for the control group.

• Animal Grouping: Randomly assign the obese rats to different treatment groups:

  • Vehicle Control

  • Ro 23-7637 (low dose, e.g., 5 mg/kg/day)

  • Ro 23-7637 (medium dose, e.g., 30 mg/kg/day)

  • Ro 23-7637 (high dose, e.g., 90 mg/kg/day)

• Administration:

  • Administer the prepared solutions or vehicle to the rats once daily via oral gavage.

  • Ensure the gavage is performed carefully to avoid injury to the animals.

• Monitoring:

  • Measure and record the body weight of each rat daily, prior to dosing.

  • Measure and record food and water intake daily.

• Duration: The treatment duration can range from a few weeks to several months, depending on the study's objectives.

• Outcome Measures: At the end of the study, various parameters can be assessed, including:

  • Final body weight and body composition (e.g., using DEXA or tissue dissection).

  • Cumulative food intake.

  • Fasting blood glucose and insulin levels.

  • Glucose tolerance test.

  • Plasma lipid profiles.

Visualizations

Signaling Pathway

The precise molecular target of Ro 23-7637 on pancreatic β-cells is not well-documented in the available literature. The following diagram illustrates a high-level proposed mechanism of action based on its known effects.

Caption: Proposed mechanism of Ro 23-7637 in reducing obesity.

Experimental Workflow

The following diagram outlines a typical experimental workflow for evaluating the efficacy of Ro 23-7637 in a diet-induced obesity model.

Caption: Experimental workflow for Ro 23-7637 efficacy testing.

References

• 1. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]

Application Notes and Protocols for the Synthesis of Ro 23-7637 Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ro 23-7637 is a potent and selective inhibitor of cytochrome P450 3A4 (CYP3A4), an enzyme crucial for the metabolism of a wide array of therapeutic agents. Its derivatives are of significant interest in drug development for their potential to modulate drug metabolism and for their therapeutic effects, particularly in the context of metabolic disorders. This document provides detailed application notes and protocols for the synthesis of Ro 23-7637 and its derivatives, aimed at providing researchers with the necessary information to produce these compounds for further investigation. The synthesis of Ro 23-7637 and its analogs often involves the construction of a core imidazobenzodiazepine or a related heterocyclic structure.

Synthetic Workflow Overview

The general synthesis of Ro 23-7637 derivatives can be conceptualized as a multi-step process that involves the formation of a key amide bond. A common and effective strategy is the conversion of carbamates to amides via an amidosulfone intermediate. This workflow allows for the introduction of diverse functionalities, enabling the exploration of structure-activity relationships (SAR).

Caption: General synthetic workflow for Ro 23-7637 derivatives.

Key Experimental Protocols

The following protocols are based on established methods for the synthesis of imidazobenzodiazepines and related compounds, including the specific strategy for Ro 23-7637.

Protocol 1: One-Pot Annulation for Imidazo[1,5-a][1][2]benzodiazepine Core

This protocol describes an improved one-pot synthesis for the core structure found in many Ro 23-7637 analogs.[1]

Materials:

• Amido-benzodiazepine precursor

• Anhydrous Tetrahydrofuran (THF)

• Potassium t-butoxide

• Diethylchlorophosphate

• Ethyl isocyanoacetate

• Argon gas

Procedure:

• Dissolve the amido-benzodiazepine (1.0 mmol) in anhydrous THF (20 mL) in a round-bottom flask under an argon atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add potassium t-butoxide (1.1 mmol) to the solution and stir the mixture at 0 °C for 20 minutes.

• Cool the reaction mixture to -35 °C.

• Slowly add diethylchlorophosphate (1.3 mmol) to the mixture.

• Allow the mixture to stir at 0 °C for 30 minutes.

• Cool the reaction flask to -35 °C.

• Add ethyl isocyanoacetate (1.1 mmol), followed by the addition of potassium t-butoxide (1.1 mmol).

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, work up the reaction by quenching with a saturated aqueous solution of ammonium chloride and extracting the product with an appropriate organic solvent.

• Purify the crude product by precipitation from ether or by column chromatography.[1]

Note: Maintaining low temperatures (-35 °C to -78 °C) during the addition of ethyl isocyanoacetate and the second portion of potassium t-butoxide is critical for achieving higher yields and facilitating product purification.[1]

Protocol 2: Synthesis of Ro 23-7637 via Amidosulfone Intermediate

This protocol is based on the reported synthesis of [14C]-labeled Ro 23-7637 and is a key method for preparing the final amide product.

Materials:

• Appropriate carbamate precursor

• Methyl phenyl sulfone

• Strong base (e.g., n-butyllithium)

• Alkylating agent corresponding to the desired side chain of the Ro 23-7637 derivative

• Reducing agent (e.g., sodium amalgam or samarium iodide)

• Anhydrous solvent (e.g., THF)

Procedure:

• Formation of the Amidosulfone:

  • In a flame-dried flask under an inert atmosphere, dissolve methyl phenyl sulfone in anhydrous THF.

  • Cool the solution to a low temperature (e.g., -78 °C) and add a strong base to form the dianion.

  • Slowly add a solution of the carbamate precursor in anhydrous THF to the dianion solution.

  • Allow the reaction to proceed at low temperature until completion.

  • Quench the reaction and isolate the amidosulfone intermediate.

• Alkylation of the Amidosulfone:

  • Dissolve the amidosulfone intermediate in an anhydrous solvent.

  • Add a suitable base to deprotonate the amidosulfone.

  • Add the desired alkylating agent and allow the reaction to proceed.

  • Isolate and purify the alkylated amidosulfone.

• Reductive Desulfonylation:

  • Dissolve the alkylated amidosulfone in a suitable solvent.

  • Add a reducing agent to cleave the sulfonyl group, yielding the final amide product.

  • Purify the Ro 23-7637 derivative using chromatographic techniques.

Quantitative Data Summary

While specific quantitative data for a wide range of Ro 23-7637 derivatives are not extensively available in the public domain, the following table summarizes typical data that should be collected and reported for newly synthesized derivatives.

Derivative ID	Structure Modification	Yield (%)	Purity (%) (Method)	m/z [M+H]+	Key NMR Shifts (δ, ppm)
Ro 23-7637	(Reference)	-	>98 (HPLC)	481.3	-
Derivative 1	(e.g., R-group change)	65	97 (HPLC)	(e.g., 495.4)	(e.g., 7.2-7.8 (m), 3.5 (t))
Derivative 2	(e.g., core modification)	58	99 (HPLC)	(e.g., 467.3)	(e.g., 8.1 (s), 4.1 (d))
Derivative 3	(e.g., linker change)	72	96 (HPLC)	(e.g., 509.4)	(e.g., 6.9-7.5 (m), 2.8 (q))

Data presented here are illustrative. Researchers should rigorously characterize their synthesized compounds.

Signaling Pathways and Mechanism of Action

Ro 23-7637 and its derivatives are known to exert their biological effects through multiple mechanisms, with the most prominent being the inhibition of CYP3A4. Additionally, they have been shown to have effects on pancreatic islets, influencing insulin secretion.

CYP3A4 Inhibition

Ro 23-7637 is a potent inhibitor of CYP3A4, a key enzyme in drug metabolism. This inhibition can be either competitive or non-competitive and is a critical consideration in drug-drug interactions.

Caption: Inhibition of CYP3A4-mediated drug metabolism.

Modulation of Pancreatic Islet Function

Studies have indicated that Ro 23-7637 can normalize plasma insulin levels by acting on pancreatic islets. While the precise intracellular signaling pathway is not fully elucidated, it is hypothesized to involve the modulation of ion channels and intracellular calcium levels, which are key regulators of insulin secretion.

Caption: Hypothesized modulation of insulin secretion pathway.

Conclusion

The synthesis of Ro 23-7637 derivatives presents a valuable avenue for the development of novel therapeutic agents and pharmacological tools. The protocols and information provided herein offer a foundation for researchers to synthesize and characterize these compounds. Further investigation into their precise mechanisms of action and structure-activity relationships will be crucial for realizing their full therapeutic potential.

References

• 1. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]

Application Notes and Protocols for Studying Insulin Secretion in Pancreatic Islets with Ro 23-7637

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ro 23-7637 is a compound that has been investigated for its effects on insulin secretion, particularly in the context of hyperinsulinemia associated with obesity.[1] Unlike classical insulin secretagogues that directly stimulate insulin release, Ro 23-7637 appears to act by normalizing the exaggerated glucose-induced insulin secretion (GSIS) observed in pancreatic islets from obese animal models.[1] This makes it a valuable tool for studying the pathological mechanisms of hyperinsulinemia and for the screening of therapeutic agents aimed at correcting β-cell dysfunction in metabolic diseases. These application notes provide a summary of its effects, protocols for its use in pancreatic islet research, and visualizations of the relevant biological pathways and experimental workflows.

Mechanism of Action

The precise molecular target of Ro 23-7637 is not fully elucidated in publicly available research. However, studies have shown that it selectively reduces the heightened insulin response to glucose in islets from obese rats, while having no effect on islets from lean rats.[1] This suggests that Ro 23-7637 does not directly target the core insulin secretion machinery, such as the KATP channels (SUR1/Kir6.2), but rather modulates signaling pathways that are dysregulated in the hyperinsulinemic state.[1] Its action is characterized by a partial normalization of plasma insulin levels through its effects on pancreatic islets.[1]

Applications

• Study of Hyperinsulinemia: Ro 23-7637 can be used as a pharmacological tool to investigate the underlying causes of exaggerated insulin secretion in models of obesity and type 2 diabetes.

• Drug Discovery: It serves as a reference compound in screening assays designed to identify novel therapeutic agents that can normalize β-cell function without causing hypoglycemia.

• Islet Physiology Research: Researchers can use Ro 23-7637 to explore the differential signaling pathways governing insulin secretion in healthy versus pathological states of pancreatic islets.

Data Presentation

The following table summarizes the quantitative effects of Ro 23-7637 on insulin secretion as reported in the literature.

Parameter	Model System	Concentration/Dose	Observed Effect	Reference
Glucose-Induced Insulin Secretion	Cultured pancreatic islets from obese Zucker rats	10 µM	Significant reduction of exaggerated insulin secretion.
Glucose-Induced Insulin Secretion	Cultured pancreatic islets from lean rats	10 µM	No reduction in insulin secretion.
Glucose-Induced Insulin Secretion	Obese Zucker and diet-induced obese rats (in vivo)	5 to 90 mg/kg/day (oral)	Dose-related reduction in glucose-induced insulin secretion.
Basal Insulin Concentration	Obese Zucker and diet-induced obese rats (in vivo)	5 to 90 mg/kg/day (oral)	Dose-related reduction.

Experimental Protocols

Protocol 1: Isolation of Rodent Pancreatic Islets

This protocol describes the collagenase digestion method for isolating pancreatic islets from rats or mice.

Materials:

• Collagenase P solution (Roche)

• Hanks' Balanced Salt Solution (HBSS)

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• Ficoll-Paque or similar density gradient medium

• Surgical instruments (scissors, forceps)

• Syringes and needles (27-30G)

• Centrifuge tubes (50 mL)

• Petri dishes

• Stereomicroscope

Procedure:

• Pancreas Perfusion: Anesthetize the rodent according to approved institutional protocols. Open the abdominal cavity and locate the common bile duct. Clamp the duct near the liver and inject cold collagenase P solution through the duct to inflate the pancreas.

• Pancreas Digestion: Excise the inflated pancreas and transfer it to a 50 mL conical tube containing more collagenase solution. Incubate in a 37°C water bath with shaking for 10-15 minutes.

• Stopping Digestion: Stop the digestion by adding cold HBSS. Centrifuge the tube and discard the supernatant.

• Islet Purification: Resuspend the pellet in a density gradient medium and centrifuge to separate the islets from acinar and other tissues.

• Islet Collection and Culture: Carefully collect the islet layer from the interface. Wash the islets with HBSS and handpick them under a stereomicroscope to ensure purity. Culture the isolated islets overnight in RPMI-1640 medium before conducting experiments.

Protocol 2: Glucose-Stimulated Insulin Secretion (GSIS) Assay

This protocol details the steps to assess the effect of Ro 23-7637 on insulin secretion from isolated pancreatic islets.

Materials:

• Krebs-Ringer Bicarbonate (KRB) buffer supplemented with 0.1% BSA, containing low (e.g., 2.8 mM) and high (e.g., 16.7 mM) glucose concentrations.

• Ro 23-7637 stock solution (dissolved in a suitable solvent like DMSO).

• Isolated pancreatic islets (from Protocol 1).

• 24-well culture plates.

• Incubator (37°C, 5% CO2).

• Insulin ELISA kit.

Procedure:

• Islet Pre-incubation: Handpick islets of similar size and place them in groups of 10-15 islets per well of a 24-well plate. Pre-incubate the islets in KRB buffer with low glucose for 1-2 hours at 37°C to allow them to equilibrate to a basal state.

• Compound Treatment: For the experimental group, replace the pre-incubation buffer with low glucose KRB buffer containing the desired concentration of Ro 23-7637 (e.g., 10 µM). For the control group, use buffer with the vehicle control. Incubate for the desired treatment period (e.g., 2 hours or as determined from literature).

• Basal Insulin Secretion: After the treatment period, replace the buffer with fresh low glucose KRB buffer (with or without Ro 23-7637 as per the experimental design) and incubate for 1 hour. Collect the supernatant to measure basal insulin secretion.

• Stimulated Insulin Secretion: Replace the buffer with high glucose KRB buffer (with or without Ro 23-7637) and incubate for 1 hour. Collect the supernatant to measure glucose-stimulated insulin secretion.

• Insulin Quantification: Measure the insulin concentration in the collected supernatants using an insulin ELISA kit according to the manufacturer's instructions.

• Data Analysis: Normalize the insulin secretion data to the islet number or protein content. Compare the effects of Ro 23-7637 on basal and stimulated insulin secretion relative to the vehicle control.

Mandatory Visualization

Caption: Glucose-Stimulated Insulin Secretion Pathway.

Caption: Workflow for Testing Ro 23-7637 Effects.

References

• 1. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]

Application of Ro 23-7637 in Cytochrome P450 Inhibition Studies

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

Ro 23-7637 is a potent inhibitor of cytochrome P450 (CYP) enzymes, with a particularly strong inhibitory effect on the CYP3A subfamily, most notably CYP3A4.[1][2][3] CYP3A4 is a critical enzyme in drug metabolism, responsible for the oxidative biotransformation of a vast array of pharmaceuticals. Consequently, inhibition of CYP3A4 can lead to significant drug-drug interactions, altering the pharmacokinetics and pharmacodynamics of co-administered drugs. Understanding the inhibitory potential of compounds like Ro 23-7637 is paramount in drug discovery and development to predict and mitigate the risk of adverse drug events. These application notes provide an overview of the utility of Ro 23-7637 as a tool compound in CYP inhibition studies, including its known effects and protocols for its characterization.

Mechanism of Action

Ro 23-7637 acts as a strong inhibitor of CYP3A4 activity.[1][2] Inhibition of CYP enzymes can occur through various mechanisms, including reversible (competitive, non-competitive, uncompetitive) and irreversible (mechanism-based) inhibition. While the precise mechanism for Ro 23-7637 has not been definitively elucidated in the provided literature, its potent effect on CYP3A4-mediated metabolism, such as the hydroxylation of midazolam, is well-documented. Further kinetic studies are required to fully characterize the nature of this inhibition.

Applications in Research and Drug Development

• Positive Control Inhibitor: Due to its potent and specific inhibition of CYP3A4, Ro 23-7637 can be utilized as a positive control inhibitor in in vitro CYP inhibition assays. This allows for the validation of experimental systems and provides a benchmark for assessing the inhibitory potential of new chemical entities.

• Mechanistic Studies: Ro 23-7637 can be employed as a chemical probe to investigate the role of CYP3A4 in the metabolism of specific substrates. By comparing substrate metabolism in the presence and absence of Ro 23-7637, researchers can elucidate the contribution of CYP3A4 to a particular metabolic pathway.

• Structure-Activity Relationship (SAR) Studies: As a well-characterized CYP3A4 inhibitor, Ro 23-7637 can serve as a reference compound in SAR studies aimed at designing new molecules with modulated CYP inhibition profiles.

Quantitative Data

Table 1: Kinetic Parameters of Midazolam 4-Hydroxylation in Rat Liver Microsomes

Treatment Group	Kₘ (µM)	Vₘₐₓ (nmol/mg/min)
Control	24.5	5.9
Dexamethasone (DEX)	43.1	28.9
Ro 23-7637	32.8	13.0

Data from Ghosal et al., 1996. The study demonstrated that Ro 23-7637 strongly inhibited midazolam hydroxylation in rat, human, and cDNA-expressed human CYP3A4 microsomes.

Experimental Protocols

Protocol 1: In Vitro CYP3A4 Inhibition Assay using Human Liver Microsomes and Midazolam as a Probe Substrate

This protocol outlines a standard in vitro assay to determine the inhibitory potential of a test compound, such as Ro 23-7637, on CYP3A4 activity using human liver microsomes (HLMs) and midazolam as the probe substrate.

Materials:

• Human Liver Microsomes (HLMs)

• Ro 23-7637 (or other test inhibitor)

• Midazolam (CYP3A4 substrate)

• 1'-hydroxymidazolam (metabolite standard)

• Potassium Phosphate Buffer (0.1 M, pH 7.4)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (ACN) with an appropriate internal standard (e.g., deuterated 1'-hydroxymidazolam) for quenching and protein precipitation

• 96-well incubation plates

• LC-MS/MS system

Procedure:

• Preparation of Reagents:

  • Prepare stock solutions of Ro 23-7637, midazolam, and the internal standard in a suitable solvent (e.g., DMSO or methanol).

  • Prepare working solutions by diluting the stock solutions in the incubation buffer. The final concentration of the organic solvent in the incubation mixture should be kept low (typically ≤ 1%) to avoid solvent-mediated effects on enzyme activity.

• Incubation Setup:

  • On a 96-well plate, add the following to each well:

    • Potassium Phosphate Buffer

    • Human Liver Microsomes (final concentration typically 0.1-0.5 mg/mL)

    • A series of concentrations of Ro 23-7637 (or the test compound). Include a vehicle control (no inhibitor).

  • Pre-incubate the plate at 37°C for 5-10 minutes to allow the inhibitor to interact with the microsomes.

• Initiation of Reaction:

  • Add the NADPH regenerating system to each well to initiate the metabolic reaction.

  • Immediately after adding the NADPH system, add midazolam to each well. The final concentration of midazolam should be approximately its Kₘ value for CYP3A4 in HLMs (typically in the low µM range).

• Incubation:

  • Incubate the plate at 37°C for a predetermined time (e.g., 10-30 minutes). The incubation time should be within the linear range of metabolite formation.

• Termination of Reaction:

  • Stop the reaction by adding a quenching solution (e.g., cold acetonitrile containing the internal standard) to each well. This will precipitate the microsomal proteins and stop the enzymatic reaction.

• Sample Processing:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples for the formation of 1'-hydroxymidazolam using a validated LC-MS/MS method.

  • Quantify the amount of metabolite formed in each well by comparing the peak area ratio of the analyte to the internal standard against a standard curve of 1'-hydroxymidazolam.

• Data Analysis:

  • Calculate the percent inhibition of CYP3A4 activity for each concentration of Ro 23-7637 compared to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable model (e.g., a four-parameter logistic equation) to determine the IC50 value.

Visualizations

Caption: CYP3A4 metabolic pathway and its inhibition by Ro 23-7637.

Caption: Workflow for in vitro CYP450 inhibition assay.

References

• 1. Inhibition and kinetics of cytochrome P4503A activity in microsomes from rat, human, and cdna-expressed human cytochrome P450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Redirecting [linkinghub.elsevier.com]

Application Notes and Protocols for Ro 23-7637 in Anti-Obesity Studies in Rats

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the reported anti-obesity effects of Ro 23-7637 in rat models, including detailed protocols for in vivo studies and relevant biochemical assays. The information is compiled from preclinical research to guide the design and execution of further investigations into the therapeutic potential of this compound.

Compound Information

Compound Name	Ro 23-7637
Chemical Name	(4-(2,2-diphenylethenyl)-1-[1-oxo-9-(3-pyridinyl) nonyl]piperidine)
Reported Activity	Normalizes hyperinsulinemia, reduces food intake, and decreases body weight gain in obese rat models.[1]
Mechanism of Action	Acts on pancreatic islets to partially normalize exaggerated glucose-induced insulin secretion in obese rats.[1][2] This effect is selective, as no reduction in insulin secretion is observed in islets from lean rats.[1][2]

In Vivo Anti-Obesity Studies in Rat Models

Ro 23-7637 has demonstrated efficacy in both genetic and diet-induced models of obesity.

Animal Models

• Zucker Rats: A genetic model of obesity characterized by hyperphagia, hyperinsulinemia, and insulin resistance.

• Diet-Induced Obese (DIO) Rats: Wistar or Sprague-Dawley rats fed a high-fat diet to induce obesity, closely mimicking the human condition.

Dosage and Administration

Oral administration of Ro 23-7637 has been shown to produce dose-dependent anti-obesity effects.

Table 1: Ro 23-7637 Dosage and Effects in Obese Rats

Parameter	Dosage Range (Oral)	Observed Effect	Rat Model(s)
Glucose-Induced Insulin Secretion	5 - 90 mg/kg/day	Dose-related reduction	Zucker, DIO
Basal Insulin Concentration	5 - 90 mg/kg/day	Dose-related reduction	Zucker, DIO
Daily Food Intake	5 - 90 mg/kg/day	Dose-related reduction	Zucker, DIO
Body Weight Gain	5 - 90 mg/kg/day	Dose-related reduction	Zucker, DIO
Body Composition	Not specified in detail, but noted as selective mobilization of fat and maintenance of body protein.	DIO
Energetic Efficiency	Not specified in detail, but noted as decreased.	DIO

Experimental Protocols

Protocol for Induction of Diet-Induced Obesity (DIO) in Rats

This protocol describes a general method for inducing obesity in rats using a high-fat diet.

Materials:

• Male Wistar or Sprague-Dawley rats (5-6 weeks old)

• Standard chow diet

• High-fat diet (HFD; 45-60% kcal from fat, typically from lard or a combination of fats)

• Cages with wire-mesh bottoms to monitor food intake

Procedure:

• Acclimation: Upon arrival, house rats individually and provide ad libitum access to standard chow and water for one week to acclimate to the facility.

• Baseline Measurements: Record the initial body weight and food intake for each rat.

• Dietary Intervention: Divide the rats into two groups: a control group receiving the standard chow diet and a DIO group receiving the HFD.

• Monitoring: Monitor body weight and food intake weekly for 8-16 weeks. Rats on the HFD that show a significantly greater weight gain compared to the control group are considered diet-induced obese.

• Confirmation of Obese Phenotype: At the end of the induction period, the obese phenotype can be confirmed by measuring parameters such as fasting blood glucose, insulin levels, and body composition (e.g., using DEXA).

Protocol for Oral Administration of Ro 23-7637

This protocol outlines the procedure for daily oral gavage of Ro 23-7637 to DIO rats.

Materials:

• Ro 23-7637

• Vehicle (e.g., 0.5% w/v carboxymethyl cellulose (CMC) in sterile water)

• Oral gavage needles (stainless steel, ball-tipped)

• Syringes

Procedure:

• Preparation of Dosing Solution: Prepare a homogenous suspension of Ro 23-7637 in the chosen vehicle at the desired concentrations (e.g., to deliver 5, 30, and 90 mg/kg in a volume of 5-10 mL/kg). Prepare a fresh solution daily.

• Animal Grouping: Randomly assign the DIO rats to treatment groups: Vehicle control and Ro 23-7637 at different doses.

• Administration: Administer the prepared solution or vehicle orally via gavage once daily. The duration of treatment can range from several weeks to months, depending on the study's objectives.

• Monitoring: Throughout the treatment period, monitor body weight, food intake, and water intake daily or several times per week.

Protocol for Measurement of Food Intake

Procedure:

• House rats in cages that allow for the collection of spilled food.

• Provide a pre-weighed amount of food in the food hopper.

• After a 24-hour period, weigh the remaining food in the hopper and any spilled food.

• Calculate the daily food intake by subtracting the weight of the remaining and spilled food from the initial weight.

Protocol for Body Composition Analysis using Dual-Energy X-ray Absorptiometry (DEXA)

DEXA is a non-invasive method to determine fat mass, lean mass, and bone mineral content.

Procedure:

• Anesthetize the rat according to approved institutional protocols.

• Place the anesthetized rat in a prone position on the DEXA scanner bed.

• Perform a whole-body scan according to the manufacturer's instructions.

• Analyze the scan data using the appropriate software to determine the percentages and absolute amounts of fat mass, lean mass, and bone mineral content.

In Vitro Protocol: Glucose-Stimulated Insulin Secretion (GSIS) from Isolated Pancreatic Islets

This assay is crucial for investigating the direct effect of Ro 23-7637 on pancreatic islet function.

Materials:

• Collagenase P

• Hank's Balanced Salt Solution (HBSS)

• RPMI-1640 culture medium

• Krebs-Ringer Bicarbonate (KRB) buffer with varying glucose concentrations (e.g., 2.8 mM and 16.7 mM)

• Ro 23-7637

• Insulin ELISA kit

Procedure:

• Islet Isolation: Isolate pancreatic islets from obese and lean rats by collagenase digestion of the pancreas followed by density gradient centrifugation.

• Islet Culture: Culture the isolated islets for 48 hours in RPMI-1640 medium supplemented with 10% fetal bovine serum and antibiotics. For the treatment group, add Ro 23-7637 (e.g., 10 µM) to the culture medium.

• GSIS Assay:

  • Pre-incubate the islets in KRB buffer with a low glucose concentration (2.8 mM) for 1 hour at 37°C.

  • Incubate groups of islets in KRB buffer with low glucose (2.8 mM) and high glucose (16.7 mM) for 1 hour at 37°C.

  • Collect the supernatant and measure the insulin concentration using an ELISA kit.

• Data Analysis: Compare the amount of insulin secreted at high glucose versus low glucose concentrations between treated and untreated islets from both obese and lean rats.

Signaling Pathways and Visualizations

Proposed Mechanism of Action of Ro 23-7637

Ro 23-7637 is proposed to act on pancreatic β-cells to normalize the exaggerated insulin secretion observed in obese states. This helps to reduce hyperinsulinemia, a key factor in the maintenance of obesity and insulin resistance.

Caption: Proposed mechanism of Ro 23-7637 action.

Experimental Workflow for In Vivo Study

The following diagram illustrates a typical workflow for evaluating the anti-obesity effects of Ro 23-7637 in a DIO rat model.

Caption: In vivo experimental workflow.

Simplified Signaling Pathway of Obesity-Induced Insulin Resistance

Obesity leads to a state of chronic low-grade inflammation and cellular stress, which can impair insulin signaling. The diagram below provides a simplified overview of key pathways involved.

Caption: Obesity-induced insulin resistance pathway.

References

• 1. Insulin normalization as an approach to the pharmacological treatment of obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]

Application Notes and Protocols for the HPLC Analysis of Ro 23-7637

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ro 23-7637 is a compound that has been investigated for its potential therapeutic effects. Accurate and reliable quantification of Ro 23-7637 in biological matrices is crucial for pharmacokinetic, metabolism, and efficacy studies. High-performance liquid chromatography (HPLC) is a robust and widely used technique for the analysis of pharmaceutical compounds. This document provides detailed application notes and protocols for the determination of Ro 23-7637 in plasma using a multidimensional HPLC method with UV detection, based on established methodologies.

The described method utilizes a two-dimensional chromatographic approach, coupling ion-exchange chromatography with reversed-phase chromatography, to achieve high selectivity and sensitivity for the analysis of Ro 23-7637 in a complex biological matrix like plasma.[1] This multidimensional technique is particularly effective in overcoming co-elution with endogenous plasma components, which can limit the sensitivity of single-dimension HPLC methods.[1]

Quantitative Data Summary

The following table summarizes the key quantitative parameters of the multidimensional HPLC-UV method for the analysis of Ro 23-7637.

Parameter	Value	Matrix	Notes
Analyte	Ro 23-7637	-	-
Internal Standard	Ro 24-4558	-	A structurally similar compound used to improve precision and accuracy.
Limit of Quantitation (LOQ)	5 ng/mL	Dog Plasma	Based on a 0.5 mL plasma sample.[1]
Detection	UV Absorbance	-	Wavelength set at 254 nm.

Experimental Protocols

This section provides a detailed methodology for the analysis of Ro 23-7637 in plasma, from sample preparation to HPLC analysis.

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol describes the extraction of Ro 23-7637 and the internal standard from plasma using C18 solid-phase extraction.

Materials:

• C18 SPE cartridges

• Methanol (HPLC grade)

• Deionized water (HPLC grade)

• Plasma samples

• Internal standard spiking solution (Ro 24-4558)

• Vortex mixer

• Centrifuge

• SPE vacuum manifold

Procedure:

• Sample Pre-treatment:

  • Thaw plasma samples to room temperature.

  • Spike 0.5 mL of each plasma sample, calibration standard, and quality control sample with the internal standard (Ro 24-4558) solution.

  • Vortex mix for 30 seconds.

  • Centrifuge at 2000 x g for 10 minutes to pellet any precipitated proteins.

• SPE Cartridge Conditioning:

  • Place C18 SPE cartridges on the vacuum manifold.

  • Condition the cartridges by passing 1 mL of methanol followed by 1 mL of deionized water through each cartridge. Do not allow the cartridges to dry out.

• Sample Loading:

  • Load the pre-treated plasma supernatant onto the conditioned SPE cartridges.

  • Apply a gentle vacuum to allow the sample to pass through the sorbent at a slow, steady rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridges with 1 mL of deionized water to remove polar interferences.

  • Dry the cartridges under full vacuum for 5 minutes.

• Elution:

  • Place clean collection tubes in the manifold.

  • Elute Ro 23-7637 and the internal standard from the cartridges with 1 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase for the first dimension HPLC.

Multidimensional HPLC-UV Analysis

This protocol details the two-dimensional HPLC method for the separation and quantification of Ro 23-7637.

Instrumentation:

• An HPLC system capable of multidimensional chromatography (column switching).

• UV detector.

• Data acquisition and processing software.

Chromatographic Conditions:

Parameter	First Dimension - Ion-Exchange	Second Dimension - Reversed-Phase
Column	Strong Cation-Exchange (SCX)	Base-deactivated C18
Mobile Phase	Specific details not available in cited literature. A typical mobile phase would be an aqueous buffer (e.g., ammonium acetate or phosphate buffer) at a controlled pH.	Specific details not available in cited literature. A typical mobile phase would be a mixture of acetonitrile or methanol and an aqueous buffer.
Flow Rate	To be optimized for efficient trapping of the analyte.	To be optimized for optimal separation.
Detection	Not applicable (used for separation and transfer).	UV at 254 nm.

Procedure:

• Injection: Inject the reconstituted sample extract onto the first-dimension strong cation-exchange column.

• First Dimension Separation:

  • In the first dimension, neutral and anionic compounds from the plasma extract will pass through the SCX column to waste.

  • Basic compounds, including Ro 23-7637 and the internal standard, are retained on the SCX column.

• Heart-Cutting and Transfer:

  • At a pre-determined time window, actuate the switching valve to divert the flow from the SCX column to the second-dimension reversed-phase C18 column. This "heart-cut" transfers the trapped Ro 23-7637 and the internal standard to the second column.

• Second Dimension Separation:

  • The analytes are then separated on the C18 column based on their hydrophobicity.

  • The eluent from the C18 column flows to the UV detector for quantification.

• Data Analysis:

  • Integrate the peak areas for Ro 23-7637 and the internal standard (Ro 24-4558).

  • Construct a calibration curve by plotting the ratio of the peak area of Ro 23-7637 to the peak area of the internal standard against the concentration of the calibration standards.

  • Determine the concentration of Ro 23-7637 in the unknown samples from the calibration curve.

Visualizations

The following diagrams illustrate the experimental workflow for the HPLC analysis of Ro 23-7637.

Caption: Experimental workflow for Ro 23-7637 analysis.

References

• 1. researchgate.net [researchgate.net]

Ro 23-7637: A Tool for Investigating Metabolic Diseases

Application Notes and Protocols for Researchers

For research use only. Not for human or veterinary use.

Introduction

Ro 23-7637 is a compound that has demonstrated significant effects in preclinical models of metabolic diseases, particularly obesity and hyperinsulinemia.[1] It is not a Liver X Receptor (LXR) agonist, a common target for metabolic disease research. Instead, its primary mechanisms of action appear to be the modulation of insulin secretion from pancreatic islets and the potent inhibition of the cytochrome P450 3A4 (CYP3A4) enzyme.[1][2] These properties make Ro 23-7637 a valuable tool for researchers studying pancreatic β-cell function, drug metabolism, and the complex interplay of factors contributing to obesity and related metabolic disorders.

These application notes provide an overview of the key applications of Ro 23-7637 in metabolic disease research, along with detailed protocols for relevant in vitro and in vivo experiments.

Key Applications

• Investigation of Pancreatic β-Cell Dysfunction in Obesity: Ro 23-7637 has been shown to selectively reduce the exaggerated glucose-stimulated insulin secretion (GSIS) from pancreatic islets of obese rats, without affecting islets from lean animals.[1] This makes it a useful tool to probe the specific mechanisms underlying β-cell hypersecretion in the context of obesity and insulin resistance.

• Anti-Obesity and Metabolic Studies in Rodent Models: In diet-induced obese rats, Ro 23-7637 has been associated with reduced food intake, loss of body weight, and selective mobilization of fat.[1] Researchers can utilize this compound to study the physiological and molecular pathways that regulate appetite, energy expenditure, and body composition.

• Drug Metabolism and Drug-Drug Interaction Studies: As a potent inhibitor of CYP3A4, Ro 23-7637 can be employed as a tool compound in studies of drug metabolism and pharmacokinetics. It can be used to investigate the role of CYP3A4 in the metabolism of other drugs and to study the potential for drug-drug interactions.

Data Presentation

The following tables summarize the quantitative data available for Ro 23-7637's effects on key metabolic and enzymatic parameters.

Table 1: Effect of Ro 23-7637 on Glucose-Stimulated Insulin Secretion (GSIS) in Isolated Rat Pancreatic Islets

Islet Source	Ro 23-7637 Concentration	Effect on Exaggerated GSIS	Reference
Obese Zucker Rats	10 µM	Significant Reduction
Lean Rats	10 µM	No Effect

Table 2: Kinetic Parameters of Midazolam 4-Hydroxylation in Liver Microsomes from Ro 23-7637-Treated Male Rats

Parameter	Control	Ro 23-7637-Treated	Reference
Vmax (nmol/mg/min)	5.9	13.0
KM (µM)	24.5	32.8

Experimental Protocols

Protocol 1: In Vitro Glucose-Stimulated Insulin Secretion (GSIS) Assay in Isolated Pancreatic Islets

This protocol describes the isolation of pancreatic islets from rodents and the subsequent measurement of insulin secretion in response to glucose stimulation, with and without Ro 23-7637 treatment.

Materials:

• Collagenase P

• Hanks' Balanced Salt Solution (HBSS)

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Dithizone (DTZ) staining solution

• Krebs-Ringer Bicarbonate Buffer (KRBB) supplemented with 0.1% BSA

• Glucose solutions (e.g., 2.8 mM and 16.7 mM in KRBB)

• Ro 23-7637

• DMSO (vehicle control)

• Insulin ELISA kit

Procedure:

• Islet Isolation:

  • Anesthetize the rodent according to approved institutional animal care and use committee (IACUC) protocols.

  • Perfuse the pancreas through the common bile duct with cold HBSS containing Collagenase P.

  • Dissect the inflated pancreas and incubate it in a water bath at 37°C to digest the tissue.

  • Stop the digestion by adding cold HBSS with FBS.

  • Purify the islets from the digested tissue using a density gradient (e.g., Ficoll or Histopaque).

  • Wash the isolated islets with HBSS and culture them overnight in RPMI-1640 medium supplemented with 10% FBS and penicillin-streptomycin.

• Islet Treatment:

  • Hand-pick islets of similar size and culture them for 48 hours in the presence of 10 µM Ro 23-7637 or vehicle (DMSO).

• GSIS Assay:

  • After the 48-hour treatment, transfer groups of 10-15 islets into a multi-well plate.

  • Pre-incubate the islets in KRBB with 2.8 mM glucose for 1 hour at 37°C.

  • Remove the pre-incubation buffer and add fresh KRBB with 2.8 mM glucose. Incubate for 1 hour and collect the supernatant (basal insulin secretion).

  • Replace the buffer with KRBB containing 16.7 mM glucose. Incubate for 1 hour and collect the supernatant (stimulated insulin secretion).

  • Store the collected supernatants at -20°C until insulin measurement.

• Insulin Measurement:

  • Quantify the insulin concentration in the collected supernatants using an insulin ELISA kit according to the manufacturer's instructions.

Protocol 2: In Vitro CYP3A4 Inhibition Assay using Human Liver Microsomes

This protocol outlines a method to determine the inhibitory effect of Ro 23-7637 on CYP3A4 activity using midazolam as a probe substrate.

Materials:

• Human Liver Microsomes (HLMs)

• Midazolam (CYP3A4 substrate)

• 1'-hydroxymidazolam and 4-hydroxymidazolam standards

• Ro 23-7637

• NADPH regenerating system (e.g., containing glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• Potassium phosphate buffer (pH 7.4)

• Acetonitrile

• LC-MS/MS system

Procedure:

• Incubation:

  • Prepare a reaction mixture containing HLMs (e.g., 0.2 mg/mL), potassium phosphate buffer, and varying concentrations of Ro 23-7637 (or vehicle control). Pre-incubate for 5 minutes at 37°C.

  • Initiate the reaction by adding midazolam (at a concentration near its Km for CYP3A4).

  • After a brief pre-incubation, start the enzymatic reaction by adding the NADPH regenerating system.

  • Incubate for a specific time (e.g., 10-15 minutes) at 37°C. The incubation time should be within the linear range of metabolite formation.

• Reaction Termination and Sample Preparation:

  • Stop the reaction by adding an equal volume of cold acetonitrile.

  • Centrifuge the samples to pellet the protein.

  • Transfer the supernatant to a new plate or vials for analysis.

• LC-MS/MS Analysis:

  • Analyze the formation of 1'-hydroxymidazolam and 4-hydroxymidazolam using a validated LC-MS/MS method.

  • Create a standard curve for each metabolite to quantify their concentrations in the samples.

• Data Analysis:

  • Calculate the rate of metabolite formation for each concentration of Ro 23-7637.

  • Determine the IC50 value of Ro 23-7637 for CYP3A4 inhibition by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a suitable model.

Protocol 3: In Vivo Anti-Obesity Study in a Diet-Induced Obese (DIO) Rodent Model

This protocol provides a general framework for evaluating the anti-obesity effects of Ro 23-7637 in a DIO rodent model.

Materials:

• Obesity-prone rodents (e.g., C57BL/6J mice or Sprague-Dawley rats)

• High-fat diet (HFD; e.g., 45-60% kcal from fat)

• Standard chow diet

• Ro 23-7637

• Vehicle for oral administration (e.g., 0.5% methylcellulose)

• Metabolic cages

• Equipment for measuring body composition (e.g., DEXA or NMR)

• Blood collection supplies

Procedure:

• Induction of Obesity:

  • Feed young adult rodents a high-fat diet for a period of 8-12 weeks to induce obesity. A control group should be maintained on a standard chow diet.

  • Monitor body weight and food intake regularly.

• Compound Administration:

  • Once a significant increase in body weight is observed in the HFD-fed group, randomize the obese animals into treatment and vehicle control groups.

  • Administer Ro 23-7637 or vehicle daily by oral gavage for a specified duration (e.g., 4-8 weeks). A lean control group receiving vehicle should also be included.

• Metabolic Phenotyping:

  • Body Weight and Food Intake: Monitor daily or several times per week.

  • Body Composition: Measure fat mass and lean mass at the beginning and end of the treatment period.

  • Energy Expenditure: Acclimate animals to metabolic cages and measure oxygen consumption (VO2), carbon dioxide production (VCO2), and respiratory exchange ratio (RER) over a 24-hour period.

  • Blood Parameters: Collect blood samples at baseline and at the end of the study to measure plasma levels of glucose, insulin, triglycerides, and cholesterol.

  • Glucose Tolerance Test (GTT) and Insulin Tolerance Test (ITT): Perform these tests to assess glucose homeostasis and insulin sensitivity.

• Data Analysis:

  • Compare the changes in body weight, food intake, body composition, and metabolic parameters between the Ro 23-7637-treated group and the vehicle-treated obese and lean control groups.

Visualizations

Diagram 1: Simplified Insulin Signaling Pathway and the Putative Action of Ro 23-7637.

Diagram 2: Experimental Workflow for the In Vitro GSIS Assay.

Diagram 3: Experimental Workflow for the In Vitro CYP3A4 Inhibition Assay.

References

• 1. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]
• 2. Inhibition and kinetics of cytochrome P4503A activity in microsomes from rat, human, and cdna-expressed human cytochrome P450 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Experimental Design for Ro 23-7637 Drug Interaction Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ro 23-7637 is an investigational drug with potential applications in the treatment of metabolic diseases, notably as an anti-obesity agent.[1][2][3] Its mechanism of action involves the partial normalization of plasma insulin through its effects on pancreatic islets, leading to a reduction in glucose-induced insulin secretion in obese rat models.[1] Preliminary in vitro studies have demonstrated that Ro 23-7637 is a potent inhibitor of cytochrome P450 3A4 (CYP3A4), a key enzyme in drug metabolism.[4] This finding highlights the potential for clinically significant drug-drug interactions (DDIs).

These application notes provide a comprehensive experimental framework for characterizing the DDI potential of Ro 23-7637. The following protocols are designed to meet regulatory expectations for in vitro DDI studies and provide a basis for designing subsequent in vivo investigations.

Data Presentation: Summary of Proposed In Vitro DDI Studies

The following table summarizes the recommended in vitro experiments to assess the DDI profile of Ro 23-7637.

Interaction Type	Experiment	Purpose	Key Parameters to Determine
Metabolic Inhibition	CYP Inhibition Assay	To evaluate the direct inhibitory potential of Ro 23-7637 on major CYP isoforms.	IC₅₀ (half maximal inhibitory concentration)
Metabolic Induction	CYP Induction Assay	To determine if Ro 23-7637 can increase the expression of key CYP enzymes.	EC₅₀ (half maximal effective concentration), Eₘₐₓ (maximum effect)
Transporter Interaction (Efflux)	P-gp and BCRP Substrate and Inhibition Assays	To assess if Ro 23-7637 is a substrate or inhibitor of key efflux transporters.	Efflux Ratio, IC₅₀
Transporter Interaction (Uptake)	OATP1B1, OATP1B3, OAT1, OAT3, and OCT2 Substrate and Inhibition Assays	To determine if Ro 23-7637 interacts with major hepatic and renal uptake transporters.	Uptake Rate, IC₅₀

Experimental Protocols

Cytochrome P450 (CYP) Inhibition Assay

Objective: To determine the inhibitory potential of Ro 23-7637 on the activity of major human CYP isoforms (CYP1A2, 2B6, 2C8, 2C9, 2C19, 2D6, and 3A4).

Methodology:

• Test System: Human liver microsomes or recombinant human CYP enzymes.

• Procedure:

  • A specific substrate for each CYP isoform is incubated with the test system in the presence of a range of concentrations of Ro 23-7637.

  • Following incubation, the formation of the specific metabolite is quantified using LC-MS/MS.

  • The rate of metabolite formation in the presence of Ro 23-7637 is compared to a vehicle control.

• Data Analysis: The concentration of Ro 23-7637 that causes 50% inhibition of enzyme activity (IC₅₀) is calculated by fitting the data to a suitable inhibition model.

Cytochrome P450 (CYP) Induction Assay

Objective: To evaluate the potential of Ro 23-7637 to induce the expression of key CYP enzymes (CYP1A2, CYP2B6, and CYP3A4).

Methodology:

• Test System: Cryopreserved human hepatocytes in a sandwich culture or 3D spheroid culture.

• Procedure:

  • Hepatocytes are treated with a range of concentrations of Ro 23-7637, a vehicle control, and known positive control inducers for 48-72 hours.

  • Following treatment, the induction of CYP enzymes is assessed by measuring both mRNA levels (using qRT-PCR) and enzyme activity (using specific probe substrates).

• Data Analysis: The fold-change in mRNA expression and enzyme activity relative to the vehicle control is determined. EC₅₀ and Eₘₐₓ values are calculated from the concentration-response curve.

P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP) Substrate and Inhibition Assays

Objective: To determine if Ro 23-7637 is a substrate or inhibitor of the efflux transporters P-gp and BCRP.

Methodology:

• Test System: Polarized cell monolayers, such as Caco-2 cells or MDCK cells transfected with the human MDR1 (for P-gp) or ABCG2 (for BCRP) gene.

• Substrate Assessment (Bidirectional Transport Assay):

  • Ro 23-7637 is added to either the apical (A) or basolateral (B) side of the cell monolayer.

  • The concentration of Ro 23-7637 in the receiver compartment is measured over time to determine the apparent permeability (Papp) in both directions (A-to-B and B-to-A).

  • The efflux ratio (Papp(B-to-A) / Papp(A-to-B)) is calculated. An efflux ratio greater than 2 suggests active transport.

• Inhibition Assessment:

  • A known probe substrate for P-gp (e.g., digoxin) or BCRP (e.g., estrone-3-sulfate) is transported across the cell monolayer in the presence and absence of a range of concentrations of Ro 23-7637.

  • The inhibition of the probe substrate's transport is measured, and an IC₅₀ value is determined.

Hepatic and Renal Uptake Transporter Assays (OATP1B1, OATP1B3, OAT1, OAT3, OCT2)

Objective: To assess whether Ro 23-7637 is a substrate or inhibitor of key hepatic (OATP1B1, OATP1B3) and renal (OAT1, OAT3, OCT2) uptake transporters.

Methodology:

• Test System: Human embryonic kidney (HEK293) cells or other suitable cell lines overexpressing the specific transporter of interest. Cryopreserved human hepatocytes can also be used for a more integrated assessment of hepatic uptake.

• Substrate Assessment:

  • The uptake of Ro 23-7637 into the transporter-expressing cells is measured and compared to the uptake in control (mock-transfected) cells.

  • Uptake is measured at 37°C (active transport) and 4°C (passive diffusion) to determine the active transport component.

• Inhibition Assessment:

  • The uptake of a known probe substrate for each transporter is measured in the presence and absence of a range of concentrations of Ro 23-7637.

  • The concentration of Ro 23-7637 that causes 50% inhibition of the probe substrate's uptake (IC₅₀) is calculated.

Mandatory Visualizations

References

• 1. bioivt.com [bioivt.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition and kinetics of cytochrome P4503A activity in microsomes from rat, human, and cdna-expressed human cytochrome P450 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming solubility issues of Ro 23-7637 in vitro

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges with the in vitro use of Ro 23-7637, with a particular focus on solubility issues.

Frequently Asked Questions (FAQs)

Q1: What is Ro 23-7637 and what is its primary mechanism of action?

Ro 23-7637 is investigated as an anti-obesity agent.[1] Its mechanism of action involves the modulation of insulin secretion from pancreatic islets, particularly in diet-induced obesity models.[2] It has also been noted to interact with the cytochrome P450 enzyme system.[2]

Q2: What is the known solubility of Ro 23-7637?

Q3: How should I prepare a stock solution of Ro 23-7637?

Given its known solubility in DMSO, it is recommended to prepare a high-concentration stock solution in this solvent. Standard laboratory practice suggests that for in vitro experiments, creating a concentrated stock solution enhances accuracy and consistency between assays.

Q4: Why am I observing precipitation when I dilute my Ro 23-7637 stock solution into my aqueous assay medium?

This is a common issue with lipophilic (fat-soluble) compounds like Ro 23-7637. When a concentrated organic stock solution is diluted into an aqueous buffer, the compound's concentration may exceed its kinetic solubility in the final solution, leading to precipitation.

Troubleshooting Guide: Overcoming Solubility Issues

This guide provides a systematic approach to addressing solubility challenges with Ro 23-7637 in your in vitro experiments.

Problem: Precipitate forms upon dilution of DMSO stock solution in aqueous media.

Initial Steps:

• Visual Confirmation: Carefully inspect the solution for any visible particles, cloudiness, or film.

• Solubility Test: Before your main experiment, perform a small-scale test to find the highest concentration of Ro 23-7637 that remains in solution in your final assay medium.

Troubleshooting Workflow:

Caption: A stepwise workflow for troubleshooting precipitation issues.

Detailed Explanations:

• Reduce Final Concentration: The simplest solution is often to lower the working concentration of Ro 23-7637 in your experiment.

• Increase Co-solvent Concentration: If your experimental design allows, a slight increase in the final DMSO concentration (e.g., from 0.1% to 0.5%) might maintain solubility. Crucially, always include a vehicle control with the same final DMSO concentration in your experiments to account for any solvent effects.

• Explore Alternative Solvents: While DMSO is a common choice, other organic solvents compatible with your cell culture or assay system could be tested for better solubility.

• Mechanical Agitation: Vortexing or sonicating the solution can help break down aggregates and improve dissolution.

• Gentle Heating: Carefully warming the solution in a 37°C water bath may aid in dissolving the compound. Use this method with caution as excessive heat can degrade the compound.

• Advanced Formulation Strategies: For persistently low solubility, consider more advanced techniques:

  • Cyclodextrins: These molecules can form inclusion complexes with lipophilic drugs, significantly increasing their aqueous solubility.

  • Self-Emulsifying Drug Delivery Systems (SEDDS): These lipid-based formulations can be effective for achieving high concentrations of lipophilic compounds in aqueous environments.

Problem: Variability in experimental results.

Poor solubility is a major contributor to experimental variability. If Ro 23-7637 is not fully dissolved, the effective concentration will be inconsistent, leading to unreliable data. Filtering a solution with precipitates using a 0.22 µm filter may seem like a solution, but it will lower the actual concentration of your compound. It is preferable to address the root solubility issue.

Data Summary

Property	Value/Information	Source(s)
Molecular Weight	480.7 g/mol
Appearance	Solid powder
Solubility	Soluble in DMSO
Stock Concentration Example	20 mM in DMSO
Storage	Dry, dark. Short-term (days to weeks) at 0-4°C; Long-term (months to years) at -20°C.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of Ro 23-7637 in DMSO

• Materials:

  • Ro 23-7637 (solid powder)

  • Anhydrous, sterile DMSO

  • Sterile microcentrifuge tubes or vials

  • Calibrated pipette

• Procedure:

  • Allow the vial of Ro 23-7637 to equilibrate to room temperature before opening to prevent condensation.

  • Weigh out the desired amount of Ro 23-7637 powder using an analytical balance. For example, to prepare 1 ml of a 10 mM stock solution, you would need 4.807 mg of the compound (M.W. = 480.7 g/mol ).

  • Add the appropriate volume of sterile DMSO to the vial containing the powder.

  • To aid dissolution, vortex the solution for 1-2 minutes. If necessary, briefly sonicate the vial in a water bath sonicator.

  • Visually inspect the solution to ensure it is clear and free of any particulate matter.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for long-term use.

Protocol 2: Dilution of Stock Solution for Cell Culture Experiments

• Materials:

  • 10 mM Ro 23-7637 stock solution in DMSO

  • Sterile cell culture medium

• Procedure:

  • Thaw an aliquot of the 10 mM Ro 23-7637 stock solution at room temperature.

  • Perform serial dilutions in sterile cell culture medium to achieve the desired final concentrations. It is critical to add the stock solution to the medium and mix immediately and thoroughly to minimize precipitation.

  • For example, to prepare a 10 µM working solution, you can add 1 µl of the 10 mM stock solution to 999 µl of cell culture medium (a 1:1000 dilution).

  • Ensure the final concentration of DMSO in the cell culture medium is non-toxic (typically ≤ 0.5%).

  • Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Signaling Pathway and Mechanism of Action

The precise intracellular signaling pathways modulated by Ro 23-7637 are a subject of ongoing research. However, its known effects on pancreatic islets and the cytochrome P450 system provide a basis for a high-level overview of its biological interactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]
• 3. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]

Optimizing Ro 23-7637 dosage to minimize toxicity

This technical support center provides researchers, scientists, and drug development professionals with essential information for optimizing the dosage of Ro 23-7637 to minimize toxicity during experiments.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the experimental use of Ro 23-7637.

Issue 1: Inconsistent results in cell-based assays.

• Question: Why am I observing high variability in my experimental results when using Ro 23-7637?

• Answer: Inconsistent results can arise from several factors. Firstly, ensure the solubility of Ro 23-7637 in your culture medium. Precipitation of the compound can lead to variable effective concentrations. It is recommended to prepare fresh dilutions for each experiment from a concentrated stock solution in an appropriate solvent like DMSO. Secondly, consider the potential for off-target effects, which can be concentration-dependent. Performing a dose-response curve analysis is crucial to distinguish on-target from off-target effects.

Issue 2: Unexpected cytotoxicity observed.

• Question: My cells are showing signs of toxicity at concentrations where I expect to see a therapeutic effect. What could be the cause?

• Answer: Ro 23-7637 is a potent inhibitor of the cytochrome P450 enzyme CYP3A4.[1] If your cell line expresses CYP3A4, this inhibition could lead to the accumulation of other compounds in the culture medium to toxic levels. Additionally, direct cytotoxicity of Ro 23-7637 at higher concentrations cannot be ruled out. It is advisable to determine the cytotoxic profile of Ro 23-7637 in your specific cell line using a standard cytotoxicity assay, such as the MTT or LDH assay.

Issue 3: Difficulty in observing the expected effect on insulin secretion.

• Question: I am not seeing the expected normalization of glucose-stimulated insulin secretion (GSIS) in my pancreatic islet model. What could be wrong?

• Answer: The effect of Ro 23-7637 on insulin secretion is phenotype-specific, with a more pronounced effect observed in islets from obese animal models exhibiting hyperinsulinemia.[2] Ensure that your experimental model is appropriate. For in vitro studies, a pre-incubation period with the compound may be necessary to observe an effect. Also, verify the viability and responsiveness of your islets to glucose stimulation before conducting experiments with Ro 23-7637.

Frequently Asked Questions (FAQs)

General

• What is the primary mechanism of action of Ro 23-7637? Ro 23-7637 is an anti-obesity agent that has been shown to normalize plasma insulin levels by acting on pancreatic islets.[2] It specifically reduces the exaggerated glucose-induced insulin secretion observed in obese rat models, with no effect on islets from lean rats.[2]

• What is the recommended solvent for Ro 23-7637? For in vitro studies, Ro 23-7637 is typically dissolved in dimethyl sulfoxide (DMSO) to prepare a high-concentration stock solution. Subsequent dilutions should be made in the appropriate aqueous buffer or culture medium, ensuring the final DMSO concentration is non-toxic to the cells (typically ≤ 0.5%).

Dosage and Toxicity

• What is a typical in vitro concentration range for Ro 23-7637? In vitro studies have shown that a concentration of 10 µM Ro 23-7637 is effective in reducing exaggerated glucose-induced insulin secretion in cultured islets from obese Zucker rats.[2]

• What is the known in vivo dosage range for Ro 23-7637? In studies with Zucker and diet-induced obese rats, oral administration of Ro 23-7637 in doses ranging from 5 to 90 mg/kg/day has been used.

• What is the primary toxicity concern with Ro 23-7637? Ro 23-7637 is a strong inhibitor of cytochrome P450 3A4 (CYP3A4). This can lead to significant drug-drug interactions if co-administered with other compounds metabolized by this enzyme.

Quantitative Data

The following tables summarize the available quantitative data for Ro 23-7637.

Table 1: In Vitro Efficacy and Toxicity of Ro 23-7637

Parameter	Value	Species/System	Reference
Effective Concentration (Insulin Secretion Normalization)	10 µM	Isolated pancreatic islets from obese Zucker rats
IC50 (CYP3A4 Inhibition)	0.5 µM	Not specified

Table 2: In Vivo Dosage of Ro 23-7637

Dosage Range	Route of Administration	Animal Model	Reference
5 - 90 mg/kg/day	Oral	Zucker and diet-induced obese rats

Experimental Protocols

Detailed methodologies for key experiments are provided below.

1. Cytotoxicity Assay (MTT Assay)

This protocol is adapted for determining the cytotoxicity of Ro 23-7637 in a 96-well format.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium and incubate until the cells adhere and are in the logarithmic growth phase.

• Compound Treatment: Prepare serial dilutions of Ro 23-7637 in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a no-treatment control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in PBS to each well.

• Formazan Formation: Incubate the plate for 4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results against the compound concentration to determine the IC50 value.

2. CYP3A4 Inhibition Assay (Fluorescent Probe-Based)

This protocol describes a high-throughput method to assess the inhibitory effect of Ro 23-7637 on CYP3A4 activity.

• Reagent Preparation: Prepare a reaction buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4). Prepare a solution of a fluorescent CYP3A4 probe substrate (e.g., 7-benzyloxy-4-trifluoromethylcoumarin, BFC). Prepare a solution of the positive control inhibitor (e.g., ketoconazole).

• Inhibitor Preparation: In a 96-well plate, prepare serial dilutions of Ro 23-7637 in the reaction buffer.

• Enzyme and Substrate Addition: Add recombinant human CYP3A4 enzyme to each well, followed by the fluorescent probe substrate.

• Pre-incubation: Pre-incubate the plate at 37°C for a short period (e.g., 5-10 minutes).

• Reaction Initiation: Initiate the enzymatic reaction by adding an NADPH-generating system to each well.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 15-30 minutes).

• Fluorescence Measurement: Stop the reaction (e.g., by adding acetonitrile) and measure the fluorescence of the product using a fluorescence microplate reader at the appropriate excitation and emission wavelengths for the chosen probe.

• Data Analysis: Calculate the percentage of CYP3A4 inhibition for each concentration of Ro 23-7637 relative to the vehicle control. Plot the inhibition data against the compound concentration to determine the IC50 value.

3. Glucose-Stimulated Insulin Secretion (GSIS) Assay

This protocol is for assessing the effect of Ro 23-7637 on insulin secretion from isolated pancreatic islets.

• Islet Preparation: Isolate pancreatic islets from an appropriate animal model (e.g., obese and lean rats). Culture the islets overnight to allow for recovery.

• Pre-incubation: Pre-incubate groups of size-matched islets in a Krebs-Ringer bicarbonate buffer (KRBH) containing a low glucose concentration (e.g., 2.8 mM) for 1-2 hours at 37°C.

• Compound Treatment: During the last hour of pre-incubation, add Ro 23-7637 (e.g., 10 µM) or vehicle control to the respective groups of islets.

• Basal Insulin Secretion: After pre-incubation, replace the buffer with fresh low-glucose KRBH (with or without Ro 23-7637) and incubate for 1 hour at 37°C. Collect the supernatant for basal insulin measurement.

• Stimulated Insulin Secretion: Replace the buffer with KRBH containing a high glucose concentration (e.g., 16.7 mM) (with or without Ro 23-7637) and incubate for 1 hour at 37°C. Collect the supernatant for stimulated insulin measurement.

• Insulin Quantification: Measure the insulin concentration in the collected supernatants using an insulin ELISA kit.

• Data Analysis: Normalize the insulin secretion to the islet number or total protein content. Compare the stimulation index (ratio of stimulated to basal insulin secretion) between the different treatment groups.

Signaling Pathways and Experimental Workflows

Hypothetical Signaling Pathway of Ro 23-7637 in Pancreatic β-Cells

While the precise molecular target of Ro 23-7637 in pancreatic β-cells is not fully elucidated, its selective action on islets from obese models suggests an interaction with a pathway that is dysregulated in the hyperinsulinemic state. A plausible hypothesis is that Ro 23-7637 modulates a component of the insulin secretion pathway downstream of glucose metabolism, potentially affecting ion channel activity or the exocytotic machinery.

Caption: Hypothetical mechanism of Ro 23-7637 in normalizing insulin secretion.

Experimental Workflow for Assessing Ro 23-7637 Toxicity and Efficacy

This workflow outlines the key steps for a comprehensive preclinical evaluation of Ro 23-7637.

Caption: Workflow for preclinical evaluation of Ro 23-7637.

Logical Relationship for Troubleshooting GSIS Assay Results

This diagram illustrates a decision-making process for troubleshooting unexpected results in a GSIS assay with Ro 23-7637.

Caption: Troubleshooting logic for GSIS assays with Ro 23-7637.

References

• 1. ATP-sensitive potassium channelopathies: focus on insulin secretion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]

Technical Support Center: Synthesis of Ro 23-7637

Objective: This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in improving the synthetic yield of Ro 23-7637.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

A key strategy for the synthesis of Ro 23-7637 involves the formation of an amide bond. One reported method utilizes the conversion of a carbamate to an amidosulfone, which is then alkylated and undergoes reductive desulfonylation to yield the final amide product.[1] This multi-step process can present several challenges impacting the overall yield.

Q1: My initial carbamate to amidosulfone conversion is giving a low yield. What are the potential causes and solutions?

A1: Low yields in this step often stem from incomplete reaction or degradation of the starting materials. Here are some troubleshooting steps:

• Incomplete Deprotonation: The reaction relies on the formation of the dianion of methyl phenyl sulfone. Ensure that a sufficiently strong base and appropriate reaction conditions are used to achieve complete deprotonation. The choice of solvent and temperature is critical.

• Starting Material Purity: Verify the purity of the carbamate and methyl phenyl sulfone. Impurities can interfere with the reaction.

• Reaction Conditions: The temperature and reaction time are crucial. The reaction may require optimization to find the ideal balance between reaction rate and potential side reactions or degradation.

Q2: I am observing significant side product formation during the alkylation of the amidosulfone. How can I minimize this?

A2: Side product formation during alkylation is a common issue. Consider the following:

• Nature of the Alkylating Agent: The reactivity of the alkylating agent is a key factor. A highly reactive agent may lead to multiple alkylations or reactions at other sites.

• Reaction Stoichiometry: Carefully control the stoichiometry of the reactants. An excess of the alkylating agent can increase the likelihood of side reactions.

• Temperature Control: Running the reaction at a lower temperature can often improve selectivity and reduce the formation of unwanted byproducts.

Q3: The final reductive removal of the sulfonyl group is not proceeding to completion. What can I do to improve the efficiency of this step?

A3: Incomplete desulfonylation can be a significant bottleneck. Here are some suggestions:

• Choice of Reducing Agent: The selection of the reducing agent is critical. The strength and compatibility of the reducing agent with the rest of the molecule must be considered.

• Catalyst Activity: If a catalyst is used in the reduction, ensure its activity is not compromised by impurities in the substrate or solvent.

• Reaction Conditions: The temperature, pressure (if applicable), and reaction time should be optimized to drive the reaction to completion.

Experimental Protocols

A detailed experimental protocol for the synthesis of Ro 23-7637 is not publicly available in the searched resources. However, a general workflow can be inferred from the synthetic strategy described by White J.D. et al.[1]

General Synthetic Workflow for Ro 23-7637

The synthesis of Ro 23-7637 involves the coupling of three key fragments: a piperidine core, a diphenylethenyl group, and a pyridine-terminated nonyl chain, connected via an amide linkage.[1]

References

• 1. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]

Troubleshooting inconsistent results in Ro 23-7637 experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address potential inconsistencies in experimental results when working with Ro 23-7637. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may arise during experiments with Ro 23-7637, presented in a question-and-answer format.

Issue 1: High Variability in Anti-hyperinsulinemic Effects

Q1: We are observing significant well-to-well and plate-to-plate variability in the inhibitory effect of Ro 23-7637 on glucose-stimulated insulin secretion (GSIS) in our pancreatic islet cell line. What are the potential causes and solutions?

A1: High variability is a common issue in cell-based assays and can stem from several factors.[1][2] For GSIS assays with Ro 23-7637, consider the following:

• Inconsistent Cell Seeding: An uneven distribution of cells across the plate is a primary source of variability.[1] Ensure your pancreatic islet cell suspension is homogenous before and during plating.

• Edge Effects: Wells on the perimeter of a microplate are prone to evaporation and temperature fluctuations, leading to skewed results.[1] It is advisable to fill the outer wells with a sterile buffer or medium and not use them for experimental samples.

• Reagent Preparation and Handling: Ensure Ro 23-7637 is fully solubilized and vortexed before each dilution. Inconsistent pipetting of small volumes of the compound or glucose can introduce significant errors.[1] Regular pipette calibration is crucial.

Troubleshooting Workflow for High Variability

Caption: A stepwise workflow to diagnose and resolve high variability in experimental results.

Issue 2: Unexpected Cytotoxicity at High Concentrations

Q2: We are observing a significant decrease in cell viability at higher concentrations of Ro 23-7637, which is inconsistent with some published data. What could be the reason for this discrepancy?

A2: Unexpected cytotoxicity can be due to several factors, including off-target effects or experimental artifacts.

• Off-Target Effects: While Ro 23-7637 is known to act on pancreatic islets, high concentrations may lead to off-target effects in your specific cell line. It is important to characterize the dose-response curve thoroughly.

• Compound Stability and Storage: Improper storage of Ro 23-7637 can lead to degradation, and the degradation products may have cytotoxic properties. It should be stored at -20°C.

• Cell Line Passage Number: Cell lines can change phenotypically and genotypically at high passage numbers, which can alter their sensitivity to compounds. It is recommended to use cells within a consistent and low passage number range.

Data Presentation: Example of Inconsistent Cytotoxicity Data

Concentration (µM)	Expected Viability (%)	Observed Viability (%)	Potential Cause
1	98	95	Biological Variation
10	95	92	Biological Variation
50	90	65	Off-target effects, compound degradation
100	85	40	Off-target effects, compound degradation

Issue 3: Inconsistent Inhibition of CYP3A4 Activity

Q3: Our in vitro experiments show variable inhibition of CYP3A4-mediated metabolism by Ro 23-7637. How can we improve the consistency of these results?

A3: Ro 23-7637 is a known strong inhibitor of CYP3A activity. Inconsistent results in CYP3A4 inhibition assays can be due to:

• Microsome Quality: The quality and metabolic activity of liver microsomes can vary between batches and donors. Ensure you are using a consistent source of high-quality microsomes.

• Substrate and Inhibitor Concentrations: The kinetics of CYP3A4 inhibition can be complex. It is crucial to accurately determine the Km and Vmax of the substrate with your specific microsomal preparation before conducting inhibition studies.

• Incubation Times: Ensure that the incubation times for the substrate and inhibitor are optimized and consistent across experiments.

Logical Relationship for Troubleshooting CYP3A4 Inhibition Assays

Caption: Key factors to investigate when troubleshooting inconsistent CYP3A4 inhibition results.

Experimental Protocols

Protocol 1: Glucose-Stimulated Insulin Secretion (GSIS) Assay

This protocol outlines a general procedure for assessing the effect of Ro 23-7637 on insulin secretion in a pancreatic islet cell line (e.g., INS-1E).

• Cell Culture: Culture INS-1E cells in RPMI-1640 medium supplemented with 10% FBS, 10 mM HEPES, 2 mM L-glutamine, 1 mM sodium pyruvate, and 50 µM β-mercaptoethanol.

• Seeding: Seed 2 x 10^5 cells per well in a 24-well plate and culture for 48 hours.

• Pre-incubation: Gently wash the cells twice with Krebs-Ringer Bicarbonate HEPES (KRBH) buffer containing 2.8 mM glucose. Then, pre-incubate the cells in the same buffer for 2 hours at 37°C.

• Treatment: Aspirate the pre-incubation buffer and add KRBH buffer containing 2.8 mM glucose (basal) or 16.7 mM glucose (stimulated) with or without various concentrations of Ro 23-7637.

• Incubation: Incubate the plate for 2 hours at 37°C.

• Sample Collection: Collect the supernatant from each well to measure insulin concentration.

• Insulin Measurement: Quantify insulin levels in the supernatant using a commercial ELISA kit according to the manufacturer's instructions.

• Data Analysis: Normalize the insulin secretion data to the total protein content of the cells in each well.

Signaling Pathways

Potential Signaling Pathway Modulation by Ro 23-7637

While the exact mechanism of Ro 23-7637 is not fully elucidated, it is suggested to modulate intracellular signaling cascades. As it has been linked to retinoid-related orphan receptors (RORs), a potential, hypothetical pathway involves the modulation of gene transcription downstream of RORα. RORα is known to be involved in the regulation of metabolism and inflammation.

Caption: A hypothetical signaling pathway illustrating the potential modulation of RORα activity by Ro 23-7637.

References

• 1. benchchem.com [benchchem.com]
• 2. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.com]

Refinement of animal models for Ro 23-7637 studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Ro 23-7637 in animal models. The information is tailored for scientists and drug development professionals to facilitate the refinement of their experimental designs.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Ro 23-7637?

A1: Ro 23-7637 is a potent inhibitor of the cytochrome P450 3A (CYP3A) family of enzymes, with a strong inhibitory effect on CYP3A4. This inhibition of CYP3A4 can alter the metabolism of co-administered drugs that are substrates of this enzyme. Additionally, in animal models of obesity, Ro 23-7637 has been shown to act on pancreatic islets to partially normalize glucose-stimulated insulin secretion, particularly in obese subjects.[1][2]

Q2: In which animal models has Ro 23-7637 been studied?

A2: Ro 23-7637 has been evaluated in various animal models, most notably in rats and dogs.[1] In the context of metabolic studies, Zucker and diet-induced obese rats have been used to investigate its anti-obesity and insulin-modulating effects.

Q3: What are the observed effects of Ro 23-7637 in obese animal models?

A3: In obese rat models, oral administration of Ro 23-7637 has been associated with dose-related reductions in glucose-induced insulin secretion, basal insulin concentrations, daily food intake, and body weight gain. Studies in diet-induced obese rats have also suggested a selective mobilization of fat and maintenance of body protein.

Troubleshooting Guide

Issue 1: Difficulty in observing the expected anti-obesity effects (reduced food intake, body weight loss).

• Possible Cause 1: Inappropriate Animal Model. The effects of Ro 23-7637 on insulin secretion and body weight have been shown to be more pronounced in obese models (e.g., Zucker rats, diet-induced obese rats) compared to their lean counterparts. Ensure the chosen animal model exhibits the hyperinsulinemia and insulin resistance relevant to the study.

• Troubleshooting Tip 1: Confirm the metabolic phenotype of your animal model. If using diet-induced obesity models, ensure a sufficient duration of the high-fat diet to induce a robust obese and insulin-resistant phenotype before initiating treatment.

• Possible Cause 2: Incorrect Dosage. The anti-obesity effects of Ro 23-7637 are dose-dependent.

• Troubleshooting Tip 2: A dose range of 5 to 90 mg/kg/day, administered orally, has been used in rat studies. It may be necessary to perform a dose-response study to determine the optimal dose for your specific animal model and experimental conditions.

• Possible Cause 3: Issues with Compound Formulation and Administration. The solubility and stability of Ro 23-7637 in the vehicle can impact its bioavailability.

• Troubleshooting Tip 3: While specific vehicle formulations for Ro 23-7637 are not detailed in the provided search results, general recommendations for oral administration in rodents suggest using common vehicles like corn oil, carboxymethylcellulose (CMC), or polyethylene glycol (PEG). It is crucial to assess the solubility and stability of Ro 23-7637 in the chosen vehicle. Sonication or gentle heating may aid in dissolution, but stability under these conditions should be verified. For parenteral routes, which are less common for this compound in obesity studies, the choice of a suitable, non-irritating vehicle is critical.

Issue 2: High variability in pharmacokinetic data.

• Possible Cause 1: Inhibition of CYP3A enzymes. As a potent CYP3A inhibitor, Ro 23-7637 can affect its own metabolism and the metabolism of other compounds, leading to variability.

• Troubleshooting Tip 1: When co-administering other drugs, ensure they are not substrates of CYP3A, or account for the potential drug-drug interaction in your analysis.

• Possible Cause 2: Improper sample handling.

• Troubleshooting Tip 2: Follow standardized procedures for blood and tissue collection and processing to minimize variability. A high-performance liquid chromatography-ultraviolet detection (HPLC-UV) analytical procedure has been developed for the determination of Ro 23-7637 in dog plasma, which may be adapted for other species.

Data Presentation

Table 1: In Vitro Efficacy of Ro 23-7637 on Midazolam Metabolism in Rat Liver Microsomes

Treatment Group	K_M (μM) for 4-OH MDZ formation	V_max (nmol/mg/min) for 4-OH MDZ formation
Control	24.5	5.9
Ro 23-7637-treated	32.8	13

Data from studies on hepatic microsomes from male rats. Midazolam (MDZ) is a substrate for CYP3A, and its hydroxylation is a marker of enzyme activity.

Experimental Protocols

1. In Vivo Anti-Obesity Study in Diet-Induced Obese Rats

• Animal Model: Male Sprague-Dawley or Wistar rats, rendered obese by feeding a high-fat diet (e.g., 45-60% kcal from fat) for a period of 8-12 weeks.

• Acclimation: Allow rats to acclimate to the housing conditions for at least one week before the start of the experiment.

• Grouping: Randomly assign obese rats to vehicle control and Ro 23-7637 treatment groups.

• Compound Administration:

  • Route: Oral gavage.

  • Dosage: Prepare suspensions of Ro 23-7637 in a suitable vehicle (e.g., 0.5% CMC) at concentrations to deliver doses ranging from 5 to 90 mg/kg body weight.

  • Frequency: Administer once daily for the duration of the study (e.g., 28 days).

• Measurements:

  • Body Weight: Record daily.

  • Food Intake: Measure daily by weighing the provided food and any spillage.

  • Fasting Blood Glucose and Insulin: Collect blood samples at baseline and at the end of the study after an overnight fast to measure plasma glucose and insulin levels.

  • Oral Glucose Tolerance Test (OGTT): Perform at the end of the treatment period to assess glucose homeostasis.

• Data Analysis: Analyze changes in body weight, food intake, and metabolic parameters between the control and treatment groups using appropriate statistical methods.

2. In Vitro CYP3A4 Inhibition Assay using Rat Liver Microsomes

• Materials:

  • Rat liver microsomes (from control and Ro 23-7637-treated rats).

  • Midazolam (CYP3A4 substrate).

  • NADPH regenerating system.

  • Potassium phosphate buffer.

  • Ro 23-7637.

• Procedure:

  • Prepare a reaction mixture containing rat liver microsomes, potassium phosphate buffer, and varying concentrations of midazolam.

  • For the inhibition assay, pre-incubate the microsomes with Ro 23-7637 for a specified time before adding the substrate.

  • Initiate the reaction by adding the NADPH regenerating system.

  • Incubate at 37°C for a predetermined time.

  • Stop the reaction by adding a suitable solvent (e.g., ice-cold acetonitrile).

  • Centrifuge to pellet the protein and collect the supernatant.

• Analysis:

  • Analyze the formation of the midazolam metabolite (e.g., 1'-hydroxymidazolam or 4-hydroxymidazolam) using a validated LC-MS/MS method.

  • Determine the kinetic parameters (K_M and V_max) by fitting the data to the Michaelis-Menten equation.

  • Calculate the IC50 value for Ro 23-7637 inhibition.

Visualizations

Caption: Experimental workflow for an in vivo anti-obesity study of Ro 23-7637 in rats.

Caption: Proposed mechanism of Ro 23-7637's metabolic effects in obesity models.

References

• 1. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]

Addressing stability problems of Ro 23-7637 in solution

Technical Support Center: Ro 23-7637

Welcome to the technical support center for Ro 23-7637. This resource is designed to assist researchers, scientists, and drug development professionals in addressing stability challenges encountered when working with Ro 23-7637 in solution. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents and storage conditions for Ro 23-7637?

A1: Ro 23-7637 is soluble in dimethyl sulfoxide (DMSO).[1] For optimal stability, it is recommended to store the compound as a solid in a dry, dark environment.[1] Short-term storage (days to weeks) can be at 0-4°C, while long-term storage (months to years) should be at -20°C.[1] Stock solutions in DMSO should also be stored at -20°C or -80°C to minimize degradation.

Q2: I am observing inconsistent results in my cell-based assays. Could this be related to the stability of Ro 23-7637 in my culture medium?

A2: Yes, inconsistent results can be a strong indicator of compound instability in aqueous solutions like cell culture media. The stability of compounds in cell culture media can be influenced by several factors, including pH, temperature, light exposure, and interactions with media components. It is crucial to assess the stability of Ro 23-7637 under your specific experimental conditions. We recommend preparing fresh dilutions of your stock solution in the cell culture medium immediately before each experiment.

Q3: How can I determine if my Ro 23-7637 solution has degraded?

A3: Visual inspection for precipitation or color change can be a preliminary indicator, but these are not definitive. The most reliable method is to use a stability-indicating analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV or mass spectrometry (MS) detection. This will allow you to quantify the parent compound and detect the presence of any degradation products.

Q4: Are there any known incompatibilities of Ro 23-7637 with common buffers?

Troubleshooting Guides

Issue 1: Precipitation of Ro 23-7637 in Aqueous Solution

Potential Cause	Troubleshooting Step
Low aqueous solubility	Prepare a high-concentration stock solution in DMSO. For aqueous working solutions, ensure the final DMSO concentration is kept low (typically <0.5%) and consistent across all experiments.
pH-dependent solubility	Determine the optimal pH range for solubility by testing small aliquots in buffers with varying pH.
Incorrect storage of stock solution	Ensure the DMSO stock solution is stored at -20°C or -80°C and has not undergone excessive freeze-thaw cycles.

Issue 2: Loss of Compound Activity Over Time

Potential Cause	Troubleshooting Step
Chemical degradation (e.g., hydrolysis, oxidation)	Prepare fresh working solutions from a frozen stock for each experiment. Avoid prolonged storage of aqueous solutions.
Photodegradation	Protect solutions from light by using amber vials or covering containers with aluminum foil. Conduct experiments under subdued lighting conditions where possible.
Adsorption to container surfaces	Use low-adsorption plasticware (e.g., polypropylene) or silanized glassware for preparing and storing solutions.

Experimental Protocols

Protocol 1: General Stability Assessment of Ro 23-7637 in an Aqueous Buffer

This protocol outlines a general method for assessing the stability of Ro 23-7637 in a specific aqueous buffer using HPLC.

1. Materials:

• Ro 23-7637
• DMSO (HPLC grade)
• Aqueous buffer of choice (e.g., Phosphate Buffered Saline, pH 7.4)
• HPLC system with UV or MS detector
• C18 HPLC column
• Acetonitrile (HPLC grade)
• Water (HPLC grade)
• Formic acid or trifluoroacetic acid (for mobile phase modification)

2. Procedure:

• Prepare a 10 mM stock solution of Ro 23-7637 in DMSO.
• Dilute the stock solution with the aqueous buffer to a final concentration of 100 µM.
• Immediately after preparation (T=0), inject an aliquot into the HPLC system to obtain the initial peak area of Ro 23-7637.
• Store the remaining solution under the desired experimental conditions (e.g., 37°C in an incubator).
• At specified time points (e.g., 1, 2, 4, 8, 24 hours), inject an aliquot into the HPLC system.
• Monitor the peak area of Ro 23-7637 and observe the appearance of any new peaks, which may indicate degradation products.
• Calculate the percentage of Ro 23-7637 remaining at each time point relative to T=0.

Table 1: Example Data from a Stability Study

Time (hours)	Peak Area of Ro 23-7637 (arbitrary units)	% Remaining
0	1,000,000	100
1	950,000	95
2	900,000	90
4	800,000	80
8	600,000	60
24	200,000	20

Protocol 2: Forced Degradation Study of Ro 23-7637

Forced degradation studies are essential for developing stability-indicating analytical methods and understanding the degradation pathways of a compound.

1. Materials:

• Ro 23-7637
• DMSO
• Hydrochloric acid (HCl)
• Sodium hydroxide (NaOH)
• Hydrogen peroxide (H₂O₂)
• HPLC system with a photodiode array (PDA) or mass spectrometry (MS) detector

2. Procedure:

• Acid Hydrolysis: Dissolve Ro 23-7637 in a solution of 0.1 M HCl and incubate at 60°C for 24 hours. Neutralize before HPLC analysis.
• Base Hydrolysis: Dissolve Ro 23-7637 in a solution of 0.1 M NaOH and incubate at 60°C for 24 hours. Neutralize before HPLC analysis.
• Oxidative Degradation: Dissolve Ro 23-7637 in a solution of 3% H₂O₂ and incubate at room temperature for 24 hours.
• Thermal Degradation: Expose a solid sample of Ro 23-7637 to 80°C for 48 hours. Dissolve in a suitable solvent for analysis.
• Photodegradation: Expose a solution of Ro 23-7637 to a light source that provides both UV and visible light (as per ICH Q1B guidelines) for a specified duration. A dark control should be run in parallel.
• Analyze all samples by a stability-indicating HPLC method, comparing them to an unstressed control sample. The use of a PDA or MS detector will aid in the identification of degradation products.

Visualizations

References

• 1. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]

Technical Support Center: Enhancing the Selectivity of Ro 23-7637 Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers and drug development professionals in their experiments with Ro 23-7637 derivatives. The information is designed to address specific issues that may be encountered during synthesis, screening, and validation of these compounds.

Frequently Asked Questions (FAQs)

Q1: What are the known primary targets of Ro 23-7637 and its analogs?

Ro 23-7637 has been investigated for its effects on metabolic disorders, particularly obesity and hyperinsulinemia.[1] While its precise mechanism is not fully elucidated in the provided search results, it has been shown to act on pancreatic islets to modulate insulin secretion.[1] Additionally, it has been associated with the Retinoic Acid Receptor Alpha (RARα) and has been mentioned in the context of potential CSNK1G3 inhibition.[1] When designing derivatives, it is crucial to consider these potential targets to build a comprehensive selectivity profiling panel.

Q2: What general strategies can be employed to improve the selectivity of our Ro 23-7637 derivatives?

Enhancing selectivity is a key challenge in drug design. Several rational approaches can be applied:

• Structure-Based Design: Utilize computational modeling and structural information of the target receptors to design derivatives that maximize interactions with the desired target while minimizing binding to off-targets. This can involve exploiting differences in the shape and electrostatic properties of the binding sites.[2][3]

• Ligand-Based Design: If structural information for the target is unavailable, ligand-based methods can be used. This involves modifying the scaffold of Ro 23-7637 to understand the structure-activity relationship (SAR) and identify moieties that contribute to off-target effects.

• Pharmacokinetic Optimization: Modifying the absorption, distribution, metabolism, and excretion (ADME) properties of a compound can enhance its selectivity by controlling its concentration at the target site versus off-target sites.

• Allosteric Modulation: Instead of competing with the endogenous ligand at the orthosteric site, designing derivatives that bind to an allosteric site can offer a higher degree of selectivity, as these sites are often less conserved across receptor subtypes.

Q3: We are observing off-target activity in our new series of Ro 23-7637 derivatives. How can we identify the responsible off-target(s)?

Identifying unintended molecular targets is a critical step. A tiered approach is recommended:

• Computational Profiling: Use in silico tools and databases to predict potential off-targets based on the chemical structure of your derivatives.

• Broad Panel Screening: Test your compounds against a broad panel of receptors, enzymes, and ion channels. Several commercial services offer such profiling.

• Affinity Chromatography: Immobilize your active compound on a solid support to capture its binding partners from cell lysates. The captured proteins can then be identified by mass spectrometry.

• Phenotypic Screening: If a specific off-target is difficult to identify, comparing the cellular phenotype induced by your compound with those of known drugs can provide clues about its mechanism of action and potential off-targets.

Troubleshooting Guides

Guide 1: Synthetic Chemistry

Problem	Possible Cause	Troubleshooting Steps
Low yield of the desired Ro 23-7637 derivative.	Incomplete reaction.	Monitor the reaction progress using TLC or LC-MS to determine the optimal reaction time. Ensure all reagents are pure and dry.
Side product formation.	Modify reaction conditions (temperature, solvent, catalyst) to disfavor the formation of side products. Consider using protecting groups for reactive functional moieties.
Product degradation during workup.	If your product is sensitive to acid or base, use neutral workup conditions. Test the stability of your compound under the workup conditions on a small scale first.
Difficulty in purifying the final compound.	Compound is inseparable from a byproduct by column chromatography.	Try alternative purification techniques such as preparative TLC, HPLC, or crystallization.
Compound is unstable on silica gel.	Use a different stationary phase for chromatography, such as alumina or a reverse-phase C18 silica.
Inconsistent results between batches.	Variability in starting material quality.	Ensure the purity and identity of all starting materials and reagents before starting the synthesis.
Reaction conditions not precisely controlled.	Carefully control reaction parameters such as temperature, stirring speed, and atmosphere (e.g., under inert gas).

Guide 2: In Vitro Selectivity Assays

Problem	Possible Cause	Troubleshooting Steps
High variability in binding assay results.	Issues with membrane preparation.	Ensure consistent and high-quality membrane preparations. Perform a protein concentration assay to normalize the amount of membrane used in each well.
Radioligand degradation.	Check the purity and specific activity of the radioligand. Store it properly and avoid multiple freeze-thaw cycles.
Non-specific binding is too high.	Optimize the assay buffer composition (e.g., ionic strength, pH). Include a step to pre-coat plates with a blocking agent like BSA.
Inconsistent results in cell-based functional assays.	Cell line instability or high passage number.	Use cells with a low passage number and regularly check for consistent expression of the target receptor.
Compound cytotoxicity.	Perform a cell viability assay in parallel to your functional assay to ensure that the observed effects are not due to toxicity.
Signal-to-noise ratio is low.	Optimize the concentration of reagents (e.g., substrate, agonist). Use a more sensitive detection method if available.
Discrepancy between binding affinity and functional potency.	The compound is a partial agonist or antagonist.	Conduct a full dose-response curve to determine the efficacy (Emax) of the compound.
The assay is not measuring the intended signaling pathway.	GPCRs can signal through multiple pathways. Consider using assays that measure different downstream events (e.g., G-protein activation, β-arrestin recruitment, second messenger levels).

Quantitative Data Summary

The following tables provide a hypothetical example of data that should be generated and analyzed when enhancing the selectivity of Ro 23-7637 derivatives.

Table 1: Binding Affinities (Ki, nM) of Ro 23-7637 Derivatives at Target and Off-Targets

Compound	Target A (e.g., RARα)	Off-Target 1 (e.g., RARβ)	Off-Target 2 (e.g., RARγ)	Selectivity Ratio (OT1/Target A)	Selectivity Ratio (OT2/Target A)
Ro 23-7637	50	150	500	3	10
Derivative 1	25	500	>10,000	20	>400
Derivative 2	100	120	800	1.2	8
Derivative 3	45	>10,000	>10,000	>222	>222

Table 2: Functional Potency (EC50, nM) and Efficacy (% of Max Response) of Ro 23-7637 Derivatives

Compound	Target A (Functional Assay 1)	Off-Target 1 (Functional Assay 2)
EC50 (nM)	Efficacy (%)
Ro 23-7637	120	100
Derivative 1	80	105
Derivative 2	250	98
Derivative 3	100	100

Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay

This protocol is a general guideline for determining the binding affinity of Ro 23-7637 derivatives to a target receptor.

Materials:

• Cell membranes expressing the target receptor.

• Radiolabeled ligand (e.g., [3H]-ATRA for RARα).

• Assay buffer (e.g., Tris-HCl, MgCl2, BSA).

• Unlabeled competitor (your Ro 23-7637 derivative).

• Non-specific binding control (a high concentration of a known ligand).

• 96-well filter plates.

• Scintillation fluid and a scintillation counter.

Procedure:

• Prepare serial dilutions of your derivative in the assay buffer.

• In a 96-well plate, add the assay buffer, cell membranes, and your derivative or the non-specific binding control.

• Add the radiolabeled ligand to all wells to initiate the binding reaction.

• Incubate the plate at room temperature for a specified time to reach equilibrium.

• Terminate the reaction by rapid filtration through the filter plate using a cell harvester.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Allow the filters to dry, then add scintillation fluid to each well.

• Count the radioactivity in each well using a scintillation counter.

• Calculate the specific binding and plot the data to determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Protocol 2: Cell-Based Reporter Gene Assay

This protocol is a general method to assess the functional activity of your derivatives on a specific signaling pathway.

Materials:

• A stable cell line co-expressing the target receptor and a reporter gene (e.g., luciferase) under the control of a response element.

• Cell culture medium and supplements.

• Your Ro 23-7637 derivative.

• A known agonist for the target receptor.

• Luciferase assay reagent.

• A luminometer.

Procedure:

• Plate the cells in a 96-well plate and allow them to attach overnight.

• Replace the medium with a serum-free medium containing serial dilutions of your derivative.

• To test for antagonist activity, add a fixed concentration of the known agonist to the wells containing your derivative.

• Incubate the plate for a specified period to allow for receptor activation and reporter gene expression.

• Lyse the cells and add the luciferase assay reagent according to the manufacturer's instructions.

• Measure the luminescence in each well using a luminometer.

• Plot the luminescence data against the concentration of your derivative to determine the EC50 (for agonists) or IC50 (for antagonists).

Visualizations

Caption: A typical workflow for designing and screening Ro 23-7637 derivatives to enhance selectivity.

Caption: A generalized signaling pathway for a G-protein coupled receptor (GPCR) target.

Caption: A logical troubleshooting tree for addressing inconsistent in vitro assay results.

References

• 1. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]
• 2. Rational Approaches to Improving Selectivity in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Analysis of Ro 23-7637 and Other Anti-Obesity Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the preclinical anti-obesity agent Ro 23-7637 with currently approved and emerging anti-obesity medications. The information is intended for researchers, scientists, and professionals in the field of drug development to facilitate an objective evaluation of these therapeutic alternatives. This document summarizes key efficacy data, details experimental methodologies, and visualizes the underlying biological pathways.

Executive Summary

Ro 23-7637 is a preclinical anti-obesity candidate that has demonstrated efficacy in rodent models of obesity. Its primary mechanism of action involves the normalization of hyperinsulinemia, a key feature of obesity, by acting on pancreatic islets[1][2]. This leads to reduced food intake and body weight gain in obese rats[1]. In contrast, currently marketed anti-obesity drugs employ a variety of mechanisms, including reducing fat absorption, modulating central appetite pathways, and mimicking incretin hormones[3][4].

Direct efficacy comparisons between Ro 23-7637 and approved drugs are challenging due to the different stages of development (preclinical vs. clinical). The following sections provide a detailed breakdown of the available data to allow for an informed, albeit indirect, comparison.

Quantitative Efficacy Data

The following tables summarize the efficacy data for Ro 23-7637 in preclinical models and for other anti-obesity agents in human clinical trials.

Table 1: Preclinical Efficacy of Ro 23-7637 in Obese Rat Models

Parameter	Animal Model	Dosage Range	Key Findings	Reference
Glucose-Induced Insulin Secretion	Zucker & Diet-Induced Obese Rats	5-90 mg/kg/day (oral)	Dose-related reduction in exaggerated insulin secretion.
Basal Insulin Concentration	Zucker & Diet-Induced Obese Rats	5-90 mg/kg/day (oral)	Dose-related reductions observed.
Daily Food Intake	Zucker & Diet-Induced Obese Rats	5-90 mg/kg/day (oral)	Dose-related reductions in daily food consumption.
Body Weight Gain	Zucker & Diet-Induced Obese Rats	5-90 mg/kg/day (oral)	Dose-related reductions in the rate of body weight gain.
Body Composition	Diet-Induced Obese Rats	Not specified	Selective mobilization of fat and maintenance of body protein.

Table 2: Clinical Efficacy of Approved and Other Anti-Obesity Agents in Humans

Agent(s)	Mechanism of Action	Average Weight Loss (Placebo-Subtracted)	Clinical Trial(s)	Reference(s)
Orlistat	Pancreatic and Gastric Lipase Inhibitor	~2.9% - 5%	XENDOS, various
Phentermine/Topiramate	Sympathomimetic/Anticonvulsant (Appetite Suppression)	~7% - 11%	CONQUER, EQUIP
Naltrexone/Bupropion	Opioid Antagonist/Dopamine-Norepinephrine Reuptake Inhibitor	~5% - 9%	COR-I, COR-II
Liraglutide	GLP-1 Receptor Agonist	~5% - 8%	SCALE
Semaglutide	GLP-1 Receptor Agonist	~12.3% - 14.9%	STEP 1, 2, 3, 4
Tirzepatide	Dual GIP and GLP-1 Receptor Agonist	Up to 22.5%	SURMOUNT-1

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the known signaling pathways for Ro 23-7637 and other major classes of anti-obesity agents.

Caption: Proposed mechanism of Ro 23-7637 in normalizing insulin secretion.

Caption: Signaling pathway of GLP-1 Receptor Agonists in the hypothalamus.

Caption: Experimental workflow of Orlistat's lipase inhibition.

Experimental Protocols

Ro 23-7637 Preclinical Studies

The following is a summary of the experimental design for the in vivo evaluation of Ro 23-7637 based on published literature.

• Animal Models:

  • Zucker Rats: A genetic model of obesity characterized by hyperphagia, hyperinsulinemia, and insulin resistance.

  • Diet-Induced Obese (DIO) Rats: A model where obesity is induced by feeding a high-fat diet, which more closely mimics common human obesity.

• Drug Administration:

  • Ro 23-7637 was administered orally at doses ranging from 5 to 90 mg/kg/day.

• Key Experimental Procedures:

  • Islet Culture and Insulin Secretion Assay: Pancreatic islets were isolated from both lean and obese rats. The islets were cultured for 48 hours in the presence of 10 µM Ro 23-7637. Following culture, glucose-stimulated insulin secretion was measured to assess the direct effect of the compound on islet function.

  • In Vivo Assessment of Metabolic Parameters:

    • Glucose-Induced Insulin Secretion: Assessed in vivo following an oral glucose tolerance test.

    • Basal Insulin Concentration: Measured from plasma samples.

    • Daily Food Intake: Monitored throughout the study period.

    • Body Weight: Recorded daily to determine the rate of weight gain.

    • Body Composition Analysis (in DIO rats): To determine the effects on fat mass and lean body mass.

Clinical Trials for Approved Anti-Obesity Agents (General Protocol Outline)

Clinical trials for anti-obesity drugs such as Semaglutide (STEP trials) and Liraglutide (SCALE trials) generally follow a randomized, double-blind, placebo-controlled design.

• Study Population: Adults with obesity (BMI ≥30 kg/m ²) or overweight (BMI ≥27 kg/m ²) with at least one weight-related comorbidity.

• Intervention:

  • Participants are randomized to receive the active drug (e.g., Semaglutide 2.4 mg once weekly) or a matching placebo.

  • All participants typically receive counseling on a reduced-calorie diet and increased physical activity.

• Primary Endpoint: The primary outcome is typically the percentage change in body weight from baseline to the end of the treatment period (e.g., 68 weeks).

• Secondary Endpoints: These often include:

  • The proportion of participants achieving ≥5%, ≥10%, and ≥15% weight loss.

  • Changes in cardiometabolic risk factors (e.g., waist circumference, blood pressure, lipids, glycemic parameters).

  • Patient-reported outcomes related to physical functioning and quality of life.

Detailed Comparison of Mechanisms of Action

• Ro 23-7637: This agent appears to have a unique mechanism focused on correcting the underlying hyperinsulinemia of obesity. By normalizing the pancreatic islet response to glucose, it may address a core metabolic dysregulation. This approach differs significantly from agents that primarily target appetite or fat absorption.

• Orlistat: Acts locally in the gastrointestinal tract to prevent the absorption of dietary fat. It does not have systemic effects on appetite or metabolism.

• Phentermine/Topiramate: This is a combination therapy that acts centrally to suppress appetite. Phentermine, a sympathomimetic, increases the release of norepinephrine, while topiramate's mechanism is thought to involve the modulation of GABAergic and glutamate pathways.

• Naltrexone/Bupropion: Another centrally-acting combination therapy. Bupropion stimulates POMC neurons in the hypothalamus to reduce appetite and increase energy expenditure. Naltrexone, an opioid antagonist, blocks the autoinhibitory feedback on these POMC neurons, leading to a sustained effect.

• Liraglutide and Semaglutide: These are GLP-1 receptor agonists that mimic the action of the native incretin hormone GLP-1. They act on GLP-1 receptors in the brain, particularly in the hypothalamus, to increase satiety and reduce appetite. They also have peripheral effects on glucose metabolism.

• Tirzepatide: This is a dual agonist for both GIP and GLP-1 receptors, which appears to result in greater weight loss than GLP-1 agonism alone.

Conclusion

Ro 23-7637 represents a novel approach to anti-obesity therapy by targeting insulin dysregulation at the level of the pancreatic islet. The preclinical data in rodent models are promising, demonstrating effects on insulin secretion, food intake, and body weight. However, it is crucial to underscore that these findings are from animal studies and may not directly translate to human efficacy and safety.

The current landscape of anti-obesity pharmacotherapy is dominated by agents that either reduce fat absorption or modulate central appetite and satiety pathways. The GLP-1 receptor agonists, and more recently the dual GIP/GLP-1 receptor agonists, have demonstrated the highest degree of weight loss in clinical trials.

Further research, including clinical trials in humans, is necessary to determine the therapeutic potential of Ro 23-7637 and to allow for a direct comparison of its efficacy and safety with existing anti-obesity agents. This guide serves as a foundational resource for understanding the current state of these different therapeutic strategies.

References

• 1. Insulin normalization as an approach to the pharmacological treatment of obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]
• 3. Mode of action of orlistat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Top Weight Loss Medications | Obesity Medicine Association [obesitymedicine.org]

Validating the In Vitro to In Vivo Correlation of Ro 23-7637: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo effects of the investigational compound Ro 23-7637 with two established anti-obesity treatments: the GLP-1 receptor agonist liraglutide and the combination of naltrexone and bupropion. The focus is on the data required to establish a robust in vitro to in vivo correlation (IVIVC), a critical step in modern drug development for predicting human pharmacokinetic performance from laboratory data. While direct IVIVC data for Ro 23-7637 is not publicly available, this guide outlines the necessary components and methodologies, offering a framework for its potential validation and comparing its known properties to those of the selected alternatives.

Comparative Data Summary

The following tables summarize the available in vitro and in vivo data for Ro 23-7637, liraglutide, and the naltrexone/bupropion combination, focusing on aspects relevant to establishing an IVIVC.

Table 1: In Vitro Metabolism and Cytochrome P450 Interaction Data

Compound/Combination	Primary Metabolic Pathways	Key Cytochrome P450 (CYP) Enzymes Involved	In Vitro CYP Inhibition/Induction Data
Ro 23-7637	Hepatic metabolism	Potent inhibitor of CYP3A subfamily.[1]	Strong inhibition of midazolam hydroxylation in rat and human liver microsomes.[1] Altered kinetic parameters (KM and Vmax) for CYP3A substrates have been quantified.[2][3][4]
Liraglutide	Proteolytic degradation by DPP-4 and NEP.	In vitro studies with a similar GLP-1/glucagon co-agonist showed concentration-dependent downregulation of CYP3A4, CYP1A2, and CYP2B6 mRNA and activity in human hepatocytes. However, this did not translate to clinically significant drug-drug interactions in vivo.	Not a significant substrate or inhibitor of major CYP enzymes at therapeutic concentrations.
Naltrexone/Bupropion	Naltrexone: Primarily metabolized by dihydrodiol dehydrogenases. Bupropion: Extensively metabolized via hydroxylation and reduction.	Naltrexone: In vitro inhibition of CYP1A2, CYP2C9, CYP2D6, and CYP3A4 has been reported, with the most significant effects on CYP2C9 and CYP2D6. Bupropion: Primarily metabolized by CYP2B6 and CYP2C19 .	Naltrexone: IC50 values for CYP2C9 and CYP2D6 inhibition are 3.40 ± 1.78 µM and 5.92 ± 1.58 µM, respectively. Bupropion: A known inhibitor of CYP2D6 in vivo.

Table 2: In Vivo Pharmacokinetic and Pharmacodynamic Data

Compound/Combination	Animal Models Studied	Key In Vivo Pharmacodynamic Effects (Anti-Obesity)	Publicly Available In Vivo Pharmacokinetic Data
Ro 23-7637	Zucker and diet-induced obese rats.	Reduced food intake, decreased body weight gain, selective mobilization of fat, and partial normalization of plasma insulin levels.	An HPLC-UV method for quantification in dog plasma has been developed, but specific pharmacokinetic parameters (Cmax, AUC, t1/2) are not publicly available.
Liraglutide	Rodents and humans.	Decreased body weight, reduced food intake, and improved glycemic control.	Well-characterized population pharmacokinetics in humans. Described by a one-compartment model with first-order absorption and elimination. Apparent clearance (CL/F) ranges from 0.9 to 1.4 L/h.
Naltrexone/Bupropion	Humans.	Significant weight loss compared to placebo, improvements in waist circumference, triglycerides, and HDL.	Pharmacokinetic parameters are available from clinical trials and product labeling. Food (high-fat meal) increases the AUC and Cmax of both naltrexone and bupropion.

Experimental Protocols

Detailed methodologies are crucial for interpreting and comparing experimental data. Below are summaries of key experimental protocols relevant to the data presented.

In Vitro Cytochrome P450 Inhibition Assay (for Ro 23-7637)

• Objective: To determine the inhibitory effect of Ro 23-7637 on the activity of CYP3A enzymes.

• System: Human and rat liver microsomes, as well as microsomes from cells expressing recombinant human CYP3A4.

• Probe Substrate: Midazolam, a well-established substrate for CYP3A.

• Methodology:

  • Liver microsomes are incubated with varying concentrations of midazolam in the presence and absence of Ro 23-7637.

  • The reaction is initiated by the addition of an NADPH-generating system and incubated at 37°C.

  • The reaction is terminated, and the formation of the primary metabolite of midazolam (e.g., 1'-hydroxymidazolam or 4-hydroxymidazolam) is quantified using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Kinetic parameters (KM and Vmax) are determined by fitting the data to the Michaelis-Menten equation. Inhibition constants (e.g., IC50, Ki) are calculated to quantify the inhibitory potency of Ro 23-7637.

In Vivo Anti-Obesity Study in Rodent Models (for Ro 23-7637)

• Objective: To evaluate the effect of Ro 23-7637 on body weight, food intake, and metabolic parameters in obese rats.

• Animal Models: Genetically obese Zucker rats and diet-induced obese Sprague-Dawley rats.

• Methodology:

  • Animals are acclimated and fed a standard or high-fat diet to induce obesity.

  • Animals are randomized into control and treatment groups. The treatment group receives Ro 23-7637, typically administered orally or via gavage, at various dose levels.

  • Body weight and food intake are monitored daily or at regular intervals throughout the study period.

  • At the end of the study, blood samples are collected for the analysis of plasma insulin, glucose, and other metabolic markers.

  • Body composition (e.g., fat mass, lean mass) may be assessed using techniques like dual-energy X-ray absorptiometry (DEXA).

Human Pharmacokinetic Study (for Liraglutide and Naltrexone/Bupropion)

• Objective: To determine the pharmacokinetic profile of the drug in humans.

• Study Design: Typically, a single-dose or multiple-dose, randomized, controlled trial in healthy volunteers or the target patient population.

• Methodology:

  • Subjects receive a single dose or multiple doses of the drug.

  • Blood samples are collected at predefined time points before and after drug administration.

  • Plasma concentrations of the parent drug and its major metabolites are quantified using a validated analytical method (e.g., LC-MS/MS).

  • Pharmacokinetic parameters such as Cmax (maximum plasma concentration), Tmax (time to reach Cmax), AUC (area under the plasma concentration-time curve), clearance, and half-life are calculated using non-compartmental or compartmental analysis.

Visualizing Pathways and Workflows

Diagrams created using Graphviz (DOT language) are provided below to illustrate key concepts.

Caption: Proposed mechanism of Ro 23-7637's anti-obesity effects.

Caption: General workflow for establishing an IVIVC using PBPK modeling.

Establishing an In Vitro to In Vivo Correlation (IVIVC)

An IVIVC is a predictive mathematical model that describes the relationship between an in vitro property of a dosage form (e.g., drug dissolution or metabolism) and an in vivo response (e.g., plasma drug concentration). A successful IVIVC can streamline drug development by reducing the need for extensive in vivo studies.

Methodology for Establishing an IVIVC for Ro 23-7637: A Proposed Framework

Given the potent in vitro inhibition of CYP3A by Ro 23-7637, a key aspect of its IVIVC would be to predict how this in vitro observation translates to its in vivo pharmacokinetics and potential drug-drug interactions. The most robust approach would involve the development of a Physiologically Based Pharmacokinetic (PBPK) model.

Diagram of the PBPK Modeling Approach for IVIVC:

Caption: PBPK model development for predicting in vivo PK from in vitro data.

Steps to Develop a PBPK-based IVIVC for Ro 23-7637:

• Data Collection:

  • In Vitro Data: Utilize the existing data on the inhibition of CYP3A by Ro 23-7637 (Ki, IC50 values) from human and preclinical species' liver microsomes.

  • Physicochemical Properties: Determine the solubility, permeability, pKa, and other relevant physicochemical properties of Ro 23-7637.

  • In Vivo Pharmacokinetic Data (Crucial Missing Data): Obtain single and multiple-dose plasma concentration-time profiles of Ro 23-7637 in a relevant preclinical species (e.g., dog, for which an analytical method exists). This would provide essential parameters like clearance, volume of distribution, and bioavailability.

• Model Building:

  • Construct a whole-body PBPK model incorporating the physiological parameters of the preclinical species.

  • Input the physicochemical properties and the in vitro metabolism data (CYP3A inhibition) into the model to describe the drug's absorption, distribution, metabolism, and excretion (ADME).

• Model Validation:

  • Simulate the plasma concentration-time profiles of Ro 23-7637 using the developed PBPK model.

  • Compare the simulated profiles with the experimentally observed in vivo pharmacokinetic data.

  • Refine the model parameters to ensure that the model accurately predicts the observed in vivo behavior.

• Extrapolation to Humans:

  • Once validated in the preclinical species, the PBPK model can be scaled to predict the human pharmacokinetics of Ro 23-7637. This involves replacing the animal physiological parameters with human physiological parameters.

  • The model can then be used to predict the impact of Ro 23-7637 on the pharmacokinetics of co-administered CYP3A substrates, thus providing a quantitative link between the in vitro inhibition data and the in vivo drug-drug interaction potential.

Comparison with Alternatives

• Liraglutide: The development of a PBPK model for liraglutide has been reported, aiding in the understanding of its pharmacokinetics. A key finding for a similar GLP-1 agonist was the lack of translation from in vitro CYP downregulation to in vivo effects. This highlights a potential challenge in establishing a straightforward IVIVC for this class of molecules, where the primary mechanism of action and elimination are not directly tied to CYP metabolism. For Ro 23-7637, where a direct and potent interaction with a major drug-metabolizing enzyme is observed in vitro, a successful IVIVC is more likely and of greater regulatory importance.

• Naltrexone/Bupropion: The IVIVC for this combination product is more complex due to the involvement of two active compounds with distinct metabolic pathways. The in vitro metabolism of both components is relatively well-understood, and PBPK models have been developed for naltrexone. The known in vivo inhibition of CYP2D6 by bupropion is a critical factor that needs to be incorporated into any predictive model. Compared to Ro 23-7637's focused and potent inhibition of CYP3A, the IVIVC for the naltrexone/bupropion combination must account for multiple enzymatic pathways and potential interactions between the two components and their metabolites.

Conclusion

Establishing a robust IVIVC is a cornerstone of modern, efficient drug development. For Ro 23-7637, the existing in vitro data demonstrates a potent and specific interaction with CYP3A, a critical enzyme for drug metabolism. This provides a strong foundation for the development of a predictive PBPK model. However, the critical missing element is the in vivo pharmacokinetic data in a preclinical species. Obtaining this data would be the next logical and essential step to validate a PBPK model and establish a quantitative IVIVC.

In comparison, while alternatives like liraglutide and naltrexone/bupropion are effective anti-obesity treatments, their paths to establishing an IVIVC are different. For liraglutide, the disconnect between in vitro CYP effects and in vivo outcomes for a similar compound suggests that a simple, direct IVIVC based on CYP metabolism may not be applicable. For the naltrexone/bupropion combination, the complexity of multiple metabolic pathways for two active drugs presents its own set of challenges for IVIVC development.

Therefore, should the in vivo pharmacokinetic data for Ro 23-7637 become available and a PBPK model be successfully validated, it could represent a more straightforward case for establishing a meaningful IVIVC based on in vitro metabolic data compared to the selected alternatives. This would not only enhance the understanding of Ro 23-7637's disposition but also provide a powerful tool for its further clinical development and regulatory evaluation.

References

• 1. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to CYP3A4 Inhibition: Ro 23-7637 Versus Other Key Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Ro 23-7637 and other prominent Cytochrome P450 3A4 (CYP3A4) inhibitors. The data presented is intended to assist researchers in selecting the appropriate inhibitor for their in vitro and in vivo studies.

Introduction to CYP3A4 and its Inhibition

Cytochrome P450 3A4 (CYP3A4) is a critical enzyme predominantly found in the liver and intestine, responsible for the metabolism of approximately half of all clinically used drugs.[1][2][3] Inhibition of CYP3A4 can lead to significant drug-drug interactions, altering the pharmacokinetics and pharmacodynamics of co-administered therapeutic agents. Understanding the potency and mechanism of various CYP3A4 inhibitors is therefore paramount in drug discovery and development. This guide focuses on Ro 23-7637, a potent inhibitor, and compares its activity with well-established CYP3A4 inhibitors such as ketoconazole, ritonavir, itraconazole, and clarithromycin.

Comparative Analysis of CYP3A4 Inhibitors

The inhibitory potential of a compound against CYP3A4 is typically quantified by its half-maximal inhibitory concentration (IC50) and its inhibition constant (Ki). The IC50 value represents the concentration of an inhibitor required to reduce the activity of the enzyme by 50%, while the Ki is a measure of the inhibitor's binding affinity to the enzyme. A lower IC50 or Ki value indicates a more potent inhibitor.

Ro 23-7637 has been identified as a strong inhibitor of CYP3A4.[4][5] Studies have shown its potent inhibitory effect on the metabolism of midazolam, a sensitive CYP3A4 substrate. One study reported an IC50 value of 0.5 μM for a compound within the same structural class as Ro 23-7637, highlighting its significant inhibitory activity.

The following table summarizes the available quantitative data for Ro 23-7637 and other commonly used CYP3A4 inhibitors. It is important to note that IC50 values can vary depending on the experimental conditions, such as substrate concentration.

Inhibitor	IC50 (µM)	Ki (µM)	Mechanism of Inhibition
Ro 23-7637	~0.5	Not explicitly reported	Strong inhibitor
Ketoconazole	0.03 - 1.69	0.015 - 0.92	Competitive/Non-competitive, Reversible
Ritonavir	Not widely reported	Not widely reported	Mechanism-based, Irreversible
Itraconazole	0.0061 (unbound)	0.0013 (unbound)	Competitive, Reversible
Clarithromycin	Varies	Varies	Mechanism-based, Irreversible

Experimental Protocols

The determination of CYP3A4 inhibition is crucial for characterizing the drug-drug interaction potential of new chemical entities. Below is a detailed methodology for a typical in vitro CYP3A4 inhibition assay.

In Vitro CYP3A4 Inhibition Assay Using Human Liver Microsomes

Objective: To determine the IC50 value of a test compound (e.g., Ro 23-7637) for the inhibition of CYP3A4-mediated metabolism of a probe substrate (midazolam).

Materials:

• Pooled Human Liver Microsomes (HLMs)

• Test inhibitor (e.g., Ro 23-7637) and positive control inhibitor (e.g., ketoconazole)

• CYP3A4 probe substrate: Midazolam

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for reaction termination)

• Internal standard for LC-MS/MS analysis

• LC-MS/MS system

Procedure:

• Preparation of Reagents:

  • Prepare stock solutions of the test inhibitor, positive control, and midazolam in a suitable solvent (e.g., DMSO).

  • Prepare working solutions by diluting the stock solutions in phosphate buffer. The final concentration of the organic solvent in the incubation mixture should be kept low (typically ≤1%) to avoid solvent effects on enzyme activity.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a microcentrifuge tube or 96-well plate, combine the following in order: phosphate buffer, human liver microsomes, and the test inhibitor at various concentrations (or positive control/vehicle control).

  • Pre-incubate the mixture at 37°C for a short period (e.g., 5-10 minutes) to allow the inhibitor to interact with the microsomes.

  • Initiate the metabolic reaction by adding the probe substrate, midazolam.

  • Start the enzymatic reaction by adding the NADPH regenerating system.

  • Incubate the reaction mixture at 37°C for a specific time (e.g., 10-30 minutes), ensuring the reaction is in the linear range.

• Reaction Termination and Sample Preparation:

  • Stop the reaction by adding a cold organic solvent, such as acetonitrile, containing an internal standard. The solvent precipitates the microsomal proteins.

  • Centrifuge the samples to pellet the precipitated protein.

  • Transfer the supernatant to a new tube or plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the formation of the midazolam metabolite (e.g., 1'-hydroxymidazolam) in the supernatant using a validated LC-MS/MS method.

  • The LC system separates the metabolite from other components, and the MS/MS detector provides sensitive and specific quantification.

• Data Analysis:

  • Calculate the rate of metabolite formation for each inhibitor concentration.

  • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a suitable sigmoidal dose-response model using appropriate software.

Signaling Pathway and Experimental Workflow Visualization

Pregnane X Receptor (PXR) Pathway Regulating CYP3A4 Expression

CYP3A4 expression is primarily regulated by the pregnane X receptor (PXR), a nuclear receptor that acts as a xenosensor. Upon activation by various ligands, including drugs and endogenous compounds, PXR forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to response elements in the promoter region of the CYP3A4 gene, leading to increased transcription and subsequent protein expression. Understanding this pathway is crucial as induction of CYP3A4 can also lead to significant drug-drug interactions.

Caption: PXR-mediated regulation of CYP3A4 gene expression.

Experimental Workflow for CYP3A4 Inhibition Assay

The following diagram illustrates the key steps involved in a typical in vitro CYP3A4 inhibition assay.

References

• 1. CYP3A4 - Wikipedia [en.wikipedia.org]
• 2. Drug Metabolism - The Importance of Cytochrome P450 3A4 [medsafe.govt.nz]
• 3. CYP3A4 and CYP3A5: the crucial roles in clinical drug metabolism and the significant implications of genetic polymorphisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]

Comparative Analysis of Ro 23-7637 Stereoisomers: A Review of Available Data and Future Research Directions

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ro 23-7637 has been identified as a compound with potential therapeutic effects, notably in the context of metabolic disorders due to its influence on insulin secretion and its potent inhibition of the cytochrome P450 3A4 (CYP3A4) enzyme. However, a critical gap exists in the scientific literature regarding the comparative analysis of its stereoisomers. As with many chiral drugs, the individual enantiomers of Ro 23-7637 are likely to exhibit distinct pharmacological and metabolic profiles. This guide synthesizes the currently available information on Ro 23-7637, focusing on its known properties as a racemic mixture, and underscores the importance of future research into its stereoisomers by providing a framework for their potential differential effects.

Introduction to Ro 23-7637

Ro 23-7637 is a chemical entity that has been investigated for its pharmacological effects, particularly its impact on metabolic processes. Research has demonstrated its ability to modulate insulin secretion, suggesting a potential role in the management of hyperinsulinemia and related conditions. Furthermore, it has been characterized as a potent inhibitor of CYP3A4, a key enzyme in drug metabolism, indicating a high potential for drug-drug interactions.

The chemical structure of Ro 23-7637 contains at least one chiral center, meaning it exists as a pair of stereoisomers (enantiomers). These enantiomers are non-superimposable mirror images of each other and can interact differently with the chiral environment of the body, such as receptors and enzymes. Despite the critical role that stereochemistry plays in drug action and disposition, published studies to date have focused on the racemic mixture of Ro 23-7637, leaving the specific contributions of each enantiomer unknown.

Known Pharmacological Properties of Racemic Ro 23-7637

While specific data for the individual stereoisomers are not available, studies on the racemic mixture of Ro 23-7637 have highlighted two primary areas of pharmacological activity:

• Modulation of Insulin Secretion: In preclinical models, Ro 23-7637 has been shown to affect insulin secretion from pancreatic beta cells. This suggests a potential mechanism for influencing glucose homeostasis.

• CYP3A4 Inhibition: Ro 23-7637 is a potent inhibitor of CYP3A4. This enzyme is responsible for the metabolism of a large number of clinically used drugs. Inhibition of CYP3A4 can lead to significant drug-drug interactions, resulting in increased plasma concentrations and potential toxicity of co-administered medications.

The lack of stereospecific data means it is currently unknown whether one enantiomer is primarily responsible for the therapeutic effect, the inhibitory effect on CYP3A4, or if both contribute in different ways.

The Importance of Stereoisomerism in Drug Development

The differential effects of stereoisomers are a fundamental concept in pharmacology and drug development. One enantiomer (the eutomer) may be responsible for the desired therapeutic activity, while the other (the distomer) may be inactive, less active, contribute to side effects, or even have a different pharmacological effect altogether.

A theoretical workflow for the comparative analysis of Ro 23-7637 stereoisomers is presented below. This workflow outlines the necessary steps to elucidate the distinct properties of each enantiomer.

Caption: Proposed workflow for the comparative analysis of Ro 23-7637 stereoisomers.

Hypothetical Comparative Data Presentation

In the absence of real experimental data, the following tables are presented as templates for how quantitative data for Ro 23-7637 stereoisomers should be structured for a clear and effective comparison.

Table 1: Comparative Binding Affinities of Ro 23-7637 Stereoisomers

Stereoisomer	Target Receptor/Enzyme	Binding Affinity (Ki, nM)
(R)-Ro 23-7637	[Target Name]	Data Not Available
(S)-Ro 23-7637	[Target Name]	Data Not Available
Racemic Ro 23-7637	[Target Name]	Data Not Available

Table 2: Comparative Functional Efficacy of Ro 23-7637 Stereoisomers

Stereoisomer	Functional Assay	Efficacy (EC50, nM)
(R)-Ro 23-7637	Insulin Secretion Assay	Data Not Available
(S)-Ro 23-7637	Insulin Secretion Assay	Data Not Available
Racemic Ro 23-7637	Insulin Secretion Assay	Data Not Available

Table 3: Comparative Inhibition of CYP3A4 by Ro 23-7637 Stereoisomers

Stereoisomer	Inhibition Constant (Ki, µM)
(R)-Ro 23-7637	Data Not Available
(S)-Ro 23-7637	Data Not Available
Racemic Ro 23-7637	Data Not Available

Experimental Protocols

Detailed experimental protocols for the comprehensive analysis of Ro 23-7637 stereoisomers would need to be developed. Below are outlines of key experimental methodologies that would be required.

Chiral Separation

• Objective: To isolate the individual (R)- and (S)-enantiomers of Ro 23-7637 from the racemic mixture.

• Methodology: High-performance liquid chromatography (HPLC) or supercritical fluid chromatography (SFC) using a suitable chiral stationary phase (e.g., polysaccharide-based columns). The mobile phase composition would be optimized to achieve baseline separation of the enantiomers. The absolute configuration of the separated enantiomers would need to be determined using techniques such as X-ray crystallography or by comparison to a stereochemically defined standard.

Target Binding Assays

• Objective: To determine the binding affinity of each stereoisomer for its putative molecular target(s).

• Methodology: Radioligand binding assays or fluorescence-based assays would be employed using cell membranes or purified proteins expressing the target of interest. A range of concentrations of each enantiomer would be used to compete with a labeled ligand to determine the inhibition constant (Ki).

In Vitro Functional Assays

• Objective: To assess the functional activity of each stereoisomer.

• Methodology: For the effect on insulin secretion, isolated pancreatic islets or a suitable beta-cell line would be treated with varying concentrations of each enantiomer, and insulin levels in the supernatant would be measured by ELISA or radioimmunoassay.

CYP3A4 Inhibition Assay

• Objective: To determine the inhibitory potency of each stereoisomer against CYP3A4.

• Methodology: Human liver microsomes or recombinant CYP3A4 enzymes would be incubated with a probe substrate (e.g., midazolam or testosterone) in the presence of varying concentrations of each enantiomer. The formation of the metabolite would be measured by LC-MS/MS to determine the inhibition constant (Ki).

The signaling pathway by which Ro 23-7637 may influence insulin secretion is not well-defined in the available literature. A hypothetical pathway is illustrated below.

Caption: Hypothetical signaling pathway for Ro 23-7637-mediated insulin secretion.

Conclusion and Future Directions

While Ro 23-7637 has demonstrated interesting pharmacological activities, the lack of data on its individual stereoisomers represents a significant knowledge gap. A thorough comparative analysis of the (R)- and (S)-enantiomers is essential to fully understand its therapeutic potential and safety profile. Future research should prioritize the chiral separation or asymmetric synthesis of the individual stereoisomers, followed by a comprehensive evaluation of their respective pharmacodynamics, pharmacokinetics, and toxicological properties. This will be crucial for any further development of Ro 23-7637 as a therapeutic agent and for understanding its potential for stereoselective drug-drug interactions. The methodologies and frameworks presented in this guide provide a roadmap for conducting such a comparative analysis.

Cross-Species Metabolic Profile of Ro 23-7637: A Comparative Guide

A comprehensive review of existing literature reveals a significant gap in the understanding of the metabolic fate of Ro 23-7637 across different species. While the compound has been utilized in research as a tool to investigate drug metabolism, specifically as an inhibitor of cytochrome P450 3A (CYP3A) enzymes, detailed studies elucidating its own biotransformation, metabolic pathways, and the comparative quantitative analysis of its metabolites in preclinical species and humans are not publicly available.

Ro 23-7637 is recognized for its potent inhibitory effects on CYP3A activity, a key enzyme family responsible for the metabolism of a vast number of drugs.[1] This property has led to its use in in vitro and in vivo studies to probe the role of CYP3A in the clearance of other compounds, often using the medication midazolam as a substrate.[2] However, this focus on its inhibitory characteristics has overshadowed the investigation of its own metabolic journey within an organism.

In Vitro Studies: A Focus on Inhibition, Not Metabolism

In vitro experiments have been conducted using liver microsomes from various species, including rats, dogs, and humans, primarily to characterize the inhibitory kinetics of Ro 23-7637 on CYP3A-mediated metabolism.[1] These studies are crucial for understanding potential drug-drug interactions but do not provide data on the metabolic stability or the metabolites formed from Ro 23-7637 itself. The experimental design of these studies is typically centered on measuring the impact of Ro 23-7637 on the metabolic rate of a known CYP3A substrate.

In Vivo Studies: Pharmacokinetic Data Lacks Metabolic Detail

Pharmacokinetic studies involving Ro 23-7637 have been performed in preclinical species such as dogs, for which analytical methods for the determination of the parent compound in plasma have been developed.[3][4] However, these studies appear to have focused on the absorption, distribution, and elimination of the parent drug rather than the identification and quantification of its metabolites. Without information on the metabolic products, a complete picture of the drug's disposition and potential for species-specific metabolic pathways remains elusive.

The Missing Pieces: Metabolites and Pathways

A thorough search of scientific literature did not yield any specific reports on the structural elucidation of Ro 23-7637 metabolites in any species. Consequently, there is no data available to construct a comparative table of quantitative metabolite formation or to delineate the primary biotransformation pathways. The enzymes responsible for the metabolism of Ro 23-7637, beyond its interaction with CYP3A, have not been identified.

Future Directions

To address this knowledge gap, dedicated studies on the metabolism of Ro 23-7637 are required. Such research would necessitate the following experimental approaches:

• In Vitro Metabolism Studies: Incubation of Ro 23-7637 with liver microsomes and hepatocytes from different species (e.g., human, rat, mouse, dog) to determine its metabolic stability and identify the resulting metabolites.

• Metabolite Identification: Utilization of advanced analytical techniques, such as high-resolution mass spectrometry (HRMS), to elucidate the structures of potential metabolites.

• Reaction Phenotyping: Identification of the specific enzyme isoforms responsible for the metabolism of Ro 23-7637 using recombinant human enzymes or specific chemical inhibitors.

• In Vivo Metabolism Studies: Administration of Ro 23-7637 to preclinical species to analyze plasma, urine, and feces for the presence of metabolites and to establish a comprehensive metabolic profile.

Below are conceptual diagrams illustrating the typical workflows for such metabolism studies, which would be necessary to generate the data for a comprehensive cross-species comparison of Ro 23-7637 metabolism.

Conceptual Experimental Workflows

Figure 1. Conceptual workflow for in vitro and in vivo metabolism studies of Ro 23-7637.

Figure 2. Hypothetical metabolic pathways for Ro 23-7637.

References

• 1. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Independent Validation of Ro 23-7637's Effects on Insulin Secretion: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the effects of Ro 23-7637 on insulin secretion with other alternatives, supported by available experimental data. The information is intended to assist researchers in evaluating the potential of this compound in the context of metabolic disease.

Summary of Effects on Insulin Secretion

Ro 23-7637 has demonstrated a unique, phenotype-specific effect on insulin secretion. Preclinical studies indicate that it normalizes the exaggerated glucose-induced insulin secretion (GSIS) characteristic of pancreatic islets from obese animal models, without suppressing normal insulin secretion in islets from lean counterparts.[1] This suggests a potential therapeutic window for conditions of hyperinsulinemia often associated with obesity and type 2 diabetes.

Quantitative Data on Insulin Secretion

Compound/Condition	Animal Model	Glucose Concentration	Insulin Secretion (relative to control)	Key Finding
Ro 23-7637 (10 µM)	Obese Zucker Rat	High Glucose	Significant Reduction	Normalizes hypersecretion in obese model.[1]
Ro 23-7637 (10 µM)	Lean Zucker Rat	High Glucose	No Significant Change	Does not suppress normal insulin secretion.[1]
Glibenclamide	Normal Rat	High Glucose	Significant Increase	Potent stimulator of insulin secretion.

Note: Specific quantitative values for the reduction in insulin secretion by Ro 23-7637 are not detailed in the available literature, which describes the effect as a "significant reduction" in the exaggerated glucose-induced response.[1]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the study of insulin secretagogues.

In Vitro Glucose-Stimulated Insulin Secretion (GSIS) from Isolated Pancreatic Islets

This protocol is a standard method for assessing the direct effects of compounds on pancreatic beta-cell function.

1. Islet Isolation:

• Pancreatic islets are isolated from animal models (e.g., Zucker lean and obese rats) by collagenase digestion of the pancreas.

• Islets are then purified by density gradient centrifugation.

• Isolated islets are cultured overnight to allow for recovery before the experiment.

2. Static Incubation GSIS Assay:

• Groups of size-matched islets are pre-incubated for 1-2 hours in a Krebs-Ringer Bicarbonate (KRB) buffer containing a low glucose concentration (e.g., 2.8 mM) to establish a basal insulin secretion rate.

• The islets are then transferred to fresh KRB buffer with low glucose (basal) or high glucose (stimulatory, e.g., 16.7 mM), with or without the test compound (e.g., 10 µM Ro 23-7637 or a comparator).

• Islets are incubated for a defined period (e.g., 30-60 minutes) at 37°C.

• The supernatant is collected, and the insulin concentration is measured using an enzyme-linked immunosorbent assay (ELISA) or radioimmunoassay (RIA).

• Results are often expressed as insulin secreted per islet or normalized to the protein or DNA content of the islets.

3. Islet Perifusion Assay (for dynamic secretion):

• Islets are placed in a perifusion chamber and continuously supplied with buffer at a constant flow rate.

• The glucose concentration in the buffer can be changed over time to observe the dynamics of insulin secretion (first and second phase).

• Fractions of the outflowing buffer are collected at regular intervals, and the insulin concentration in each fraction is measured.

Signaling Pathways and Experimental Workflows

Proposed Signaling Pathway for Ro 23-7637

The precise molecular mechanism of Ro 23-7637 has not been fully elucidated in publicly available literature. However, its selective action on islets from obese models suggests it may modulate a pathway that is dysregulated in the hyperinsulinemic state. This is in contrast to sulfonylureas, which directly inhibit the ATP-sensitive potassium (KATP) channels in all beta-cells, leading to depolarization and insulin secretion.

Below is a diagram illustrating the established pathway for glucose-stimulated insulin secretion and the proposed, though speculative, point of intervention for Ro 23-7637.

Caption: Proposed signaling pathway for Ro 23-7637's effect on insulin secretion.

Experimental Workflow for Compound Validation

The logical flow for validating a compound like Ro 23-7637 is depicted below.

Caption: Experimental workflow for validating a novel insulin secretion modulator.

References

• 1. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]

A Comparative Analysis of Ro 23-7637, Diet, and Exercise on Body Composition in Rodent Models

For Immediate Release

[City, State] – [Date] – A comprehensive review of preclinical data reveals distinct effects of the experimental compound Ro 23-7637, dietary interventions, and exercise regimens on body composition in rodent models of obesity. This guide synthesizes available quantitative data, experimental methodologies, and associated signaling pathways to provide a comparative overview for researchers and drug development professionals.

Executive Summary

Obesity is a complex metabolic disorder characterized by excess adipose tissue. This guide compares the efficacy of a pharmacological agent, Ro 23-7637, with lifestyle modifications—specifically diet and exercise—in modulating body composition. The analysis of rodent studies indicates that while all three interventions can lead to a reduction in body fat, the underlying mechanisms and effects on lean body mass differ significantly. Ro 23-7637 appears to promote fat loss while preserving lean mass, a highly desirable trait in anti-obesity therapeutics. Diet and exercise also effectively reduce fat mass, with exercise demonstrating a notable ability to preserve or increase lean body mass.

Quantitative Comparison of Body Composition Changes

The following tables summarize the quantitative effects of Ro 23-7637, various dietary interventions, and exercise protocols on body composition in obese rodent models.

Table 1: Effects of Ro 23-7637 on Body Composition in Obese Rats

Animal Model	Treatment Group	Dosage	Duration	Change in Body Weight	Change in Fat Mass	Change in Lean Mass	Reference
Diet-Induced Obese Rats	Ro 23-7637	5-90 mg/kg/day (oral)	Not Specified	Dose-related reduction in weight gain or weight loss	Selective mobilization of fat (quantitative data not available)	Maintenance of body protein (quantitative data not available)	[1]
Zucker Obese Rats	Ro 23-7637	5-90 mg/kg/day (oral)	Not Specified	Dose-related reduction in weight gain	Data not available	Data not available	[1]

Table 2: Effects of Diet on Body Composition in Rats

Animal Model	Diet Intervention	Duration	Change in Body Weight	Change in Fat Mass	Change in Lean Mass	Reference
High-Fat/High-Carbohydrate Fed Rats	Standard Diet (Control)	16 weeks	Increase	Increase (baseline vs. 16 wks)	Slight Decrease (baseline vs. 16 wks)	[2]
High-Fat/High-Carbohydrate Fed Rats	High-Fat/High-Carbohydrate Diet	16 weeks	Significant Increase	4.7-fold increase (vs. control)	0.3-fold decrease (vs. control)	[2]
Ovariectomized Rats	5% Soybean Oil (Control)	8 weeks	Significant Increase	Data not available	Data not available	[3]
Ovariectomized Rats	20% Experimental Oil (High MUFA/PUFA)	8 weeks	Lower than control	Lower hepatic triglyceride	Data not available
Lean and Obese Zucker Rats	Low Fat (8 g/kg) vs. High Fat (178 g/kg)	22 days	No significant effect of diet	No significant effect of diet	No significant effect of diet

Table 3: Effects of Exercise on Body Composition in Rats

Animal Model	Exercise Protocol	Duration	Change in Body Weight	Change in Fat Mass	Change in Lean Mass	Reference
Mice	Voluntary Wheel Running	6 days	Reduced	Reduced % body fat	Increased % lean mass
High-Fat Diet-Induced Obese Mice	Treadmill Exercise	Not Specified	Data not available	Downregulation of mTOR-Raptor-S6K1 pathway (associated with fat deposition)	Data not available

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for interpreting the comparative data.

Ro 23-7637 Studies:

• Animal Models: Studies have primarily utilized Zucker obese rats and diet-induced obese rats.

• Administration: Ro 23-7637 was administered orally at doses ranging from 5 to 90 mg/kg/day.

• Body Composition Analysis: The methods for assessing body composition (e.g., DEXA, chemical analysis) are not explicitly detailed in the available abstracts.

Dietary Intervention Studies:

• Animal Models: A variety of rat models have been used, including those with diet-induced obesity (e.g., high-fat/high-carbohydrate diet) and genetically obese models (Zucker rats). Ovariectomized rats have also been used to model postmenopausal obesity.

• Diets: Diets varied in fat and carbohydrate content. For example, a high-fat/high-carbohydrate diet was used to induce obesity, and its effects were compared to a standard chow diet. Another study compared diets with varying fatty acid compositions.

• Body Composition Analysis: Dual-energy X-ray absorptiometry (DXA) and chemical carcass analysis have been employed to determine fat mass, lean mass, and other body composition parameters.

Exercise Studies:

• Animal Models: Mice and rats have been used in exercise studies.

• Exercise Protocols: Both voluntary wheel running and forced treadmill exercise have been utilized. The intensity and duration of exercise sessions varied between studies.

• Body Composition Analysis: Methods such as quantitative magnetic resonance (QMR) and DXA have been used to assess body composition.

Signaling Pathways and Mechanisms of Action

The effects of Ro 23-7637, diet, and exercise on body composition are mediated by distinct signaling pathways.

Ro 23-7637:

The primary mechanism of action of Ro 23-7637 is the partial normalization of glucose-induced insulin secretion from pancreatic islets in obese rats. This effect is selective for obese phenotypes and is not observed in lean rats. The downstream signaling cascade leading to selective fat mobilization and protein preservation is not fully elucidated but is likely linked to the modulation of insulin signaling in peripheral tissues like adipose tissue and skeletal muscle.

Caption: Proposed mechanism of Ro 23-7637 on body composition.

Diet and Insulin Signaling in Adipose Tissue:

Dietary composition, particularly high-fat diets, can lead to insulin resistance. Insulin signaling in adipocytes is crucial for regulating lipid metabolism. Under normal conditions, insulin promotes glucose uptake and lipogenesis (fat storage) while inhibiting lipolysis (fat breakdown).

Caption: Insulin signaling pathway in adipocytes regulating fat metabolism.

Exercise and mTOR Signaling in Skeletal Muscle:

Exercise, particularly resistance exercise, is a potent stimulator of muscle protein synthesis, leading to the maintenance or hypertrophy of lean mass. The mechanistic target of rapamycin (mTOR) signaling pathway is a key regulator of this process.

Caption: mTOR signaling pathway in exercise-induced muscle hypertrophy.

Conclusion

Ro 23-7637, diet, and exercise each offer distinct approaches to improving body composition in the context of obesity. Ro 23-7637's unique mechanism of normalizing insulin secretion in obese models, leading to fat loss with lean mass preservation, presents a promising pharmacological strategy. However, the lack of detailed quantitative data and a complete understanding of its downstream signaling pathways necessitates further investigation.

Lifestyle interventions, namely diet and exercise, remain fundamental in managing obesity. Dietary modifications can effectively reduce overall body fat, while exercise, particularly resistance training, is crucial for preserving or building metabolically active lean muscle mass. The well-characterized signaling pathways for diet and exercise provide a solid foundation for understanding their effects.

For drug development professionals, the ideal anti-obesity agent would likely mimic the beneficial effects of both Ro 23-7637 (targeted fat reduction) and exercise (lean mass preservation). Future research should focus on elucidating the precise molecular mechanisms by which Ro 23-7637 spares protein and obtaining robust quantitative data to allow for a more direct comparison with the well-established effects of diet and exercise.

References

• 1. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Whole body composition of rats determined by dual energy X-ray absorptiometry is correlated with chemical analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Ro 23-7637 and Its Structural Analogs in Metabolic and Pharmacological Research

For Researchers, Scientists, and Drug Development Professionals

Ro 23-7637, a synthetic compound, has garnered attention in the scientific community for its notable effects on metabolic processes and drug metabolism pathways. This guide provides a comparative overview of Ro 23-7637 and its structural analogs, presenting available experimental data to facilitate further research and development in this area. The focus is on its impact on insulin secretion, glucose homeostasis, and its interaction with cytochrome P450 enzymes.

Performance and Biological Activity

Ro 23-7637 has demonstrated significant biological activity, primarily in two key areas: modulation of insulin secretion and inhibition of the cytochrome P450 (CYP) 3A4 enzyme. Structural analogs, particularly those based on the 4-(1-Pyrrolidinyl)piperidine scaffold, have been synthesized and investigated to understand the structure-activity relationships (SAR) and to explore compounds with potentially improved therapeutic profiles.

Modulation of Insulin Secretion and Glucose Metabolism

Studies have shown that Ro 23-7637 can normalize exaggerated glucose-induced insulin secretion in pancreatic islets from obese rats, suggesting a potential role in addressing hyperinsulinemia associated with obesity.[1] This effect was observed to be selective for the obese phenotype, as no reduction in insulin secretion was seen in islets from lean rats.[1]

While comprehensive comparative data for a series of Ro 23-7637 analogs is limited in publicly available literature, research on structurally related 4-(1-Pyrrolidinyl)piperidine derivatives has been conducted. One study reported the synthesis of several analogs and their evaluation for effects on plasma glucose levels in normal rats. Among the tested compounds, one derivative demonstrated an effect on plasma glucose, highlighting the potential for structural modifications to influence glycemic control. However, specific quantitative data for a range of analogs remains largely unpublished.

Inhibition of Cytochrome P450 3A4 (CYP3A4)

Ro 23-7637 is a potent inhibitor of CYP3A4, a critical enzyme involved in the metabolism of a vast number of therapeutic drugs.[2] Inhibition of this enzyme can lead to significant drug-drug interactions. The reported half-maximal inhibitory concentration (IC50) for Ro 23-7637 against CYP3A4 is approximately 0.5 μM. This potent inhibitory activity underscores the importance of considering potential drug interactions when evaluating this compound or its analogs for therapeutic use.

Data Summary

The following tables summarize the available quantitative data for Ro 23-7637. The lack of extensive public data on its structural analogs prevents a direct side-by-side numerical comparison.

Compound	Target/Assay	Result	Species	Notes
Ro 23-7637	Glucose-induced insulin secretion	Normalizes exaggerated secretion	Rat	Effect observed in pancreatic islets from obese Zucker rats; no effect in lean rats.[1]
Ro 23-7637	Cytochrome P450 3A4 (CYP3A4) Inhibition	IC50 ≈ 0.5 μM	Human	Potent inhibition of CYP3A4-mediated metabolism.[1]

Analog Class	Target/Assay	Observation
4-(1-Pyrrolidinyl)piperidine derivatives	Effect on plasma glucose levels	One derivative showed an effect on plasma glucose in normal rats.

Experimental Protocols

Detailed experimental protocols are essential for the replication and extension of research findings. Below are generalized methodologies for the key experiments cited.

In Vitro Insulin Secretion Assay from Isolated Pancreatic Islets

• Islet Isolation: Pancreatic islets are isolated from animal models (e.g., Zucker rats, lean and obese) by collagenase digestion of the pancreas followed by density gradient centrifugation.

• Islet Culture: Isolated islets are cultured for a specified period (e.g., 48 hours) in a standard culture medium (e.g., RPMI-1640) supplemented with fetal bovine serum, antibiotics, and the test compounds (Ro 23-7637 or its analogs) at various concentrations.

• Glucose-Stimulated Insulin Secretion (GSIS) Assay: After culture, islets are washed and pre-incubated in a low-glucose buffer (e.g., Krebs-Ringer bicarbonate buffer with 2.8 mM glucose). Subsequently, the islets are incubated in a high-glucose buffer (e.g., 16.7 mM glucose) for a defined period (e.g., 60 minutes).

• Insulin Measurement: The supernatant is collected, and the insulin concentration is determined using an enzyme-linked immunosorbent assay (ELISA) or radioimmunoassay (RIA).

• Data Analysis: Insulin secretion is normalized to the islet number or total protein content. The results are expressed as fold-change over basal (low glucose) secretion.

CYP3A4 Inhibition Assay (in vitro)

• Microsome Preparation: Human liver microsomes (HLMs) or recombinant human CYP3A4 enzymes are used as the enzyme source.

• Incubation: A reaction mixture is prepared containing the enzyme source, a specific CYP3A4 substrate (e.g., midazolam or testosterone), and a range of concentrations of the inhibitor (Ro 23-7637 or its analogs).

• Reaction Initiation: The reaction is initiated by the addition of an NADPH-generating system.

• Reaction Termination: After a specific incubation time, the reaction is stopped by adding a quenching solvent (e.g., acetonitrile).

• Metabolite Quantification: The formation of the specific metabolite (e.g., 1'-hydroxymidazolam) is quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• IC50 Determination: The percentage of inhibition at each inhibitor concentration is calculated, and the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) is determined by non-linear regression analysis.

Signaling Pathways and Experimental Workflows

The precise molecular mechanisms and signaling pathways through which Ro 23-7637 and its analogs exert their effects are not yet fully elucidated. However, based on their observed biological activities, we can propose potential pathways and workflows for further investigation.

Caption: Proposed modulation of insulin secretion by Ro 23-7637.

Caption: Workflow for determining CYP3A4 inhibition.

Conclusion and Future Directions

Ro 23-7637 presents an interesting pharmacological profile with its dual action on insulin secretion and potent CYP3A4 inhibition. The limited availability of comparative data for its structural analogs highlights a significant gap in the current understanding of the structure-activity relationships within this chemical class. Future research should focus on the systematic synthesis and evaluation of analogs to:

• Elucidate the structural requirements for the selective modulation of insulin secretion.

• Identify analogs with reduced or eliminated CYP3A4 inhibitory activity to minimize the risk of drug-drug interactions.

• Investigate the downstream signaling pathways affected by these compounds in pancreatic β-cells and other relevant cell types.

• Conduct in vivo studies with promising analogs to assess their efficacy and safety profiles in relevant disease models.

A comprehensive understanding of the SAR of Ro 23-7637 and its analogs will be instrumental in guiding the development of novel therapeutic agents for metabolic disorders.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]

Validating the therapeutic potential of Ro 23-7637 in different disease models

A Comparative Analysis for Researchers and Drug Development Professionals

Ro 23-7637, a novel compound, has demonstrated significant therapeutic potential in preclinical models of obesity by targeting the normalization of insulin secretion. This guide provides a comprehensive comparison of Ro 23-7637's performance with existing data on other therapeutic alternatives, supported by available experimental evidence. Detailed methodologies for key experiments are outlined to facilitate reproducibility and further investigation.

Mechanism of Action: A Focus on Pancreatic Islet Function

Ro 23-7637's primary mechanism of action lies in its ability to partially normalize plasma insulin levels by acting on pancreatic islets.[1][2] In preclinical studies, it has shown a remarkable selectivity, reducing the exaggerated glucose-induced insulin secretion observed in obese animal models without affecting the normal insulin response in lean counterparts.[1][2] This targeted approach suggests a potential for efficacy with a favorable safety profile, a key consideration in the development of metabolic therapies.

Caption: Signaling pathway of Ro 23-7637 in obesity.

Performance in Obesity Disease Models

Ro 23-7637 has been evaluated in established rodent models of obesity, primarily the genetically obese Zucker rat and diet-induced obese (DIO) rat models.

Efficacy in Zucker Rats

Oral administration of Ro 23-7637 in obese Zucker rats resulted in dose-dependent reductions in several key metabolic parameters.

Parameter	Effect of Ro 23-7637 (5-90 mg/kg/day)	Citation
Glucose-Induced Insulin Secretion	Dose-related reduction	[1]
Basal Insulin Concentration	Dose-related reduction
Daily Food Intake	Dose-related reduction
Body Weight Gain	Dose-related reduction

Efficacy in Diet-Induced Obese (DIO) Rats

In rats with obesity induced by a high-fat diet, Ro 23-7637 demonstrated beneficial effects on body composition and energy metabolism.

Parameter	Effect of Ro 23-7637	Citation
Fat Mobilization	Selective increase
Body Protein	Maintained
Energetic Efficiency	Decreased

Comparative Analysis with Other Anti-Obesity Agents

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the evaluation of Ro 23-7637.

In Vivo Efficacy Study in Obese Zucker Rats

Caption: Workflow for in vivo efficacy studies.

Objective: To assess the effect of Ro 23-7637 on body weight, food intake, and metabolic parameters in a genetically obese rat model.

Animal Model: Male obese Zucker (fa/fa) rats and their lean littermates (fa/+) as controls. Animals are housed individually in a temperature-controlled environment with a 12-hour light/dark cycle.

Acclimatization: Animals are acclimated for at least one week prior to the start of the experiment, with free access to standard chow and water.

Treatment Groups:

• Vehicle Control (e.g., 0.5% methylcellulose in water)

• Ro 23-7637 (low dose, e.g., 5 mg/kg)

• Ro 23-7637 (mid dose, e.g., 30 mg/kg)

• Ro 23-7637 (high dose, e.g., 90 mg/kg)

Drug Administration: The compound is administered orally via gavage once daily for a specified period (e.g., 28 days).

Data Collection:

• Body Weight: Recorded daily.

• Food Intake: Measured daily by weighing the remaining food.

• Blood Sampling: Collected at baseline and at the end of the study for analysis of plasma insulin and glucose levels. An oral glucose tolerance test (OGTT) can be performed to assess glucose-induced insulin secretion.

Endpoint Analysis:

• Changes in body weight and cumulative food intake are calculated.

• Plasma insulin and glucose concentrations are determined using ELISA and a glucometer, respectively.

• The area under the curve (AUC) for glucose and insulin during the OGTT is calculated.

• Statistical analysis is performed using appropriate methods (e.g., ANOVA followed by post-hoc tests).

In Vitro Pancreatic Islet Insulin Secretion Assay

Objective: To evaluate the direct effect of Ro 23-7637 on glucose-stimulated insulin secretion (GSIS) from isolated pancreatic islets.

Islet Isolation: Pancreatic islets are isolated from obese Zucker rats and lean controls using collagenase digestion followed by density gradient centrifugation.

Islet Culture: Isolated islets are cultured for 48 hours in a standard culture medium (e.g., RPMI-1640) supplemented with fetal bovine serum and antibiotics, in the presence or absence of Ro 23-7637 (e.g., 10 µM).

GSIS Assay:

• After culture, islets are washed and pre-incubated in a low-glucose buffer (e.g., 2.8 mM glucose) for 1-2 hours.

• Groups of islets (e.g., 10 islets/well) are then incubated sequentially in:

  • Low glucose buffer (2.8 mM) for 1 hour.

  • High glucose buffer (16.7 mM) for 1 hour.

• The supernatant from each incubation period is collected.

Insulin Measurement: The insulin concentration in the collected supernatants is quantified using a rat insulin ELISA kit.

Data Analysis: Insulin secretion is normalized to the number of islets. The stimulation index is calculated as the ratio of insulin secreted at high glucose to that at low glucose. Statistical comparisons are made between treated and untreated islets from both obese and lean animals.

Safety and Toxicology

Publicly available, detailed preclinical safety and toxicology data for Ro 23-7637 is limited. As with any investigational new drug, a comprehensive safety assessment would be required, including studies on acute and repeat-dose toxicity, safety pharmacology (assessing effects on cardiovascular, respiratory, and central nervous systems), genotoxicity, and carcinogenicity.

Therapeutic Potential in Other Disease Models

Based on the available literature, the primary focus of Ro 23-7637 research has been on obesity and metabolic disorders. There is currently no significant evidence to suggest its therapeutic potential in other disease models.

Conclusion

Ro 23-7637 presents a promising therapeutic approach for obesity by targeting the normalization of insulin secretion. Its efficacy in preclinical models, particularly its selective action on the dysfunctional pancreatic islets of obese animals, warrants further investigation. Future studies should focus on direct, quantitative comparisons with current and emerging anti-obesity therapies to fully elucidate its therapeutic potential and position in the evolving landscape of metabolic disease treatment. The detailed experimental protocols provided in this guide offer a framework for researchers to build upon and further explore the properties of this intriguing compound.

References

• 1. Insulin normalization as an approach to the pharmacological treatment of obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]

The Landscape of Male Contraception: A Comparative Analysis of Current and Investigational Methods

A head-to-head comparison of Ro 23-7637 with current male contraceptive methods is not feasible at this time, as publicly available scientific literature and clinical trial data do not indicate that Ro 23-7637 is under investigation as a male contraceptive agent. The primary research focus for Ro 23-7637 has been on its potential as an anti-obesity therapeutic due to its effects on insulin secretion.[1][2][3][4][5]

This guide, therefore, provides a comprehensive comparison of established and emerging male contraceptive methods for an audience of researchers, scientists, and drug development professionals.

Current Male Contraceptive Methods

The options for male contraception have remained limited for decades, with men currently having two primary methods: condoms and vasectomy.

Method Comparison

Method	Mechanism of Action	Efficacy (Typical Use)	Reversibility	Key Advantages	Key Disadvantages
Condoms	Physical barrier preventing sperm from entering the female reproductive tract.	~87%	Fully reversible	Protection against sexually transmitted infections (STIs); readily available.	Higher failure rate with typical use; single-use; can interrupt spontaneity.
Vasectomy	Surgical procedure that blocks the vas deferens, preventing the release of sperm.	>99%	Considered permanent, though reversal is sometimes possible.	Highly effective; long-term solution.	Surgical procedure with associated risks; reversal is complex and not always successful.

Investigational Male Contraceptive Methods

Significant research and development efforts are underway to expand the range of male contraceptive options. These can be broadly categorized into hormonal and non-hormonal approaches.

Hormonal Contraceptives

Hormonal methods for men aim to suppress sperm production by disrupting the hormonal signals that control spermatogenesis. This is typically achieved by administering a combination of a progestin and testosterone. The progestin suppresses the secretion of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) from the pituitary gland, which in turn reduces sperm production in the testes. The exogenous testosterone is necessary to maintain normal physiological functions and secondary sexual characteristics.

References

• 1. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. Insulin normalization as an approach to the pharmacological treatment of obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for Ro 23-7637

Disclaimer: This document provides guidance on the proper disposal of the research chemical Ro 23-7637 based on available data. A complete, verified Safety Data Sheet (SDS) for Ro 23-7637 is not publicly available. Therefore, it is imperative to consult the official SDS provided by your supplier and contact your institution's Environmental Health and Safety (EHS) department for specific disposal instructions tailored to your location and regulations. The information herein should be used as a supplementary resource to enhance safety awareness.

Ro 23-7637 is an orally active, efficacious antiobesity agent used in research settings[1][2]. Due to its potent biological activity and potential hazards, including being harmful if swallowed, fatal if inhaled, and a suspected mutagen, stringent safety and disposal protocols are paramount.

Chemical and Hazard Information

A summary of the known properties and hazards associated with substances related to Ro 23-7637 is presented below. This information underscores the critical need for cautious handling and disposal.

Property	Data	Source
CAS Number	107071-66-9	[3]
Molecular Weight	480.7 g/mol	[3]
GHS Hazard Statements	H302: Harmful if swallowed
H330: Fatal if inhaled
H341: Suspected of causing genetic defects
Precautionary Statements	P201: Obtain special instructions before use
P260: Do not breathe dust
P280: Wear protective gloves/protective clothing/eye protection/face protection
P284: Wear respiratory protection

Proper Disposal Procedures

Given the significant hazards, particularly the acute inhalation toxicity and potential for genetic defects, all waste containing Ro 23-7637 must be treated as hazardous waste.

Step 1: Personal Protective Equipment (PPE)

Before handling Ro 23-7637 or its waste, ensure you are wearing the appropriate PPE:

• Respiratory Protection: A NIOSH-approved respirator is essential, especially when handling the solid compound or any procedure that could generate dust or aerosols.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

• Eye Protection: Safety glasses with side shields or goggles.

• Body Protection: A lab coat or chemical-resistant apron.

Step 2: Waste Segregation and Collection

• Solid Waste:

  • Collect all solid waste contaminated with Ro 23-7637 (e.g., unused compound, contaminated filter paper, weighing boats) in a dedicated, clearly labeled hazardous waste container.

  • The container should be made of a compatible material and have a secure lid.

• Liquid Waste:

  • Collect all liquid waste containing Ro 23-7637 (e.g., solutions, reaction mixtures) in a dedicated, sealed, and leak-proof hazardous waste container.

  • Do not mix with other solvent waste streams unless explicitly permitted by your EHS department.

• Sharps Waste:

  • Any sharps (e.g., needles, pipette tips) contaminated with Ro 23-7637 must be disposed of in a designated sharps container for hazardous chemical waste.

Step 3: Labeling

All waste containers must be clearly labeled with:

• The words "Hazardous Waste"

• The full chemical name: "Ro 23-7637"

• The specific hazards: "Toxic," "Mutagen"

• The accumulation start date

Step 4: Storage

Store hazardous waste containers in a designated and secure satellite accumulation area within the laboratory. The storage area should be well-ventilated and have secondary containment to prevent spills.

Step 5: Disposal

• Never dispose of Ro 23-7637 down the drain or in the regular trash.

• Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.

• Provide the EHS department with a complete and accurate inventory of the waste.

Experimental Workflow for Safe Handling and Disposal

The following diagram illustrates the critical steps for safely handling Ro 23-7637 from receipt to disposal.

Caption: Workflow for safe handling and disposal of Ro 23-7637.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Ro 23-7637 | 107071-66-9 | Benchchem [benchchem.com]

Essential Safety and Handling Protocols for Ro 23-7637

Researchers, scientists, and drug development professionals must adhere to stringent safety protocols when handling Ro 23-7637, a compound classified as harmful if swallowed, fatal if inhaled, and suspected of causing genetic defects. This guide provides essential information on personal protective equipment (PPE), safe handling procedures, and disposal considerations to ensure a secure laboratory environment.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling Ro 23-7637, based on the Safety Data Sheet (SDS). Consistent and correct use of this equipment is mandatory to minimize exposure risk.

Body Part	Protective Equipment	Specifications and Usage
Respiratory	Approved Respirator	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced. Work should be conducted under a chemical fume hood[1].
Hands	Protective Gloves	Wear appropriate chemical-resistant gloves. Inspect gloves prior to use. Use proper glove removal technique (without touching glove's outer surface) to avoid skin contact with this product.
Eyes/Face	Safety Goggles/Face Shield	Use equipment for eye protection tested and approved under appropriate government standards such as NIOSH (US) or EN 166(EU). A face shield is recommended where splashing is a risk.
Body	Protective Clothing	Wear appropriate protective clothing to prevent skin exposure. The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.

Safe Handling and Operational Workflow

All handling of Ro 23-7637 must be performed in a designated, well-ventilated area, preferably within a chemical fume hood to control exposure to airborne particles. Do not breathe dust, and avoid contact with skin and eyes.

Figure 1. General workflow for safely handling Ro 23-7637.

First Aid Measures

In the event of exposure, immediate action is critical.

• If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician immediately.

• In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. Consult a physician.

• In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.

• If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.

Disposal Plan

All waste materials contaminated with Ro 23-7637, including empty containers, should be treated as hazardous waste.

• Collection: Collect waste in appropriately labeled, sealed containers. Do not mix with other waste streams.

• Storage: Store waste in a designated, secure area away from incompatible materials.

• Disposal: Dispose of all waste in accordance with federal, state, and local environmental regulations. Contact a licensed professional waste disposal service to arrange for pickup and disposal. Waste material must be disposed of in accordance with the national and local regulations.

References

• 1. fishersci.com [fishersci.com]